2-Chloro-5-iodonicotinic acid

• CAS: 59782-86-4

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Chloro-5-iodonicotinic Acid

CAS Number: 59782-86-4

This technical guide provides a comprehensive overview of 2-Chloro-5-iodonicotinic acid, a halogenated pyridine carboxylic acid derivative. The document is intended for researchers, scientists, and professionals in drug development and medicinal chemistry. While direct experimental data for this specific compound is limited in publicly available literature, this guide consolidates the available information and provides logical inferences based on the chemistry of analogous compounds.

Physicochemical Properties

2-Chloro-5-iodonicotinic acid is a solid at room temperature. Its molecular structure and key physicochemical properties are summarized in the table below. These properties are crucial for understanding its solubility, reactivity, and potential applications in chemical synthesis.

Property	Value	Source
CAS Number	59782-86-4	[1][2]
Molecular Formula	C₆H₃ClINO₂	[1]
Molecular Weight	283.45 g/mol	[1]
Melting Point	221-224 °C	[1]
Boiling Point	391.014 °C at 760 mmHg	[1]
Density	2.194 g/cm³	[1]
Flash Point	190.278 °C	[1]
LogP	2.03780	[1]
PSA	50.19000	[1]
Exact Mass	282.89000	[1]

Synthesis and Experimental Protocols

A potential precursor for this synthesis is 2-Amino-5-iodonicotinic acid. The proposed reaction workflow is depicted below.

Figure 1: Proposed synthesis workflow for 2-Chloro-5-iodonicotinic acid.

Detailed Experimental Protocol (Hypothetical):

Step 1: Diazotization of 2-Amino-5-iodonicotinic acid

• Dissolve 2-Amino-5-iodonicotinic acid in a suitable aqueous acidic solution, such as hydrochloric acid, and cool the mixture to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the stirred solution. The temperature should be strictly maintained below 5 °C to ensure the stability of the resulting diazonium salt.

• Stir the reaction mixture at this temperature for a specified time (e.g., 30 minutes) to ensure complete formation of the diazonium salt intermediate.

Step 2: Sandmeyer Reaction

• In a separate reaction vessel, prepare a solution of copper(I) chloride (CuCl) in hydrochloric acid.

• Slowly add the freshly prepared, cold diazonium salt solution to the CuCl solution. Vigorous nitrogen gas evolution is expected.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-60 °C) until the evolution of nitrogen ceases, indicating the completion of the reaction.

• Cool the reaction mixture and isolate the crude product by filtration.

• Purify the crude 2-Chloro-5-iodonicotinic acid by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Potential Applications in Drug Development

Halogenated nicotinic acid derivatives are important intermediates in the synthesis of pharmaceuticals and agrochemicals.[6][7] The presence of both chloro and iodo substituents on the pyridine ring of 2-Chloro-5-iodonicotinic acid offers multiple reaction sites for further chemical modifications, making it a potentially valuable building block in medicinal chemistry.

Based on the applications of structurally similar compounds, 2-Chloro-5-iodonicotinic acid could serve as a key intermediate in the synthesis of:

• Anti-inflammatory agents: 2-Chloronicotinic acid is a precursor for various anti-inflammatory drugs.[6]

• Anticancer agents: Nitroaromatic compounds, which share some electronic similarities with iodoaromatic compounds, are used in the development of anticancer drugs.[8]

• Herbicides: 2-Chloronicotinic acid is used in the synthesis of herbicides like nicosulfuron and diflufenican.[6][7]

The logical relationship for its potential use as a pharmaceutical intermediate is illustrated below.

Figure 2: Potential role in the drug development pipeline.

Spectroscopic Data (Predicted)

¹H NMR: The proton NMR spectrum is expected to show two signals in the aromatic region, corresponding to the two protons on the pyridine ring. The chemical shifts would be influenced by the electron-withdrawing effects of the carboxylic acid, chlorine, and iodine substituents.

¹³C NMR: The carbon NMR spectrum would display six distinct signals for the six carbon atoms in the molecule. The carbon attached to the carboxylic acid group would appear at a downfield chemical shift.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by:

• A broad O-H stretching vibration from the carboxylic acid group in the region of 3300-2500 cm⁻¹.[9]

• A strong C=O stretching vibration from the carbonyl group of the carboxylic acid, typically around 1700 cm⁻¹.[10]

• C-Cl and C-I stretching vibrations at lower wavenumbers.

• Aromatic C-H and C=C stretching vibrations.[11]

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the mass of the molecule (283.45 g/mol ). The isotopic pattern of the molecular ion would be characteristic of a compound containing one chlorine atom.

Safety and Handling

Information on the specific toxicity and hazards of 2-Chloro-5-iodonicotinic acid is not available. However, as with any chemical compound, it should be handled with care in a well-ventilated laboratory, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Conclusion

2-Chloro-5-iodonicotinic acid is a chemical compound with potential as a versatile intermediate in the synthesis of pharmaceuticals and other specialty chemicals. While detailed experimental data for this specific molecule is scarce, its structural features suggest that it could be a valuable building block for the development of new bioactive compounds. Further research into its synthesis, reactivity, and biological activity is warranted to fully explore its potential. This guide provides a foundational understanding based on available data and chemical principles to aid researchers in their work with this and related compounds.

References

• 1. 2-chloro-5-iodonicotinic acid | CAS#:59782-86-4 | Chemsrc [chemsrc.com]
• 2. 2-Chloro-5-iodonicotinic acid - Amerigo Scientific [amerigoscientific.com]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. byjus.com [byjus.com]
• 6. nbinno.com [nbinno.com]
• 7. CN111153853B - Preparation method of 2-chloronicotinic acid - Google Patents [patents.google.com]
• 8. Page loading... [guidechem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. uanlch.vscht.cz [uanlch.vscht.cz]

An In-depth Technical Guide to 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, detailed experimental data for 2-Chloro-5-iodonicotinic acid is limited. This guide compiles all available verified information and presents a speculative synthesis protocol based on established chemical principles for analogous compounds.

Core Compound Properties

2-Chloro-5-iodonicotinic acid is a halogenated derivative of nicotinic acid, also known as vitamin B3. Its structure, featuring both a chloro and an iodo substituent on the pyridine ring, makes it a potentially valuable intermediate in organic synthesis, particularly for the development of novel pharmaceutical and agrochemical compounds.

Quantitative Data Summary

Property	Value	Reference
Molecular Weight	283.45 g/mol	[1]
Molecular Formula	C₆H₃ClINO₂	[1]
CAS Number	59782-86-4	[1]
Purity	≥95% (as offered by suppliers)	[2]
MDL Number	MFCD08276959	[2]

Potential Applications

While specific applications for 2-Chloro-5-iodonicotinic acid are not well-documented, its structural similarity to other 2-chloronicotinic acid derivatives suggests its potential utility as a key intermediate in the synthesis of:

• Active Pharmaceutical Ingredients (APIs): Analogous compounds are used in the synthesis of anti-inflammatory drugs, and this molecule could serve as a building block for novel therapeutics.[1]

• Agrochemicals: Halogenated nicotinic acids are precursors to various herbicides and fungicides.[1]

• Specialty Chemicals: Its unique substitution pattern makes it a candidate for creating complex organic molecules for materials science and other research applications.

Experimental Protocols

Due to the absence of published synthesis procedures for 2-Chloro-5-iodonicotinic acid, a plausible experimental protocol is proposed below. This hypothetical pathway is designed based on well-established reactions for the synthesis of similar halogenated nicotinic acids, such as the Sandmeyer reaction on an amino-substituted precursor.

Proposed Synthesis of 2-Chloro-5-iodonicotinic Acid

This proposed synthesis starts from the more readily available 2-amino-5-iodonicotinic acid.

Step 1: Diazotization of 2-amino-5-iodonicotinic acid

• Apparatus: A three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel.

• Procedure:

  • Suspend 2-amino-5-iodonicotinic acid in a solution of concentrated hydrochloric acid and water, and cool the mixture to 0-5°C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise via the dropping funnel. Maintain the temperature strictly between 0-5°C throughout the addition to form the diazonium salt.

  • Stir the mixture for an additional 30 minutes at this temperature after the addition is complete to ensure full conversion.

Step 2: Sandmeyer Reaction (Chloro-de-amination)

• Apparatus: The same setup as Step 1, with provisions for gas evolution.

• Procedure:

  • In a separate vessel, prepare a solution of copper(I) chloride (CuCl) in concentrated hydrochloric acid.

  • Slowly add the cold diazonium salt solution from Step 1 to the CuCl solution. Vigorous evolution of nitrogen gas will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-60°C) until gas evolution ceases.

  • Cool the mixture and collect the precipitated solid by filtration.

  • Wash the solid with cold water to remove inorganic salts.

  • Purify the crude 2-Chloro-5-iodonicotinic acid by recrystallization from a suitable solvent system (e.g., ethanol/water or acetic acid).

Visualizations

Proposed Synthesis Workflow

The following diagram illustrates the logical flow of the proposed synthesis of 2-Chloro-5-iodonicotinic acid from its amino precursor.

Caption: Proposed synthesis of 2-Chloro-5-iodonicotinic acid.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Chloro-5-iodonicotinic acid - Amerigo Scientific [amerigoscientific.com]

2-Chloro-5-iodonicotinic Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-iodonicotinic acid is a halogenated pyridine carboxylic acid derivative that serves as a versatile building block in organic synthesis. Its unique structural features, including a carboxylic acid group, a chlorine atom, and an iodine atom on the pyridine ring, make it a valuable precursor for the synthesis of a wide range of complex molecules, particularly in the fields of medicinal chemistry and agrochemicals. The presence of multiple reactive sites allows for selective functionalization, enabling the construction of diverse molecular scaffolds. This technical guide provides a detailed overview of the structure, properties, synthesis, and potential applications of 2-Chloro-5-iodonicotinic acid, with a focus on its relevance to researchers and professionals in drug development.

Chemical Structure and Properties

2-Chloro-5-iodonicotinic acid possesses a pyridine ring substituted at the 2-position with a chlorine atom, at the 3-position with a carboxylic acid group, and at the 5-position with an iodine atom.

Structure:

Caption: Chemical structure of 2-Chloro-5-iodonicotinic acid.

Physicochemical Properties:

A summary of the key physicochemical properties of 2-Chloro-5-iodonicotinic acid is presented in the table below.

Property	Value	Reference
CAS Number	59782-86-4	[1]
Molecular Formula	C₆H₃ClINO₂	[1]
Molecular Weight	283.45 g/mol	[1]
Melting Point	221-224 °C	[1]
Boiling Point	391.014 °C at 760 mmHg	[1]
Density	2.194 g/cm³	[1]
Appearance	Solid	-
Solubility	Data not available	-

Spectroscopic Data

¹H NMR: The proton NMR spectrum is expected to show two distinct signals in the aromatic region corresponding to the two protons on the pyridine ring. The chemical shifts would be influenced by the electron-withdrawing effects of the chlorine, iodine, and carboxylic acid groups.

¹³C NMR: The carbon NMR spectrum would display six signals for the six carbon atoms of the pyridine ring and the carboxylic acid.[2] The chemical shifts of the carbons directly attached to the halogen atoms and the carboxyl group would be significantly downfield.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption band for the O-H stretch of the carboxylic acid, typically in the range of 2500-3300 cm⁻¹.[3] A strong carbonyl (C=O) stretching vibration is expected around 1700 cm⁻¹.[3] The C-Cl and C-I stretching vibrations would appear in the fingerprint region at lower wavenumbers.[3]

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio) would be observable for the molecular ion and any chlorine-containing fragments.

Synthesis

A detailed, experimentally verified protocol for the synthesis of 2-Chloro-5-iodonicotinic acid is not extensively documented in publicly accessible literature. However, a plausible synthetic route can be conceptualized based on established organic chemistry principles, likely starting from a more readily available nicotinic acid derivative. One potential pathway involves the Sandmeyer reaction of 2-chloro-5-aminonicotinic acid.

Hypothetical Synthesis Workflow:

Caption: A potential synthetic route to 2-Chloro-5-iodonicotinic acid.

Experimental Protocols

While a specific protocol for the synthesis of 2-Chloro-5-iodonicotinic acid is not available, a general procedure for a Sandmeyer-type reaction is provided below for illustrative purposes. Note: This is a generalized protocol and would require optimization for this specific substrate.

General Protocol for Sandmeyer Reaction:

• Diazotization:

  • Dissolve 2-chloro-5-aminonicotinic acid in a suitable acidic solution (e.g., aqueous HCl) and cool the mixture to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite (NaNO₂) in water, maintaining the temperature below 5 °C.

  • Stir the mixture for a designated period (e.g., 30 minutes) to ensure complete formation of the diazonium salt.

• Iodination:

  • In a separate flask, prepare a solution of potassium iodide (KI) in water.

  • Slowly add the cold diazonium salt solution to the KI solution. Effervescence (evolution of nitrogen gas) should be observed.

  • Allow the reaction mixture to warm to room temperature and stir for several hours or until the reaction is complete (monitored by TLC or LC-MS).

• Work-up and Purification:

  • Extract the reaction mixture with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a solution of sodium thiosulfate to remove any excess iodine, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by a suitable method, such as recrystallization or column chromatography, to obtain pure 2-Chloro-5-iodonicotinic acid.

Applications in Drug Development and Agrochemicals

Halogenated nicotinic acid derivatives are important intermediates in the synthesis of various biologically active compounds. The chlorine and iodine substituents on the pyridine ring of 2-Chloro-5-iodonicotinic acid offer multiple opportunities for further chemical modifications, such as nucleophilic aromatic substitution and cross-coupling reactions.

Role as a Synthetic Intermediate:

2-Chloro-5-iodonicotinic acid can serve as a key precursor in the synthesis of more complex molecules. The chlorine atom can be displaced by various nucleophiles, while the iodine atom is particularly well-suited for palladium-catalyzed cross-coupling reactions, such as the Suzuki, Heck, and Sonogashira couplings. These reactions allow for the introduction of a wide range of substituents at the 5-position of the pyridine ring, leading to the generation of diverse chemical libraries for drug discovery and agrochemical development.

Potential Biological Activities of Derivatives:

Derivatives of nicotinic acid have been reported to exhibit a wide range of biological activities. While specific studies on the biological effects of 2-Chloro-5-iodonicotinic acid derivatives are limited, related compounds have shown promise in various therapeutic areas. For instance, nicotinic acid derivatives have been investigated as inhibitors of α-amylase and α-glucosidase for the potential treatment of type 2 diabetes.[4] Furthermore, various substituted pyridine and nicotinic acid derivatives have been explored as kinase inhibitors for cancer therapy.[5][6][7][8][9]

In the agrochemical sector, related compounds like 2-chloronicotinic acid are used as intermediates in the synthesis of herbicides such as nicosulfuron and diflufenican.[10][11] The structural features of 2-Chloro-5-iodonicotinic acid make it a plausible candidate for the development of novel pesticides and herbicides.

Illustrative Reaction Scheme for Derivatization:

Caption: Potential derivatization reactions of 2-Chloro-5-iodonicotinic acid.

Safety and Handling

2-Chloro-5-iodonicotinic acid should be handled with care in a well-ventilated laboratory environment. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Chloro-5-iodonicotinic acid is a valuable and versatile chemical intermediate with significant potential in the synthesis of novel compounds for drug discovery and agrochemical applications. Its trifunctionalized pyridine core allows for a wide range of chemical transformations, providing access to diverse molecular architectures. While detailed experimental data for this specific compound is somewhat limited in the public domain, its structural similarity to other well-studied nicotinic acid derivatives suggests a promising future in the development of new therapeutic agents and crop protection solutions. Further research into the synthesis and biological evaluation of derivatives of 2-Chloro-5-iodonicotinic acid is warranted to fully explore its potential.

References

• 1. 2-chloro-5-iodonicotinic acid | CAS#:59782-86-4 | Chemsrc [chemsrc.com]
• 2. 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 2-Chloronicotinic acid synthesis - chemicalbook [chemicalbook.com]
• 5. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 1,2,4-Triazolin-5-thione derivatives with anticancer activity as CK1γ kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-(5-chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5- (tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a novel, highly selective, orally available, dual-specific c-Src/Abl kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. nbinno.com [nbinno.com]

A Comprehensive Technical Guide to the Physical Properties of 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-Chloro-5-iodonicotinic acid (CAS No. 59782-86-4), a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. This document is intended to be a valuable resource for professionals in research and development who require accurate physical data and experimental insights for their work with this compound.

Core Physical Properties

2-Chloro-5-iodonicotinic acid is a halogenated pyridine carboxylic acid. Its physical characteristics are crucial for understanding its behavior in chemical reactions, for purification processes, and for formulation development. The key physical properties are summarized in the table below.

Property	Value
Molecular Formula	C₆H₃ClINO₂
Molecular Weight	283.45 g/mol
Melting Point	221-224 °C
Boiling Point	391.0 ± 44.0 °C at 760 mmHg
Density	2.194 g/cm³
Appearance	(Not explicitly found, but likely a solid at room temperature given the high melting point)
Solubility	(Data for the specific compound is not available. See the "Experimental Protocols" section for a general method of determination.)
pKa	(Data for the specific compound is not available. See the "Experimental Protocols" section for a general method of determination.)

Experimental Protocols

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

• Melting point apparatus (e.g., Thiele tube or a digital melting point device)

• Capillary tubes (sealed at one end)

• Thermometer

• Spatula

• Mortar and pestle (optional, for pulverizing the sample)

Procedure:

• Ensure the 2-Chloro-5-iodonicotinic acid sample is dry and finely powdered.

• Pack a small amount of the sample into the sealed end of a capillary tube to a height of 2-3 mm.

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a steady and slow rate (approximately 1-2 °C per minute) as the temperature approaches the expected melting point.

• Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire solid has turned into a clear liquid (the end of the melting range).

• The recorded range is the melting point of the substance. A narrow range typically indicates high purity.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

• Test tubes and rack

• Vortex mixer or stirring rods

• Graduated pipettes or cylinders

• Analytical balance

• A selection of common laboratory solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl acetate, toluene, hexane, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF))

Procedure:

• Weigh a precise amount of 2-Chloro-5-iodonicotinic acid (e.g., 10 mg) and place it into a test tube.

• Add a measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

• Agitate the mixture vigorously (using a vortex mixer or by stirring) for a set period (e.g., 1-2 minutes) at a controlled temperature (typically room temperature).

• Visually inspect the solution to determine if the solid has completely dissolved.

• If the solid dissolves completely, the compound is soluble in that solvent at that concentration. The process can be repeated with increasing amounts of solute to determine the saturation point.

• If the solid does not dissolve, the compound is considered insoluble or sparingly soluble in that solvent. The solubility can be quantified by filtering the undissolved solid, drying it, and weighing it to determine the amount that dissolved.

pKa Determination

The pKa is a measure of the acidity of a compound. For an acidic substance, it is the pH at which the compound is 50% protonated and 50% deprotonated.

Apparatus:

• pH meter with a suitable electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Analytical balance

Procedure:

• Accurately weigh a sample of 2-Chloro-5-iodonicotinic acid and dissolve it in a suitable solvent in which both the acid and its conjugate base are soluble (e.g., a mixture of water and an organic co-solvent like ethanol or DMSO).

• Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution.

• Record the initial pH of the solution.

• Titrate the solution by adding small, measured volumes of the standardized strong base from the burette.

• After each addition of the base, allow the pH to stabilize and record the pH and the total volume of base added.

• Continue the titration well past the equivalence point (the point of inflection in the titration curve).

• Plot a graph of pH (y-axis) versus the volume of base added (x-axis).

• The pH at the half-equivalence point (the point where half of the volume of base required to reach the equivalence point has been added) is equal to the pKa of the acid.

Logical Workflow and Diagrams

As 2-Chloro-5-iodonicotinic acid is primarily an intermediate, its direct involvement in signaling pathways is not documented. However, a logical workflow for its synthesis is highly relevant to the target audience.

Synthesis Workflow

A common synthetic route to 2-Chloro-5-iodonicotinic acid involves the diazotization of an aminopyridine precursor followed by Sandmeyer-type reactions.

Caption: A potential synthetic pathway for 2-Chloro-5-iodonicotinic acid.

Experimental Workflow: Melting Point Determination

The following diagram illustrates the logical steps involved in determining the melting point of a solid organic compound like 2-Chloro-5-iodonicotinic acid.

Caption: Workflow for determining the melting point of an organic solid.

An In-depth Technical Guide to the Solubility of 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

2-Chloro-5-iodonicotinic acid (CAS No. 59782-86-4) is a substituted nicotinic acid derivative with potential applications in pharmaceutical research and development.[1][2] Its chemical structure, featuring both a chloro and an iodo substituent on the pyridine ring, influences its physicochemical properties, including solubility, which is a critical determinant of a drug candidate's bioavailability and formulability.

A comprehensive search of scientific literature and chemical databases reveals a lack of specific quantitative solubility data for 2-Chloro-5-iodonicotinic acid. While general physical properties are documented (see Table 1), the absence of solubility values in various solvents necessitates experimental determination. This guide provides a detailed protocol for researchers to ascertain the thermodynamic solubility of this compound, a crucial step in its preclinical evaluation.

Table 1: Physicochemical Properties of 2-Chloro-5-iodonicotinic Acid

Property	Value	Source
CAS Number	59782-86-4	[1]
Molecular Formula	C₆H₃ClINO₂	[1]
Molecular Weight	283.45 g/mol	[1]
Appearance	Solid	-
Melting Point	221-224°C	Chemsrc

Understanding Solubility in Drug Discovery

In the context of drug development, two primary types of solubility are considered: kinetic and thermodynamic solubility.

• Kinetic Solubility: This is determined by dissolving the compound in an organic solvent (typically DMSO) and then adding this stock solution to an aqueous buffer.[3] It measures the concentration at which a compound precipitates out of a supersaturated solution and is often used in high-throughput screening during early drug discovery.[3][4][5]

• Thermodynamic Solubility: This represents the true equilibrium solubility, which is the maximum concentration of a substance that can dissolve in a solvent at a given temperature and pressure, in equilibrium with the solid form of the substance.[6][7] Thermodynamic solubility is a critical parameter for lead optimization and formulation development.[3][4]

This guide focuses on the determination of thermodynamic solubility , as it provides a more fundamental and reliable measure for drug development purposes.

Experimental Protocol for Thermodynamic Solubility Determination: The Shake-Flask Method

The shake-flask method is widely regarded as the "gold standard" for determining thermodynamic solubility due to its reliability and direct measurement of equilibrium.[8] The method involves agitating an excess amount of the solid compound in the solvent of interest until equilibrium is reached.

Materials and Equipment

• 2-Chloro-5-iodonicotinic acid (solid)

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol, methanol, acetonitrile, etc.)

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE or PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

• pH meter

Experimental Workflow

The following diagram illustrates the key steps in the determination of thermodynamic solubility using the shake-flask method.

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Procedure

• Preparation of Solutions:

  • Accurately weigh an excess amount of 2-Chloro-5-iodonicotinic acid (e.g., 5-10 mg) and place it into a glass vial. The exact amount should be recorded. It is crucial to have undissolved solid remaining at the end of the experiment.

  • Add a precise volume of the desired solvent (e.g., 1-2 mL) to the vial.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker or on a rotator in a temperature-controlled environment (e.g., 25°C or 37°C).

  • Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure that equilibrium is reached. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter (e.g., 0.45 µm) to remove any undissolved particles. This step is critical to avoid artificially high solubility readings.

  • Accurately dilute the filtered sample with a suitable solvent (usually the mobile phase for HPLC analysis) to bring the concentration within the range of the calibration curve.

• Concentration Analysis by HPLC:

  • Prepare a series of standard solutions of 2-Chloro-5-iodonicotinic acid of known concentrations in the same diluent as the samples.

  • Develop a suitable HPLC method for the quantification of 2-Chloro-5-iodonicotinic acid. This typically involves a reversed-phase C18 column and a mobile phase consisting of a mixture of an aqueous buffer (e.g., with formic acid or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

  • Inject the standard solutions to construct a calibration curve by plotting the peak area against the concentration.

  • Inject the prepared samples and determine their concentrations from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

Data Presentation

The experimentally determined solubility data should be organized in a clear and structured manner to facilitate comparison and analysis. A template for presenting the solubility data is provided below.

Table 2: Experimentally Determined Solubility of 2-Chloro-5-iodonicotinic Acid

Solvent	Temperature (°C)	pH (for aqueous solutions)	Solubility (mg/mL)	Solubility (mol/L)
Deionized Water	25	N/A	[Insert experimental value]	[Insert experimental value]
PBS	25	7.4	[Insert experimental value]	[Insert experimental value]
0.1 M HCl	25	~1.2	[Insert experimental value]	[Insert experimental value]
Ethanol	25	N/A	[Insert experimental value]	[Insert experimental value]
Methanol	25	N/A	[Insert experimental value]	[Insert experimental value]
Acetonitrile	25	N/A	[Insert experimental value]	[Insert experimental value]
[Other solvents]	[Specify]	[Specify]	[Insert experimental value]	[Insert experimental value]

Conclusion

While published quantitative solubility data for 2-Chloro-5-iodonicotinic acid is currently unavailable, this technical guide provides a robust and detailed framework for its experimental determination. By following the outlined shake-flask method and utilizing HPLC for accurate quantification, researchers can generate reliable thermodynamic solubility data. This information is indispensable for advancing the research and development of 2-Chloro-5-iodonicotinic acid as a potential pharmaceutical agent, enabling informed decisions regarding formulation, dosage form design, and biopharmaceutical classification. The methodologies described herein are standard in the pharmaceutical industry and will ensure the generation of high-quality, reproducible data essential for regulatory submissions and further scientific investigation.

References

• 1. CATO Chemical Reference Standards & Materials [en.cato-chem.com]
• 2. CAS 59782-86-4: 2-Chloro-5-iodo-3-pyridinecarboxylic acid [cymitquimica.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. enamine.net [enamine.net]
• 5. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. researchgate.net [researchgate.net]
• 8. dissolutiontech.com [dissolutiontech.com]

Technical Guide: 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties of 2-Chloro-5-iodonicotinic acid, with a focus on its melting point. Due to the limited publicly available data, this guide also highlights areas where further research is needed.

Core Compound Data

2-Chloro-5-iodonicotinic acid, with the CAS Number 59782-86-4, is a halogenated derivative of nicotinic acid.[1] Its structure and key properties are summarized below.

Property	Value	Reference
CAS Number	59782-86-4	[1]
Molecular Formula	C₆H₃ClINO₂
Molecular Weight	283.45 g/mol
Melting Point	221-224 °C
Synonyms	2-chloro-5-iodopyridine-3-carboxylic acid

Melting Point Determination

The melting point of 2-Chloro-5-iodonicotinic acid is consistently reported in the range of 221-224 °C . This value is a critical parameter for the identification and purity assessment of the compound.

Experimental Protocol: General Method for Melting Point Determination

While a specific experimental protocol for determining the melting point of 2-Chloro-5-iodonicotinic acid is not detailed in the currently available literature, a general and widely accepted method using a capillary melting point apparatus can be employed. This method is suitable for crystalline organic solids.

Apparatus and Materials:

• Melting point apparatus (e.g., Mel-Temp, Stuart SMP10)

• Capillary tubes (sealed at one end)

• Sample of 2-Chloro-5-iodonicotinic acid, finely powdered

• Spatula

• Thermometer (calibrated)

Procedure:

• Sample Preparation: A small amount of the crystalline 2-Chloro-5-iodonicotinic acid is finely ground into a powder. The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to pack the solid into the sealed end. A sample height of 2-3 mm is optimal.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus. The thermometer is positioned to ensure its bulb is level with the sample.

• Initial Rapid Heating: The apparatus is heated rapidly to a temperature approximately 15-20 °C below the expected melting point (221 °C).

• Slow Heating and Observation: The heating rate is then reduced to 1-2 °C per minute. The sample is observed closely through the magnifying lens.

• Recording the Melting Range: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last solid crystal melts is recorded as the end of the melting range.

• Purity Indication: A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound. A broad melting range suggests the presence of impurities.

Biological Activity and Signaling Pathways

Extensive searches of scientific literature and chemical databases did not yield specific information regarding the involvement of 2-Chloro-5-iodonicotinic acid in any biological signaling pathways or defined experimental workflows. While related compounds, such as 2-chloro-5-nitronicotinic acid, are known to be used as intermediates in the synthesis of pharmaceuticals and agrochemicals, the specific biological targets and mechanisms of action for 2-Chloro-5-iodonicotinic acid remain uncharacterized in the public domain.[2]

Therefore, the creation of a Graphviz diagram illustrating a signaling pathway or experimental workflow directly involving 2-Chloro-5-iodonicotinic acid is not possible at this time based on the available information.

Logical Relationship of Data Acquisition

The process for acquiring the technical data presented in this guide followed a logical progression.

Caption: Workflow for Technical Data Acquisition.

Conclusion

This technical guide provides the available data on the melting point of 2-Chloro-5-iodonicotinic acid. While a definitive melting range has been established, further research is required to elucidate a specific, validated experimental protocol for its determination and, more significantly, to investigate its biological activity and potential roles in signaling pathways. Such studies would be invaluable for researchers and professionals in the fields of drug discovery and development.

References

• 1. 2-chloro-5-iodonicotinic acid | CAS#:59782-86-4 | Chemsrc [chemsrc.com]
• 2. A kind of preparation method of 2-chloro-5-iodobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]

Spectroscopic Profile of 2-Chloro-5-iodonicotinic Acid: A Technical Guide

Introduction

2-Chloro-5-iodonicotinic acid is a halogenated derivative of nicotinic acid, a member of the pyridine carboxylic acid family. Its structural complexity, featuring chloro, iodo, and carboxylic acid functional groups on a pyridine ring, makes it a molecule of interest in synthetic chemistry and drug discovery. Spectroscopic analysis is crucial for the unambiguous identification and characterization of such molecules. This guide provides a detailed overview of the predicted spectroscopic properties of 2-Chloro-5-iodonicotinic acid, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). Furthermore, it outlines general experimental protocols for acquiring such data.

Predicted Spectroscopic Data

The following sections summarize the predicted spectroscopic data for 2-Chloro-5-iodonicotinic acid. These predictions are derived from established principles of spectroscopy and data from structurally related compounds.

Predicted ¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 2-Chloro-5-iodonicotinic acid is expected to show two signals in the aromatic region, corresponding to the two protons on the pyridine ring. The acidic proton of the carboxylic acid group is expected to appear as a broad singlet at a significantly downfield chemical shift.[1][2]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment	Justification
~ 12-13	Broad Singlet	-COOH	The acidic proton of a carboxylic acid is highly deshielded and often exchanges with trace amounts of water, leading to a broad signal.[1][2]
~ 8.5 - 8.7	Doublet (d)	H-6	This proton is ortho to the nitrogen atom and is expected to be the most downfield of the aromatic protons due to the inductive effect of the nitrogen. It will be split into a doublet by the adjacent H-4.
~ 8.2 - 8.4	Doublet (d)	H-4	This proton is meta to the nitrogen and ortho to the iodine atom. It will be split into a doublet by the adjacent H-6. The electron-withdrawing effects of the adjacent chloro and iodo groups will shift it downfield.

Predicted ¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum is predicted to display six distinct signals, one for each carbon atom in the molecule, as there are no elements of symmetry. The chemical shifts are influenced by the electronegativity of the substituents (Cl, I, COOH, and the ring nitrogen).[3]

Predicted Chemical Shift (δ, ppm)	Assignment	Justification
~ 165-170	-COOH	The carbonyl carbon of the carboxylic acid is typically found in this downfield region.[1][2]
~ 150-155	C-2	The carbon atom attached to the chlorine and adjacent to the nitrogen is expected to be significantly deshielded.
~ 145-150	C-6	The carbon atom adjacent to the nitrogen is deshielded.
~ 140-145	C-4	The carbon atom adjacent to the iodine is expected to be in this region.
~ 130-135	C-3	The carbon atom bearing the carboxylic acid group.
~ 90-95	C-5	The carbon atom attached to the iodine is expected to be shifted upfield due to the heavy atom effect of iodine.

Predicted FT-IR Spectroscopic Data

The FT-IR spectrum will be characterized by the vibrational modes of its functional groups. The most prominent features will be the broad O-H stretch of the carboxylic acid and the strong C=O stretch.

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
2500-3300	O-H stretch	Carboxylic acid	Broad, Strong[1]
1710-1760	C=O stretch	Carboxylic acid	Strong[1]
1550-1600	C=C and C=N stretch	Aromatic ring	Medium
1210-1320	C-O stretch	Carboxylic acid	Strong[1]
1000-1100	C-Cl stretch	Chloro group	Medium
500-600	C-I stretch	Iodo group	Medium
900-950	O-H bend (out-of-plane)	Carboxylic acid	Broad, Medium[1]

Predicted Mass Spectrometry Data

For mass spectrometry, under Electron Ionization (EI), the molecule is expected to show a distinct molecular ion peak. The fragmentation pattern will be influenced by the presence of chlorine and iodine, which have characteristic isotopic patterns.

Predicted m/z	Assignment	Justification
283/285	[M]⁺	Molecular ion peak. The presence of one chlorine atom will result in an M+2 peak with an intensity of about one-third of the M peak.
266/268	[M-OH]⁺	Loss of a hydroxyl radical from the carboxylic acid group.
238/240	[M-COOH]⁺	Loss of the carboxylic acid group as a radical.
156	[M-I]⁺	Loss of an iodine atom.
128	[M-I-CO]⁺	Subsequent loss of carbon monoxide from the [M-I]⁺ fragment.
111	[M-Cl-I]⁺	Loss of both halogen atoms.

Experimental Protocols

The following are general protocols for the spectroscopic analysis of a solid organic compound like 2-Chloro-5-iodonicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Weigh approximately 5-10 mg of the solid sample.

  • Dissolve the sample in a suitable deuterated solvent (e.g., 0.5-0.7 mL of DMSO-d₆ or CDCl₃) in a clean, dry vial. The choice of solvent is critical as the acidic proton may exchange with protic solvents.

  • Once fully dissolved, transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette.

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire a ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

  • For ¹³C NMR, use a proton-decoupled pulse sequence to obtain a spectrum with singlets for each carbon. A longer acquisition time and a larger number of scans will be necessary due to the low natural abundance of ¹³C.

Fourier-Transform Infrared (FT-IR) Spectroscopy (KBr Pellet Method)

• Sample Preparation:

  • Place approximately 1-2 mg of the solid sample into a clean agate mortar.

  • Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr).[4]

  • Gently grind the mixture with a pestle for a few minutes until a fine, homogeneous powder is obtained.[4]

  • Transfer the powder to a pellet press die.

  • Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent KBr pellet.[4]

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction:

  • For a solid sample, a direct insertion probe is typically used.

  • A small amount of the sample is placed in a capillary tube at the end of the probe.

• Instrument Setup and Data Acquisition:

  • Insert the probe into the mass spectrometer's ion source.

  • The probe is heated to volatilize the sample into the gas phase.

  • In the ion source, the gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[5]

  • The resulting ions are accelerated and separated by the mass analyzer based on their mass-to-charge ratio (m/z).

  • The detector records the abundance of each ion, generating the mass spectrum.

Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis and the logical process for predicting an NMR spectrum.

Caption: General workflow for the spectroscopic analysis of a solid organic compound.

References

• 1. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. chem.libretexts.org [chem.libretexts.org]

An In-Depth Technical Guide to the ¹H NMR Spectrum of 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis and predicted ¹H NMR spectrum of 2-chloro-5-iodonicotinic acid. Due to the absence of a publicly available experimental spectrum for this specific compound, this guide leverages spectral data from analogous structures to provide a robust interpretation for researchers in the field of drug discovery and organic synthesis.

Predicted ¹H NMR Data

The chemical structure of 2-chloro-5-iodonicotinic acid features a pyridine ring substituted with a chlorine atom at the 2-position, an iodine atom at the 5-position, and a carboxylic acid group at the 3-position. This substitution pattern leaves two aromatic protons at the 4 and 6 positions. The electron-withdrawing nature of the chlorine, iodine, and carboxylic acid groups, along with the nitrogen atom in the pyridine ring, will significantly influence the chemical shifts of these protons, moving them downfield.

Based on the analysis of related compounds, such as 2-chloronicotinic acid and other substituted pyridines, the following ¹H NMR spectral data are predicted.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
H-4	8.30 - 8.60	Doublet (d)	~2.5
H-6	8.70 - 9.00	Doublet (d)	~2.5
-COOH	13.0 - 14.0	Broad Singlet (br s)	-

Note: These are estimated values and may vary depending on the solvent and concentration.

Structural and Spectral Relationship

The following diagram illustrates the structure of 2-chloro-5-iodonicotinic acid and the through-bond coupling relationship between the two aromatic protons, H-4 and H-6, which gives rise to their doublet signals.

Caption: Molecular structure and predicted proton coupling.

Detailed Experimental Protocol

This section outlines a standard procedure for acquiring the ¹H NMR spectrum of 2-chloro-5-iodonicotinic acid.

1. Sample Preparation:

• Weigh approximately 5-10 mg of 2-chloro-5-iodonicotinic acid directly into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is recommended due to its ability to dissolve a wide range of organic compounds, including carboxylic acids, and to allow for the observation of the acidic proton.

• Cap the NMR tube and gently vortex or sonicate the sample to ensure complete dissolution.

2. NMR Spectrometer Setup:

• Instrument: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion and resolution.

• Solvent: Select the appropriate solvent lock (e.g., DMSO-d₆).

• Shimming: Perform automatic or manual shimming to optimize the magnetic field homogeneity and obtain sharp, symmetrical peaks.

• Temperature: The experiment is typically run at room temperature (e.g., 298 K).

3. Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is suitable.

• Spectral Width: A spectral width of approximately 16 ppm (e.g., from -2 to 14 ppm) is sufficient to cover the expected chemical shifts.

• Number of Scans: A minimum of 16 scans is recommended to achieve a good signal-to-noise ratio. This can be increased for more dilute samples.

• Relaxation Delay (d1): A relaxation delay of 1-2 seconds is typically adequate.

• Acquisition Time (aq): An acquisition time of at least 2-3 seconds should be used to ensure good digital resolution.

4. Data Processing:

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz is a good starting point) and perform a Fourier transform.

• Phasing: Manually phase the spectrum to obtain a flat baseline and absorptive lineshapes.

• Baseline Correction: Apply a baseline correction algorithm to ensure accurate integration.

• Referencing: Calibrate the chemical shift scale by setting the residual solvent peak of DMSO-d₆ to 2.50 ppm.

• Integration: Integrate the signals corresponding to the aromatic protons and the carboxylic acid proton. The relative integrals should correspond to a 1:1:1 ratio.

• Peak Picking: Identify and label the chemical shifts of the peaks. Determine the coupling constants (J-values) from the splitting patterns of the doublets.

Interpretation of the Predicted Spectrum

The ¹H NMR spectrum is expected to show two distinct signals in the aromatic region and one broad signal for the carboxylic acid proton.

• Aromatic Protons (H-4 and H-6): The protons at the 4 and 6 positions are expected to appear as doublets due to meta-coupling to each other. The coupling constant (⁴JHH) for this four-bond coupling is typically small, around 2-3 Hz. The H-6 proton is anticipated to be further downfield than the H-4 proton due to the deshielding effects of the adjacent nitrogen atom and the chlorine at the 2-position.

• Carboxylic Acid Proton (-COOH): The proton of the carboxylic acid group will appear as a broad singlet at a significantly downfield chemical shift, typically above 10 ppm. Its broadness is due to hydrogen bonding and chemical exchange. The exact chemical shift is highly dependent on the concentration and the solvent used.

This comprehensive guide provides researchers with the necessary information to predict, acquire, and interpret the ¹H NMR spectrum of 2-chloro-5-iodonicotinic acid, facilitating its identification and use in further research and development.

An In-depth Technical Guide to the ¹³C NMR Analysis of 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 2-chloro-5-iodonicotinic acid, a key intermediate in pharmaceutical synthesis. Due to the absence of readily available experimental spectral data for this specific compound in public literature, this guide presents a detailed prediction of its ¹³C NMR spectrum based on established substituent chemical shift (SCS) effects on the pyridine ring. Furthermore, a standardized experimental protocol for acquiring high-quality ¹³C NMR spectra for this and similar small organic molecules is provided, alongside a logical workflow for the analytical process.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR chemical shifts for 2-chloro-5-iodonicotinic acid have been estimated by applying the additivity rules of substituent effects on the known chemical shifts of a pyridine ring. The chemical shifts of pyridine in CDCl₃ are used as the base values: C2/C6 (150.0 ppm), C3/C5 (124.0 ppm), and C4 (136.0 ppm). The individual effects of the chloro, iodo, and carboxylic acid substituents have been derived from the experimental data of 2-chloropyridine, 3-iodopyridine, and nicotinic acid.

Table 1: Predicted ¹³C NMR Chemical Shifts for 2-Chloro-5-iodonicotinic acid

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C-2	~152.9
C-3	~132.8
C-4	~142.1
C-5	~97.3
C-6	~152.0
-COOH	~167.0

Disclaimer: These values are theoretical predictions and may differ from experimental results. The actual spectrum should be recorded for confirmation.

Table 2: Substituent Chemical Shift (SCS) Effects Used for Prediction

Substituent	Position	C-2 (ppm)	C-3 (ppm)	C-4 (ppm)	C-5 (ppm)	C-6 (ppm)
2-Chloro	-	+2.9	+0.4	-2.1	+1.0	-4.4
5-Iodo	-	+2.0	+8.8	+6.1	-26.7	+2.0
3-Carboxylic Acid	-	+2.1	-1.2	+1.1	-1.2	+2.1

Experimental Protocols

A standardized and robust experimental protocol is crucial for obtaining high-quality and reproducible ¹³C NMR data. The following methodology is recommended for the analysis of 2-chloro-5-iodonicotinic acid.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 20-50 mg of high-purity 2-chloro-5-iodonicotinic acid.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common choices for nicotinic acid derivatives. The choice of solvent can slightly influence the chemical shifts.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean, dry 5 mm NMR tube.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe is recommended.

• Tuning and Matching: Tune and match the probe to the ¹³C frequency to ensure optimal signal detection.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical lock signal.

• Acquisition Parameters:

  • Pulse Program: Use a standard proton-decoupled ¹³C NMR pulse sequence (e.g., zgpg30 on Bruker instruments).

  • Spectral Width (SW): Set a spectral width of approximately 200-250 ppm to cover the entire expected range of carbon chemical shifts.

  • Acquisition Time (AQ): An acquisition time of 1-2 seconds is typically sufficient.

  • Relaxation Delay (D1): Use a relaxation delay of 2-5 seconds to allow for adequate relaxation of the carbon nuclei, which is important for obtaining accurate signal intensities, especially for quaternary carbons.

  • Number of Scans (NS): The number of scans will depend on the sample concentration. For a moderately concentrated sample, 1024 to 4096 scans are usually adequate to achieve a good signal-to-noise ratio.

  • Temperature: Maintain a constant temperature, typically 298 K (25 °C).

Data Processing and Analysis

• Fourier Transform: Apply an exponential multiplication (line broadening of 1-2 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by a Fourier transform.

• Phasing: Manually phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline across the spectrum.

• Referencing: Reference the spectrum to the solvent peak or to the internal standard (TMS at 0.00 ppm).

• Peak Picking and Integration: Identify all the peaks and integrate their areas. Note that in standard proton-decoupled ¹³C NMR, the integrals are not always directly proportional to the number of carbons due to the Nuclear Overhauser Effect (NOE) and differences in relaxation times.

Workflow and Logical Relationships

The process of ¹³C NMR analysis of 2-chloro-5-iodonicotinic acid can be visualized as a systematic workflow, from the initial sample handling to the final structural confirmation.

An In-Depth Technical Guide to the Mass Spectrometry of 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of 2-Chloro-5-iodonicotinic acid, a halogenated pyridine derivative of interest in pharmaceutical and chemical research. Due to the limited availability of direct mass spectral data for this specific compound, this document outlines the predicted behavior and fragmentation patterns based on the known mass spectrometry of analogous structures, including nicotinic acids, halogenated aromatic compounds, and carboxylic acids.

Physicochemical Properties and Isotopic Distribution

A foundational understanding of the molecular properties of 2-Chloro-5-iodonicotinic acid is essential for the accurate interpretation of its mass spectrum.

Property	Value
Molecular Formula	C₆H₃ClINO₂
Monoisotopic Mass	282.8894 u
Average Mass	283.45 u
Key Isotopes	Chlorine: ³⁵Cl (75.77%), ³⁷Cl (24.23%)Iodine: ¹²⁷I (100%)

The presence of chlorine results in a characteristic isotopic pattern for the molecular ion and any chlorine-containing fragments. An M+2 peak with an intensity of approximately one-third of the monoisotopic peak is expected.

Predicted Mass Spectrometric Behavior

The ionization technique employed will significantly influence the resulting mass spectrum. Both soft (Electrospray Ionization) and hard (Electron Ionization) techniques are considered.

Electrospray Ionization (ESI) Mass Spectrometry

ESI is a soft ionization technique that is well-suited for polar molecules like 2-Chloro-5-iodonicotinic acid, which contains a carboxylic acid group.

• Positive Ion Mode ([M+H]⁺): In positive ion mode, protonation of the pyridine nitrogen is expected, yielding a prominent protonated molecular ion at m/z 283.8973.

• Negative Ion Mode ([M-H]⁻): In negative ion mode, deprotonation of the acidic carboxylic acid group will result in a strong signal for the deprotonated molecular ion at m/z 281.8815. Due to the acidity of the carboxylic acid, negative ion mode is anticipated to be highly sensitive for this compound.

In-source fragmentation in ESI is generally minimal but can be induced. Potential neutral losses include the loss of H₂O (18 u) or CO₂ (44 u) from the carboxylic acid group.

Electron Ionization (EI) Mass Spectrometry

EI is a hard ionization technique that will lead to extensive fragmentation, providing valuable structural information. The molecular ion peak is expected to be observed, and its isotopic pattern will confirm the presence of a chlorine atom.

Predicted Fragmentation Patterns

The fragmentation of 2-Chloro-5-iodonicotinic acid is predicted to be driven by the presence of the carboxylic acid, chloro, and iodo substituents on the pyridine ring.

Key Fragmentation Pathways under EI

The following table summarizes the predicted major fragment ions for 2-Chloro-5-iodonicotinic acid under Electron Ionization.

Predicted Fragment Ion	m/z (for ³⁵Cl)	Proposed Neutral Loss
[M]⁺	283	-
[M-OH]⁺	266	Loss of hydroxyl radical
[M-COOH]⁺	238	Loss of carboxyl radical
[M-Cl]⁺	248	Loss of chlorine radical
[M-I]⁺	156	Loss of iodine radical
[M-CO₂]⁺	239	Loss of carbon dioxide
[M-Cl-CO]⁺	220	Loss of chlorine and carbon monoxide
[M-I-CO]⁺	128	Loss of iodine and carbon monoxide

Experimental Protocols

The following are generalized experimental protocols for the mass spectrometric analysis of 2-Chloro-5-iodonicotinic acid.

Sample Preparation

• Standard Solution: Prepare a stock solution of 2-Chloro-5-iodonicotinic acid at a concentration of 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

• Working Solutions: Serially dilute the stock solution to the desired concentration range (e.g., 1 ng/mL to 1 µg/mL) using the same solvent. For ESI, the final solution may be acidified (e.g., with 0.1% formic acid for positive mode) or basified (e.g., with 0.1% ammonium hydroxide for negative mode) to promote ionization.

Liquid Chromatography-Mass Spectrometry (LC-MS) for ESI

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A typical gradient would be 5-95% B over 5-10 minutes.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL.

• ESI Source Parameters:

  • Capillary Voltage: 3.0-4.0 kV

  • Nebulizer Gas (N₂): 30-50 psi

  • Drying Gas (N₂): 5-10 L/min

  • Drying Gas Temperature: 250-350 °C

Gas Chromatography-Mass Spectrometry (GC-MS) for EI

For GC-MS analysis, derivatization of the carboxylic acid group (e.g., methylation or silylation) is typically required to increase volatility.

• Derivatization (Methylation Example):

  • To a dried sample of 2-Chloro-5-iodonicotinic acid, add a solution of 2M HCl in methanol.

  • Heat at 60-70 °C for 1-2 hours.

  • Evaporate the solvent and reconstitute in a suitable solvent for injection (e.g., ethyl acetate).

• GC Column: A non-polar or medium-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50-70 °C, hold for 1-2 minutes.

  • Ramp: 10-20 °C/min to 250-280 °C.

  • Final hold: 2-5 minutes.

• EI Source Parameters:

  • Ionization Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

Visualizations

Logical Workflow for Mass Spectrometric Analysis

Technical Guide on the Chemical Safety of 2-Chloro-5-iodonicotinic Acid

Disclaimer: This document provides a summary of available safety information for 2-Chloro-5-iodonicotinic acid and the closely related compound, 2-Chloronicotinic acid. Due to a lack of comprehensive safety data for 2-Chloro-5-iodonicotinic acid, information from the latter is included as a surrogate to provide a foundational understanding of potential hazards and handling protocols. Researchers and professionals should exercise caution and conduct their own risk assessments before handling this chemical.

Chemical and Physical Properties

This section outlines the known physical and chemical properties of 2-Chloro-5-iodonicotinic acid.

Property	Value	Reference
Molecular Formula	C6H3ClINO2	[1]
Molecular Weight	283.451 g/mol	[1]
Melting Point	221-224°C	[1]
Boiling Point	391.014°C at 760 mmHg	[1]
Density	2.194 g/cm³	[1]
Flash Point	190.278°C	[1]
LogP	2.03780	[1]
Index of Refraction	1.684	[1]

Hazard Identification and Classification (Surrogate Data: 2-Chloronicotinic Acid)

The following hazard information is based on data for 2-Chloronicotinic acid. It is anticipated that 2-Chloro-5-iodonicotinic acid will exhibit a similar hazard profile.

Hazard Statement	Classification
Causes skin irritation	Skin Irritation, Category 2[2][3]
Causes serious eye irritation	Eye Irritation, Category 2A[2][3]
May cause respiratory irritation	Specific target organ toxicity — single exposure, Category 3[2][3][4]

Signal Word: Warning[2][4]

Hazard Pictogram:

First-Aid Measures (Surrogate Data: 2-Chloronicotinic Acid)

Immediate medical attention is required in case of exposure. The following are first-aid recommendations based on data for 2-Chloronicotinic acid.

Exposure Route	First-Aid Procedure
Inhalation	Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[4][5] If breathing is difficult, give oxygen.[5] If not breathing, give artificial respiration.[5]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes.[5] Remove and wash contaminated clothing before reuse.[4][5] If skin irritation occurs, get medical advice/attention.[4][5]
Eye Contact	Rinse cautiously with water for several minutes.[5] Remove contact lenses, if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical advice/attention.[5]
Ingestion	Do NOT induce vomiting.[5] Never give anything by mouth to an unconscious person.[5] Rinse mouth and then drink plenty of water. Call a physician or poison control center immediately.

Handling, Storage, and Personal Protection

This section details the necessary precautions for handling and storing 2-Chloro-5-iodonicotinic acid, based on best practices for similar chemical compounds.

Handling and Storage

Guideline	Recommendation
Handling	Handle in a well-ventilated area.[6] Wear appropriate personal protective equipment.[2][5] Avoid contact with skin, eyes, and clothing.[2][5] Avoid dust formation and inhalation.[4][5] Wash hands thoroughly after handling.[4][5]
Storage	Keep container tightly closed in a dry and well-ventilated place.[4][5] Store at room temperature in the original container.[5] Store away from incompatible materials such as strong oxidizing agents.[2][3][5]

Personal Protective Equipment (PPE)

PPE Type	Specification
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields or a face shield.[6]
Skin Protection	Wear impervious clothing, such as a lab coat, and appropriate chemical-resistant gloves.[6]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[6]

Experimental Protocols

Detailed experimental protocols for assessing the specific toxicity of 2-Chloro-5-iodonicotinic acid are not available. However, standardized OECD guidelines are typically followed for chemical safety assessment.

Protocol for Skin Irritation/Corrosion (Based on OECD Guideline 439)

• Objective: To determine the potential of a substance to cause skin irritation.

• Methodology: A small amount of the test substance (0.5 g) is applied to the shaven skin of a test animal (typically a rabbit) under a gauze patch.

• Observation: The application site is observed for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

• Scoring: The severity of the skin reactions is scored, and the substance is classified based on the mean scores.

Protocol for Acute Oral Toxicity (Based on OECD Guideline 423)

• Objective: To determine the acute toxicity of a substance after oral ingestion and to estimate its LD50 (the dose lethal to 50% of the test population).

• Methodology: The substance is administered in a single dose by gavage to a group of fasted animals (typically rats). A stepwise procedure is used with a limited number of animals at each step.

• Observation: Animals are observed for signs of toxicity and mortality over a 14-day period.

• Analysis: The results are used to classify the substance into a GHS toxicity category.

Emergency Procedures Workflow

The following diagram illustrates a logical workflow for responding to a chemical spill.

Caption: Workflow for Chemical Spill Response.

Toxicological Information (Surrogate Data: 2-Chloronicotinic Acid)

No specific toxicological data for 2-Chloro-5-iodonicotinic acid was found. The following information for 2-Chloronicotinic acid is provided as a reference.

Toxicity Endpoint	Result	Species
Acute Oral Toxicity	No data available	-
Acute Dermal Toxicity	No data available	-
Acute Inhalation Toxicity	No data available	-
Carcinogenicity	Not listed by NTP, IARC, or OSHA	-
Germ Cell Mutagenicity	No data available	-
Reproductive Toxicity	No data available	-

Ecological Information (Surrogate Data: 2-Chloronicotinic Acid)

The environmental impact of 2-Chloro-5-iodonicotinic acid has not been fully investigated. The data below for 2-Chloronicotinic acid suggests potential ecotoxicity.

Ecotoxicity Endpoint	Result	Exposure Time
Toxicity to fish (LC50)	~25.222 mg/L	96 h
Toxicity to daphnia (LC50)	~14.632 mg/L	48 h
Toxicity to algae (EC50)	~422.55 mg/L	96 h

Persistence and Degradability: 2-Chloronicotinic acid is not expected to be persistent in the environment and does not biodegrade readily.[4]

Bioaccumulative Potential: This material is not expected to bioaccumulate.[4]

Mobility in Soil: Moderate mobility in soil is expected.[4]

References

• 1. 2-chloro-5-iodonicotinic acid | CAS#:59782-86-4 | Chemsrc [chemsrc.com]
• 2. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 3. fishersci.com [fishersci.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. punchout.medline.com [punchout.medline.com]
• 6. echemi.com [echemi.com]

A Comprehensive Technical Guide to the Reactivity Profile of 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-5-iodonicotinic acid is a versatile halogenated pyridine derivative with significant potential as a building block in the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and materials science. Its trifunctional nature, featuring a carboxylic acid, a chloro substituent at the 2-position, and an iodo substituent at the 5-position, allows for a diverse range of chemical transformations. This technical guide provides an in-depth analysis of the reactivity profile of 2-Chloro-5-iodonicotinic acid, focusing on key synthetic transformations including palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitution, and reactions involving the carboxylic acid moiety. This document aims to serve as a comprehensive resource for researchers by providing detailed experimental protocols, quantitative data, and mechanistic insights to facilitate the strategic use of this valuable synthetic intermediate.

Introduction

The pyridine ring is a privileged scaffold in drug discovery, and its functionalization is a key aspect of medicinal chemistry. Halogenated pyridines, such as 2-Chloro-5-iodonicotinic acid, are particularly valuable due to their ability to undergo a variety of cross-coupling reactions, allowing for the introduction of diverse substituents. The presence of two different halogens, chlorine and iodine, at positions with distinct electronic environments, offers the potential for selective functionalization. This guide will explore the reactivity of each functional group, providing a roadmap for the rational design of synthetic routes utilizing 2-Chloro-5-iodonicotinic acid.

Synthesis of 2-Chloro-5-iodonicotinic Acid

The synthesis of 2-Chloro-5-iodonicotinic acid can be achieved through multi-step sequences, often starting from readily available pyridine derivatives. While a definitive, high-yielding one-pot synthesis from a simple precursor is not widely reported, logical synthetic routes can be devised based on established methodologies for the synthesis of related compounds. A plausible approach involves the diazotization of an aminopyridine precursor followed by Sandmeyer reactions to introduce the chloro and iodo substituents, and subsequent oxidation of a methyl or other oxidizable group to the carboxylic acid.

For instance, a related compound, 2-amino-5-chloro-3-iodopyridine, can be synthesized by the iodination of 2-amino-5-chloropyridine using N-iodosuccinimide.[1] This intermediate could then potentially be converted to 2-chloro-5-iodonicotinic acid through a series of reactions.

A general workflow for a potential synthesis is outlined below:

Caption: Potential synthetic workflow for 2-Chloro-5-iodonicotinic acid.

Reactivity at the Halogenated Positions

The primary value of 2-Chloro-5-iodonicotinic acid in synthetic chemistry lies in the differential reactivity of its two halogen substituents. The carbon-iodine bond is significantly weaker and more polarizable than the carbon-chlorine bond, making the 5-position the more reactive site for palladium-catalyzed cross-coupling reactions. This allows for selective functionalization at the 5-position while leaving the 2-chloro group available for subsequent transformations.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. Due to the higher reactivity of the C-I bond, Suzuki, Sonogashira, and Buchwald-Hartwig amination reactions are expected to proceed selectively at the 5-position of 2-Chloro-5-iodonicotinic acid.

The Suzuki-Miyaura coupling enables the formation of C-C bonds between an organohalide and an organoboron compound. For 2-Chloro-5-iodonicotinic acid, this reaction would be expected to selectively form a biaryl linkage at the 5-position.

General Reaction Scheme:

Caption: Suzuki-Miyaura coupling of 2-Chloro-5-iodonicotinic acid.

Experimental Protocol (General Procedure):

A mixture of 2-chloro-5-iodonicotinic acid (1.0 equiv.), an arylboronic acid (1.2-1.5 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (0.05-0.1 equiv.), and a base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2.0-3.0 equiv.) in a suitable solvent (e.g., dioxane/water, DMF, or toluene) is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 120 °C until the starting material is consumed, as monitored by TLC or LC-MS. After cooling to room temperature, the reaction mixture is worked up by partitioning between water and an organic solvent. The organic layer is then washed, dried, and concentrated under reduced pressure. The crude product is purified by column chromatography or recrystallization.

Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	K₃PO₄	DMF	80	24	85-95 (estimated)	[2]
Pd/C	Na₂CO₃	DME/H₂O	25	12-24	80-90 (estimated)

Table 1. Typical conditions for Suzuki-Miyaura coupling of related halopyridines. Yields are estimated based on reactions with analogous substrates.

The Sonogashira coupling allows for the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, providing access to substituted alkynes. This reaction on 2-Chloro-5-iodonicotinic acid would selectively introduce an alkynyl group at the 5-position.

General Reaction Scheme:

Caption: Sonogashira coupling of 2-Chloro-5-iodonicotinic acid.

Experimental Protocol (General Procedure):

To a solution of 2-chloro-5-iodonicotinic acid (1.0 equiv.) and a terminal alkyne (1.2-1.5 equiv.) in a suitable solvent (e.g., THF, DMF, or triethylamine) under an inert atmosphere are added a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02-0.05 equiv.), a copper(I) co-catalyst (e.g., CuI, 0.05-0.1 equiv.), and a base (e.g., triethylamine or diisopropylethylamine). The reaction mixture is stirred at room temperature or heated to 50-80 °C until completion. The reaction is then quenched, and the product is extracted and purified as described for the Suzuki-Miyaura coupling.

Catalyst	Co-catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	25-50	2-12	75-90 (estimated)	[3][4]
Pd(OAc)₂/ligand	CuI	i-Pr₂NEt	DMF	60	6-18	70-85 (estimated)	[5]

Table 2. Typical conditions for Sonogashira coupling of related aryl iodides. Yields are estimated based on reactions with analogous substrates.

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds by coupling an aryl halide with a primary or secondary amine.[6][7] This reaction would selectively introduce an amino group at the 5-position of 2-Chloro-5-iodonicotinic acid.

General Reaction Scheme:

Caption: Buchwald-Hartwig amination of 2-Chloro-5-iodonicotinic acid.

Experimental Protocol (General Procedure):

A mixture of 2-chloro-5-iodonicotinic acid (1.0 equiv.), an amine (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂, 0.01-0.05 equiv.), a phosphine ligand (e.g., Xantphos, BINAP, or DavePhos, 0.02-0.1 equiv.), and a strong base (e.g., NaOt-Bu, K₃PO₄, or Cs₂CO₃, 1.5-3.0 equiv.) in an anhydrous, deoxygenated solvent (e.g., toluene or dioxane) is heated under an inert atmosphere at 80-110 °C. The reaction progress is monitored by TLC or LC-MS. Upon completion, the reaction is cooled, quenched, and the product is extracted and purified.

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃	Xantphos	Cs₂CO₃	Dioxane	100	12-24	70-90 (estimated)	[6][8]
Pd(OAc)₂	BINAP	NaOt-Bu	Toluene	90	8-16	65-85 (estimated)	[9]

Table 3. Typical conditions for Buchwald-Hartwig amination of related aryl iodides. Yields are estimated based on reactions with analogous substrates.

Nucleophilic Aromatic Substitution (SNAr)

The 2-chloro substituent on the pyridine ring is activated towards nucleophilic aromatic substitution (SNAr) by the electron-withdrawing effect of the ring nitrogen and the carboxylic acid group. This allows for the displacement of the chloride by various nucleophiles, such as amines, alkoxides, and thiolates. The SNAr reaction at the 2-position typically requires more forcing conditions (higher temperatures) than the palladium-catalyzed reactions at the 5-position. This differential reactivity allows for a sequential functionalization strategy.

General Reaction Scheme:

Caption: Nucleophilic aromatic substitution on 2-Chloro-5-iodonicotinic acid.

Experimental Protocol (General Procedure for Amination):

A solution of 2-chloro-5-iodonicotinic acid (1.0 equiv.) and an excess of the amine (2.0-5.0 equiv., which can also act as the base) in a high-boiling solvent (e.g., DMSO, NMP, or neat) is heated at a temperature ranging from 100 to 180 °C. The reaction progress is monitored by TLC or LC-MS. After completion, the reaction mixture is cooled and poured into water to precipitate the product. The solid is collected by filtration, washed, and dried. If the product is soluble, an extractive workup is performed.

Reactivity of the Carboxylic Acid Group

The carboxylic acid group at the 3-position can undergo standard transformations such as esterification and amide bond formation. These reactions are typically performed under conditions that do not affect the halogen substituents.

Esterification

Esterification can be achieved via Fischer esterification, using an excess of an alcohol in the presence of a strong acid catalyst.[10][11]

Experimental Protocol (Fischer Esterification):

2-Chloro-5-iodonicotinic acid is dissolved or suspended in an excess of the desired alcohol (e.g., methanol or ethanol). A catalytic amount of a strong acid (e.g., concentrated H₂SO₄ or HCl) is added, and the mixture is heated at reflux until the reaction is complete. The excess alcohol is removed under reduced pressure, and the residue is neutralized and extracted with an organic solvent. The product is then purified by standard methods.

Amide Coupling

Amide bond formation can be accomplished by activating the carboxylic acid with a coupling agent, followed by the addition of an amine.[12][13][14]

Experimental Protocol (Amide Coupling):

To a solution of 2-chloro-5-iodonicotinic acid (1.0 equiv.) in an aprotic solvent (e.g., DMF or DCM) are added a coupling agent (e.g., HATU, HBTU, or EDC, 1.1-1.5 equiv.) and a non-nucleophilic base (e.g., DIPEA or triethylamine, 2.0-3.0 equiv.). The mixture is stirred for a short period to activate the acid, followed by the addition of the amine (1.1-1.2 equiv.). The reaction is stirred at room temperature until completion. The product is then isolated by an appropriate workup and purification.

Decarboxylation

Logical Relationships and Experimental Workflows

The differential reactivity of the functional groups in 2-Chloro-5-iodonicotinic acid allows for a variety of synthetic strategies. The following diagram illustrates a logical workflow for the sequential functionalization of the molecule.

Caption: Logical workflow for the sequential functionalization of 2-Chloro-5-iodonicotinic acid.

Conclusion

2-Chloro-5-iodonicotinic acid is a highly versatile and valuable building block for organic synthesis. Its distinct functional groups with orthogonal reactivity allow for a high degree of control in the synthesis of complex, polysubstituted pyridine derivatives. The selective functionalization of the C-I bond via palladium-catalyzed cross-coupling reactions, followed by nucleophilic substitution at the C-Cl bond and subsequent modification of the carboxylic acid, provides a powerful and flexible strategy for the construction of novel molecular architectures. This guide provides a foundational understanding of the reactivity of 2-Chloro-5-iodonicotinic acid, which will be instrumental for researchers in the fields of drug discovery and materials science. Further exploration of its reactivity with a broader range of coupling partners and under varied reaction conditions will undoubtedly continue to expand its utility in synthetic chemistry.

References

• 1. 2-AMINO-5-CHLORO-3-IODOPYRIDINE | 211308-81-5 [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 9. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hepatochem.com [hepatochem.com]
• 14. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Decarboxylation [organic-chemistry.org]

A Technical Guide to the Discovery and Synthesis of Nicotinic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotinic acid, also known as niacin or vitamin B3, is a fundamental pyridinemonocarboxylic acid with a rich history rooted in the study of pellagra. Its discovery and subsequent synthesis have paved the way for a broad range of therapeutic applications, from treating dyslipidemia to its role as a crucial precursor in cellular metabolism. This in-depth technical guide provides a comprehensive overview of the discovery and synthesis history of nicotinic acid and its derivatives. It details key experimental protocols for historical and modern synthetic routes, presents quantitative data for comparative analysis, and illustrates the primary signaling pathways through which nicotinic acid exerts its physiological effects. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development, offering foundational knowledge and practical insights into the chemistry and biology of this vital molecule.

Historical Overview

The journey of nicotinic acid from a simple chemical curiosity to an essential vitamin and therapeutic agent is a compelling narrative in the history of science.

• 1867-1873: The Initial Synthesis. Nicotinic acid was first synthesized in 1867 by Huber and later characterized by the Austrian chemist Hugo Weidel in 1873. Weidel produced the compound by oxidizing nicotine with nitric acid, a process that, while not commercially viable, was the first to establish the chemical's existence.[1]

• Early 20th Century: The Pellagra Connection. In the early 1900s, the devastating disease pellagra, characterized by dermatitis, diarrhea, and dementia, was rampant, particularly in the southern United States where corn was a dietary staple.[2] In 1915, Dr. Joseph Goldberger's pioneering epidemiological studies correctly identified the cause as a nutritional deficiency, which he termed the "P-P (pellagra-preventive) factor."[2]

• 1937: The "Pellagra-Preventive Factor" Identified. The definitive identification of this factor came in 1937 from the laboratory of American biochemist Conrad Arnold Elvehjem. By inducing a pellagra-like condition in dogs known as "black tongue" and then curing it with a liver extract, Elvehjem and his team were able to isolate and identify the active compound as nicotinic acid.[2] This discovery was a landmark in nutritional science and led to the fortification of flour with niacin, drastically reducing the incidence of pellagra.

• 1955: The Dawn of a Lipid-Lowering Drug. In 1955, Canadian pathologist Rudolf Altschul and his colleagues made the serendipitous discovery that gram-doses of nicotinic acid significantly lowered plasma cholesterol levels in both healthy and hypercholesterolemic individuals. This finding opened up an entirely new therapeutic avenue for nicotinic acid beyond its role as a vitamin.

Synthesis of Nicotinic Acid: A Comparative Analysis

The synthesis of nicotinic acid has evolved from early laboratory curiosities to large-scale industrial processes. The choice of synthetic route is often a trade-off between cost, efficiency, and environmental impact.

Historical Synthesis Methods

These early methods, while foundational, are generally not employed for industrial-scale production due to factors such as high cost, low yields, and the use of hazardous reagents.

Precursor	Oxidizing Agent	Typical Yield (%)	Reference
Nicotine	Nitric Acid	83-91	[2]
Nicotine	Potassium Permanganate	~77	[3]
Quinoline	Nitric Acid / Sulfuric Acid	77-79	[3]
3-Methylpyridine	Potassium Permanganate	~86	[3]

Industrial Synthesis Methods

Modern industrial production of nicotinic acid primarily relies on the oxidation of more readily available and cost-effective precursors, such as 3-picoline (3-methylpyridine) and 5-ethyl-2-methylpyridine.

Precursor	Key Process	Typical Yield (%)	Reference
5-Ethyl-2-methylpyridine	Liquid-Phase Oxidation with Nitric Acid	91	[3]
3-Methylpyridine	Gas-Phase Ammoxidation followed by Hydrolysis	72-84 (crude)	[3]

Experimental Protocols

The following sections provide detailed methodologies for key laboratory-scale syntheses of nicotinic acid and its derivatives.

Synthesis of Nicotinic Acid from Nicotine

This protocol is adapted from the classic organic synthesis procedure.

Reaction Scheme:

Caption: Oxidation of Nicotine to Nicotinic Acid Nitrate.

Procedure: [2]

• Reaction Setup: In a 5-liter round-bottomed flask equipped with a reflux condenser and placed in a fume hood, add 4 kg of concentrated nitric acid (specific gravity 1.42).

• Addition of Nicotine: Carefully add 210 g of nicotine in 25 cc portions. After each addition, swirl the flask to ensure thorough mixing and to dissipate localized heat.

• Initiation of Reaction: Place the flask on a steam bath and heat until the internal temperature reaches 70°C.

• Exothermic Reaction: Remove the flask from the steam bath. The reaction will proceed exothermically, causing the mixture to boil.

• Completion of Reaction: Once the initial boiling subsides (approximately 1 hour), return the flask to the steam bath and continue to heat for 10-12 hours.

• Evaporation: Transfer the reaction mixture to a large evaporating dish and evaporate to near dryness on the steam bath.

• Purification: The resulting crude nicotinic acid nitrate can be purified by recrystallization from hot water.

Synthesis of Methyl Nicotinate via Fischer Esterification

Methyl nicotinate is a common derivative used in topical pharmaceuticals and as a synthetic intermediate.

Reaction Scheme:

Caption: Fischer Esterification of Nicotinic Acid.

Procedure: [4][5]

• Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, suspend nicotinic acid in an excess of methanol.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the suspension.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 13 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Neutralization: After cooling, carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent such as chloroform or ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude methyl nicotinate can be further purified by column chromatography on silica gel.

Synthesis of Nicotinamide from Nicotinic Acid

Nicotinamide is another vital form of vitamin B3 and a key component of the coenzymes NAD+ and NADP+.

Procedure: [6]

• Reaction Setup: In a reaction vessel equipped with a stirrer and placed in an oil bath, combine 123 parts (1 mole) of nicotinic acid and 45 parts (0.75 moles) of urea.

• Heating: Heat the mixture to an internal temperature of 230-235°C.

• Ammonia Addition: Pass a slow stream of anhydrous ammonia through the molten mixture at this temperature for 2 hours.

• Work-up: Cool the reaction mixture. The nicotinamide can be purified by recrystallization.

Signaling Pathways of Nicotinic Acid

Nicotinic acid exerts its diverse physiological effects through multiple mechanisms, most notably through its interaction with the G-protein coupled receptor GPR109A (also known as HCA₂) and its role as a precursor for the essential coenzyme nicotinamide adenine dinucleotide (NAD+).

The GPR109A Signaling Pathway

The lipid-lowering effects of nicotinic acid are primarily mediated by the GPR109A receptor, which is highly expressed in adipocytes and immune cells.

Caption: Nicotinic Acid's GPR109A-mediated inhibition of lipolysis.

Activation of GPR109A by nicotinic acid leads to the inhibition of adenylyl cyclase via an inhibitory G-protein (Gi). This results in a decrease in intracellular cyclic AMP (cAMP) levels. Reduced cAMP leads to decreased activation of Protein Kinase A (PKA), which in turn reduces the phosphorylation and activation of hormone-sensitive lipase (HSL). The inhibition of HSL leads to a decrease in the breakdown of triglycerides (lipolysis) in adipose tissue, ultimately reducing the release of free fatty acids (FFAs) into the bloodstream.

The NAD+ Biosynthesis Pathway (Preiss-Handler Pathway)

Nicotinic acid is a key precursor in the Preiss-Handler pathway for the synthesis of NAD+, a coenzyme vital for cellular redox reactions and energy metabolism.

Caption: The Preiss-Handler Pathway for NAD+ biosynthesis from nicotinic acid.

In this pathway, the enzyme nicotinic acid phosphoribosyltransferase (NAPRT) converts nicotinic acid to nicotinic acid mononucleotide (NaMN). Subsequently, nicotinamide mononucleotide adenylyltransferase (NMNAT) adenylates NaMN to form nicotinic acid adenine dinucleotide (NaAD). Finally, NAD synthetase (NADS) amidates NaAD to produce NAD+.[7]

Experimental and Synthetic Workflows

The following diagrams illustrate typical workflows for the synthesis and purification of nicotinic acid derivatives.

General Workflow for Chemical Synthesis

This workflow represents a generalized process for the synthesis, work-up, and purification of a chemical compound.

Caption: A generalized workflow for chemical synthesis and purification.

Workflow for Purification of Crude Nicotinic Acid

This workflow details the steps for purifying crude nicotinic acid obtained from synthesis.[8]

Caption: Workflow for the purification of crude nicotinic acid.

Conclusion

The discovery and synthesis of nicotinic acid and its derivatives represent a significant chapter in the history of medicine and chemistry. From its initial identification as the cure for pellagra to its modern-day use as a lipid-lowering agent, nicotinic acid continues to be a molecule of immense interest. The synthetic methodologies have evolved to meet industrial demands, with a growing emphasis on efficiency and sustainability. A thorough understanding of the synthetic routes, reaction mechanisms, and biological pathways of nicotinic acid is crucial for the development of novel derivatives with improved therapeutic profiles. This guide provides a foundational resource for researchers and professionals in the field, encapsulating the key historical, chemical, and biological aspects of this remarkable compound.

References

• 1. A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Methods to Produce Nicotinic Acid with Potential Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methyl Nicotinate: uses and Synthesis method_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. US2314843A - Process of producing nicotinamide - Google Patents [patents.google.com]
• 7. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 8. US3037987A - Purification of nicotinic acid - Google Patents [patents.google.com]

The Fundamental Chemistry of Halogenated Pyridines: A Technical Guide for Researchers

An In-depth Exploration of the Synthesis, Reactivity, and Physicochemical Properties of Halogenated Pyridines, Key Building Blocks in Modern Drug Discovery and Materials Science.

Halogenated pyridines are a class of heterocyclic compounds that have garnered significant attention in the fields of medicinal chemistry, agrochemicals, and materials science.[1][2] The introduction of a halogen atom onto the pyridine ring profoundly influences its electronic properties, reactivity, and biological activity, making these compounds versatile intermediates in the synthesis of complex molecules.[2] This technical guide provides a comprehensive overview of the fundamental chemistry of halogenated pyridines, with a focus on their synthesis, reactivity in cross-coupling reactions, and key physicochemical properties. Detailed experimental protocols, quantitative data, and visual representations of reaction mechanisms and workflows are presented to serve as a valuable resource for researchers, scientists, and drug development professionals.

Synthesis of Halogenated Pyridines

The regioselective introduction of a halogen atom onto the pyridine ring is a critical step in the utilization of these compounds. The electron-deficient nature of the pyridine ring makes it less susceptible to electrophilic aromatic substitution (EAS) compared to benzene, often requiring harsh reaction conditions.[3][4] Consequently, a variety of methods have been developed to achieve selective halogenation at the 2, 3, and 4-positions.

Electrophilic Aromatic Substitution

Direct electrophilic halogenation of pyridine is generally sluggish and requires high temperatures and strongly acidic conditions.[4] The reaction typically favors substitution at the 3-position. For instance, bromination of pyridine with bromine in the presence of sulfuric acid at high temperatures yields 3-bromopyridine.

Synthesis via Pyridine N-Oxides

Pyridine N-oxides are valuable intermediates for the synthesis of 2-halopyridines. The N-oxide group activates the pyridine ring towards electrophilic substitution, primarily at the 2- and 4-positions, and can be subsequently removed by reduction. Treatment of pyridine N-oxide with phosphoryl chloride (POCl₃) is a common method for the synthesis of 2-chloropyridine.

Halogenation via Zincke Intermediates

A milder and highly regioselective method for the synthesis of 3-halopyridines involves the use of Zincke imine intermediates. This strategy involves the ring-opening of a pyridinium salt to form a reactive acyclic intermediate, which then undergoes regioselective halogenation followed by ring-closure to afford the 3-halopyridine.[4][5]

4-Halogenation Using Phosphine Reagents

The synthesis of 4-halopyridines can be achieved through a two-step process involving the installation of a phosphonium salt at the 4-position, which is subsequently displaced by a halide nucleophile.[3] This method is notable for its high regioselectivity and tolerance of various functional groups.

Reactivity of Halogenated Pyridines

The carbon-halogen bond in halogenated pyridines serves as a versatile handle for the introduction of a wide array of functional groups through various transition metal-catalyzed cross-coupling reactions. These reactions are fundamental in the construction of complex molecular scaffolds found in many pharmaceuticals and functional materials.[1][2]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a widely used method for the formation of carbon-carbon bonds between a halopyridine and a boronic acid or ester. This reaction is catalyzed by a palladium complex and is tolerant of a broad range of functional groups. The reactivity of the halopyridine in Suzuki coupling generally follows the trend I > Br > Cl.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a halopyridine and a terminal alkyne. This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst. Similar to the Suzuki coupling, the reactivity of the halopyridine is dependent on the nature of the halogen, with iodopyridines being the most reactive.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, allowing for the synthesis of aminopyridines from halopyridines. This palladium-catalyzed reaction is crucial for the introduction of amine functionalities, which are prevalent in biologically active molecules.

Quantitative Data

To facilitate comparison and experimental design, the following tables summarize key quantitative data for various halogenated pyridines and their reactions.

Halopyridine	pKa (Conjugate Acid)	Reference
Pyridine	5.25	[6]
2-Chloropyridine	0.72	Calculated
3-Chloropyridine	2.84	Calculated
4-Chloropyridine	3.83	Calculated
2-Bromopyridine	0.90	Calculated
3-Bromopyridine	2.95	Calculated
4-Bromopyridine	3.90	Calculated
2-Iodopyridine	1.83	Calculated
3-Iodopyridine	3.25	Calculated
4-Iodopyridine	4.05	Calculated

Table 1: pKa Values of Halogenated Pyridines. The pKa values of the conjugate acids of various halogenated pyridines are presented. The introduction of a halogen atom generally decreases the basicity of the pyridine nitrogen.

Halopyridine	Coupling Partner	Catalyst System	Yield (%)	Reference
2-Bromopyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	70.0	[5]
3-Bromopyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	>95	[5]
2-Chloropyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	45.1	[5]
3-Chloropyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	78.2	[5]

Table 2: Comparative Yields for Suzuki-Miyaura Coupling of Halopyridines. This table highlights the difference in reactivity between bromo- and chloropyridines in Suzuki-Miyaura coupling reactions.

Halopyridine	Amine	Catalyst System	Yield (%)	Reference
2-Bromopyridine	Methylamine	Pd(OAc)₂ / dppp	good	[7]
2-Bromopyridine	Cyclopropylamine	Pd(OAc)₂ / dppp	good	[7]
2-Bromo-6-methylpyridine	(+/-)-trans-1,2-diaminocyclohexane	[Pd₂(dba)₃] / (±)-BINAP	60	[2]

Table 3: Yields for Buchwald-Hartwig Amination of Bromopyridines. This table presents yields for the C-N bond formation using various amines with bromopyridines.

Compound	δ (ppm) C2	δ (ppm) C3	δ (ppm) C4	δ (ppm) C5	δ (ppm) C6	Reference
2-Bromopyridine	142.1	128.0	139.2	123.5	150.2	[8]
3-Bromopyridine	150.3	121.0	139.8	124.0	147.9	[4]
2-Bromo-5-fluoropyridine	132.8 (d)	130.3 (d)	141.2 (d)	157.8 (d)	123.1 (d)	[9]

Table 4: ¹³C NMR Spectroscopic Data for Brominated Pyridines (in CDCl₃). Chemical shifts (δ) are reported in ppm relative to TMS. (d = doublet)

Compound	Major Fragment Ions (m/z)	Relative Abundance (%)	Reference
3-Bromopyridine	157/159 [M]⁺	98	[1]
78 [M-Br]⁺	100	[1]
51 [C₄H₃]⁺	50	[1]
2-Iodopyridine	205 [M]⁺	-	[10]
78 [M-I]⁺	-	[10]
4-Iodopyridine	205 [M]⁺	-	[11]
78 [M-I]⁺	-	[11]

Table 5: Mass Spectrometry Data for Halogenated Pyridines. This table lists the major fragment ions observed in the electron ionization (EI) mass spectra of selected halogenated pyridines.

Experimental Protocols

This section provides detailed methodologies for key synthetic transformations of halogenated pyridines.

General Procedure for Suzuki-Miyaura Coupling of a Bromopyridine

To a dry Schlenk flask is added the bromopyridine (1.0 equiv), the arylboronic acid (1.2 equiv), a base such as K₂CO₃ (2.0 equiv), and a palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%). The flask is sealed, evacuated, and backfilled with an inert gas (e.g., argon) three times. Degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane and water) is added via syringe. The reaction mixture is heated to 80-120 °C with vigorous stirring and monitored by a suitable analytical technique (e.g., TLC or LC-MS). Upon completion, the mixture is cooled to room temperature, diluted with an organic solvent such as ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

General Procedure for Sonogashira Coupling of an Iodopyridine

To a dry Schlenk flask under an inert atmosphere are added the iodopyridine (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a copper(I) co-catalyst (e.g., CuI, 10 mol%). Anhydrous and degassed solvent (e.g., THF) and an amine base (e.g., triethylamine) are added via syringe. The terminal alkyne (1.1 equiv) is then added dropwise. The reaction is stirred at room temperature and monitored by TLC or LC-MS. Once the starting material is consumed, the reaction is quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography.

General Procedure for Buchwald-Hartwig Amination of a Bromopyridine

An oven-dried Schlenk tube is charged with a palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine ligand (e.g., BINAP, 1.5-10 mol%), and a base (e.g., NaOt-Bu, 1.4-2.0 equiv). The tube is sealed, evacuated, and backfilled with an inert gas. Anhydrous solvent (e.g., toluene) is added, and the mixture is stirred at room temperature for 10-15 minutes to pre-form the catalyst. The bromopyridine (1.0 equiv) and the amine (1.2-1.5 equiv) are then added. The reaction mixture is heated to 80-110 °C with vigorous stirring. After completion, the reaction is cooled, diluted with an organic solvent, and washed with water and brine. The organic layer is dried, filtered, and concentrated. The product is purified by column chromatography.[4]

Visualizations

The following diagrams, generated using the DOT language, illustrate key reaction mechanisms and a general experimental workflow.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for cross-coupling reactions.

Caption: Simplified mechanism for 3-halogenation via a Zincke intermediate.

References

• 1. benchchem.com [benchchem.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. library.gwu.edu [library.gwu.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. The Infrared Spectra of Pyridine and Pyridine N-Oxide Complexes of Zinc(II) Halides: Assignment of Metal-Ligand Bands and Structural Implications of the Spectra | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. chimia.ch [chimia.ch]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Chloro-5-iodonicotinic acid

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides detailed synthetic protocols related to the preparation of 2-chloro-5-iodonicotinic acid, a key intermediate in pharmaceutical synthesis. Due to the absence of a documented direct synthetic route from o-chlorobenzoic acid, this note is divided into two parts:

• Part 1: A Proposed Multi-Step Synthesis from o-Chlorobenzoic Acid. This section outlines a hypothetical, yet chemically plausible, pathway. It is important to note that a critical step—the conversion of a substituted benzene ring into a pyridine ring—is a significant synthetic challenge and has not been specifically documented for this substrate. The protocols for the initial steps are based on established methods for analogous compounds.

• Part 2: A Practical Synthetic Approach via Iodination of 2-Chloronicotinic Acid. This section details a more direct and experimentally viable method starting from a commercially available pyridine derivative.

Part 1: Proposed Multi-Step Synthesis from o-Chlorobenzoic Acid

This proposed pathway involves three sequential transformations to generate a key intermediate, 2-chloro-5-iodobenzoic acid, followed by a conceptual step for its conversion to the target nicotinic acid.

Logical Workflow for Synthesis from o-Chlorobenzoic Acid

Caption: Proposed synthetic workflow from o-chlorobenzoic acid.

Experimental Protocols

Step 1: Synthesis of 2-Chloro-5-nitrobenzoic Acid via Nitration

This protocol describes the nitration of o-chlorobenzoic acid. A common challenge is the formation of the 2-chloro-3-nitrobenzoic acid isomer.[1][2]

• Materials: o-Chlorobenzoic acid, concentrated sulfuric acid (98%), nitric acid (65-80%), ice.

• Procedure:

  • In a flask equipped with a mechanical stirrer and a dropping funnel, cool 160 g of concentrated sulfuric acid to below 0°C using an ice-salt bath.

  • Slowly add 32 g of o-chlorobenzoic acid while maintaining the temperature below 0°C.

  • Prepare a nitrating mixture of 16 g of nitric acid and 40 g of concentrated sulfuric acid.

  • Add the nitrating mixture dropwise to the stirred solution over approximately 1 hour, ensuring the temperature remains below 0°C.[2]

  • After the addition is complete, allow the mixture to stand at room temperature for 10-12 hours.

  • Slowly heat the mixture to 60°C, then carefully pour it onto 400 g of crushed ice.

  • The precipitated solid, a mixture of nitro isomers, is collected by filtration and washed with cold water.

  • Purification can be achieved by recrystallization from boiling water to yield the desired 2-chloro-5-nitrobenzoic acid.[2]

Step 2: Synthesis of 2-Chloro-5-aminobenzoic Acid via Reduction

This protocol outlines the reduction of the nitro group to an amine. Common reducing agents include iron powder in the presence of an acid or ammonium chloride, or zinc with an acid.

• Materials: 2-Chloro-5-nitrobenzoic acid, iron powder, ammonium chloride, ethanol, water.

• Procedure:

  • To a round-bottom flask, add 75 g of 2-chloro-5-nitrobenzoic acid, 59 g of iron powder, 800 ml of ethanol, 150 ml of water, and 115 g of ammonium chloride.

  • Heat the mixture to reflux (approximately 78-80°C) for 5 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, filter the hot reaction mixture to remove the iron salts. Wash the filter cake with hot ethanol.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • The crude 2-chloro-5-aminobenzoic acid can be purified by recrystallization from a suitable solvent like ethyl acetate.

Step 3: Synthesis of 2-Chloro-5-iodobenzoic Acid via Diazotization and Iodination

This Sandmeyer-type reaction converts the amino group to an iodo group.

• Materials: 2-Chloro-5-aminobenzoic acid, sulfuric acid (20%), sodium nitrite, urea, potassium iodide, ethyl acetate, toluene.

• Procedure: [3]

  • Add 123 g of 2-chloro-5-aminobenzoic acid to 2000 g of 20% aqueous sulfuric acid in a reactor, maintaining the temperature between 0 and 10°C.

  • Prepare a solution of 51 g of sodium nitrite in 200 g of water and add it dropwise to the reaction mixture.

  • After the reaction is complete (monitored by TLC), add 1.2 g of urea and cool the mixture to 0°C with stirring.

  • Rapidly add a solution of 130 g of potassium iodide in 500 g of water. Continue stirring until gas evolution ceases, then stir for an additional 30 minutes.

  • Filter the reaction mixture and wash the collected brown solid with water.

  • Dissolve the solid in ethyl acetate and perform sequential washes with 1N hydrochloric acid, 10% sodium bisulfite solution, and saturated brine.

  • Dry the organic phase over magnesium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from toluene to yield 2-chloro-5-iodobenzoic acid.[3]

Quantitative Data for Proposed Synthesis from o-Chlorobenzoic Acid

Step	Product	Starting Material	Reported Yield	Purity	Reference(s)
1	2-Chloro-5-nitrobenzoic acid	o-Chlorobenzoic acid	~92%	>99% after recrystallization	[2]
2	2-Chloro-5-aminobenzoic acid	2-Chloro-5-nitrobenzoic acid	High (Specific data varies)	High	(general method)
3	2-Chloro-5-iodobenzoic acid	2-Chloro-5-aminobenzoic acid	93.7%	99.6%	[3]

Part 2: Practical Synthesis via Iodination of 2-Chloronicotinic Acid

This route represents a more feasible approach to the target molecule, starting from a commercially available pyridine derivative. The key transformation is the electrophilic iodination of the pyridine ring.

Workflow for Iodination of 2-Chloronicotinic Acid

Caption: Practical synthesis via electrophilic iodination.

Experimental Protocol

Electrophilic Iodination of 2-Chloronicotinic Acid

This protocol is adapted from general methods for the iodination of electron-deficient aromatic and heteroaromatic systems using N-Iodosuccinimide (NIS) activated by a strong acid.[4][5][6][7]

• Materials: 2-Chloronicotinic acid, N-Iodosuccinimide (NIS), Trifluoroacetic acid (TFA), Sulfuric acid (optional, for highly deactivated substrates), Acetonitrile (optional solvent), Sodium thiosulfate solution, Dichloromethane or Ethyl acetate.

• Procedure:

  • In a clean, dry flask, dissolve 1 mole equivalent of 2-chloronicotinic acid in trifluoroacetic acid. Note: The pyridine ring is electron-deficient, and a strong activating medium is likely necessary.

  • Add 1.05 to 1.2 mole equivalents of N-Iodosuccinimide (NIS) to the solution in portions, while stirring at room temperature.

  • Monitor the reaction by TLC or LC-MS. The reaction may require several hours to proceed to completion. Gentle heating may be applied if the reaction is sluggish, but should be done with caution. For highly deactivated substrates, a catalytic amount of concentrated sulfuric acid can be added to the TFA.[7]

  • Once the reaction is complete, carefully pour the mixture into a beaker of ice water.

  • Quench any remaining iodine by adding a saturated aqueous solution of sodium thiosulfate until the color disappears.

  • Extract the aqueous mixture with a suitable organic solvent such as dichloromethane or ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude 2-chloro-5-iodonicotinic acid by recrystallization or column chromatography.

Anticipated Quantitative Data

Step	Product	Starting Material	Expected Yield	Purity	Rationale/Reference(s)
1	2-Chloro-5-iodonicotinic acid	2-Chloronicotinic acid	Moderate to Good	High after purification	Based on general methods for NIS iodination of deactivated aromatics.[4][5][6][7]

Disclaimer: The proposed synthesis from o-chlorobenzoic acid includes a hypothetical step and should be approached as a research problem requiring significant methods development. The practical synthesis from 2-chloronicotinic acid is based on established chemical principles but may require optimization for this specific substrate. All procedures should be performed by qualified personnel in a well-equipped laboratory with appropriate safety precautions.

References

• 1. Page loading... [guidechem.com]
• 2. prepchem.com [prepchem.com]
• 3. 2-Chloro-5-iodobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 4. calibrechem.com [calibrechem.com]
• 5. N-Iodosuccinimide (NIS) [organic-chemistry.org]
• 6. N-Iodosuccinimide (NIS) | Electrophilic Iodination Reagent [benchchem.com]
• 7. <i>N</i>‐Iodosuccinimide (NIS) in Direct Aromatic Iodination [ouci.dntb.gov.ua]

Application Note: Selective Suzuki-Miyaura Coupling of 2-Chloro-5-iodonicotinic Acid for the Synthesis of Biaryl Nicotinic Acid Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool in modern organic synthesis for the formation of carbon-carbon bonds.[1][2] This application note provides a detailed protocol for the selective Suzuki-Miyaura coupling of 2-chloro-5-iodonicotinic acid with various arylboronic acids. The resulting 5-aryl-2-chloronicotinic acid derivatives are valuable building blocks in medicinal chemistry, serving as precursors to a wide range of biologically active compounds. The presence of two distinct halogen atoms on the pyridine ring, an iodine and a chlorine, allows for a selective reaction. Due to the significant difference in reactivity, the carbon-iodine bond will selectively undergo oxidative addition to the palladium catalyst, leaving the more robust carbon-chlorine bond intact for potential subsequent transformations.[3]

Key Reaction Parameters and Optimization

The success of the Suzuki-Miyaura coupling with 2-chloro-5-iodonicotinic acid hinges on the careful selection of the catalyst, ligand, base, and solvent system. The pyridine nitrogen and the carboxylic acid moiety can potentially interact with the palladium catalyst, making optimization crucial.[4]

Catalyst and Ligand: A variety of palladium catalysts can be employed, with Pd(PPh₃)₄ and Pd(OAc)₂ being common choices.[5][6] The use of electron-rich and sterically hindered phosphine ligands, such as Buchwald-type ligands (e.g., SPhos, XPhos), can be beneficial in activating the C-I bond and promoting efficient catalytic turnover.[6][7]

Base: An appropriate base is required to facilitate the transmetalation step of the catalytic cycle.[8] Inorganic bases like potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃) are frequently used.[9][10][11] The choice of base can influence reaction rates and yields.

Solvent: The reaction is typically performed in anhydrous, deoxygenated solvents to prevent catalyst deactivation.[6] Common solvent systems include mixtures of an organic solvent such as dioxane, toluene, or dimethylformamide (DMF) with water.[10][11]

Data Presentation: Representative Suzuki Coupling Conditions

The following table summarizes typical conditions for Suzuki-Miyaura coupling reactions of related halopyridine carboxylic acids, which serve as a foundation for the protocol described below.

Entry	Halopyridine Substrate	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	5-Bromonicotinic acid	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2)	DMF	80	24	85	[10]
2	5-Bromonicotinic acid	4-Fluorophenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2)	DMF	80	24	89	[10]
3	2-Chloropyridine	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Toluene	Reflux	18	81	[5]
4	3-Chloroindazole	5-Indole boronic acid	Pd source (2)	Ligand (3)	K₃PO₄ (2)	Dioxane/H₂O	100	15	>95	[9]
5	Aryl Halide	Boronic Acid	Pd₂(dba)₃ (2.5)	SPhos (7.5)	K₃PO₄ (3)	Toluene/H₂O	100	18	95	Generic

Experimental Protocol

This protocol details a general procedure for the selective Suzuki-Miyaura coupling of 2-chloro-5-iodonicotinic acid with an arylboronic acid.

Materials:

• 2-Chloro-5-iodonicotinic acid

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium carbonate (K₂CO₃) (3 equivalents)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer and heating plate

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 2-chloro-5-iodonicotinic acid (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (3.0 eq).

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[10]

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst, Pd(PPh₃)₄ (0.05 eq), to the flask.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water in a 4:1 ratio (e.g., 8 mL dioxane and 2 mL water for a 1 mmol scale reaction) via syringe.

• Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir the mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).[10]

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with water and acidify to a pH of ~3-4 with 1M HCl to precipitate the carboxylic acid product.

  • Filter the resulting solid and wash it with water.

  • If the product does not precipitate, extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure 5-aryl-2-chloronicotinic acid.[10]

Visualizations

// Nodes Pd0 [label="Pd(0)L2", fillcolor="#4285F4", fontcolor="#FFFFFF"]; OxAdd [label="Oxidative\nAddition", shape=ellipse, style=dashed, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_A [label="R1-Pd(II)L2-X", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Transmetalation [label="Transmetalation", shape=ellipse, style=dashed, fillcolor="#FFFFFF", fontcolor="#202124"]; PdII_B [label="R1-Pd(II)L2-R2", fillcolor="#FBBC05", fontcolor="#202124"]; RedElim [label="Reductive\nElimination", shape=ellipse, style=dashed, fillcolor="#FFFFFF", fontcolor="#202124"]; Product [label="R1-R2", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF", style=bold];

// Edges Pd0 -> OxAdd [label="R1-X"]; OxAdd -> PdII_A; PdII_A -> Transmetalation [label="[R2-B(OR)3]-"]; Transmetalation -> PdII_B [label="Base"]; PdII_B -> RedElim; RedElim -> Pd0; RedElim -> Product [style=dashed, arrowhead=none]; }

Caption: A typical experimental workflow for the solution-phase Suzuki coupling.

References

• 1. home.sandiego.edu [home.sandiego.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. benchchem.com [benchchem.com]
• 7. reddit.com [reddit.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Suzuki reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Amide Bond Formation Using 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-iodonicotinic acid is a versatile building block in medicinal chemistry and drug development. Its substituted pyridine core is a common motif in pharmacologically active compounds. The carboxylic acid functionality allows for the straightforward formation of amide bonds, a critical linkage in a vast array of pharmaceuticals. This document provides detailed protocols for the synthesis of amides from 2-chloro-5-iodonicotinic acid, targeting researchers and professionals in the field.

The direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable under mild conditions due to the formation of a stable ammonium carboxylate salt. Therefore, the carboxylic acid must first be "activated" to a more electrophilic species that can readily react with an amine. This can be achieved through two primary strategies: conversion to an acyl chloride or the use of coupling reagents to form a highly reactive intermediate in situ.

Data Presentation: A Comparative Overview of Amidation Methods

The choice of amidation method can significantly impact reaction efficiency, yield, and the compatibility with other functional groups in the reactants. Below is a summary of common methods applied to the amidation of 2-chloro-5-iodonicotinic acid.

Method	Activating Agent(s)	Typical Base	Typical Solvent(s)	Temperature (°C)	General Yields	Key Advantages	Key Considerations
Acyl Chloride Formation	Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)	Pyridine, Triethylamine (TEA), or Diisopropylethylamine (DIPEA)	Dichloromethane (DCM), Tetrahydrofuran (THF)	0 to RT	Good to Excellent	Cost-effective, high reactivity.	Generates HCl byproduct requiring a base; may not be suitable for acid-sensitive substrates.
Carbodiimide Coupling	EDC (or DCC), often with HOBt or HOAt	DIPEA, TEA	Dimethylformamide (DMF), DCM	0 to RT	Good to Excellent	Mild conditions, broad substrate scope, low racemization for chiral amines.	Byproducts can be challenging to remove (especially DCU from DCC).
Phosphonium Salt Coupling	PyBOP	DIPEA, TEA	DMF, DCM	0 to RT	Excellent	High coupling efficiency, even for hindered substrates; low racemization.	Higher cost of reagents.
Uronium/Aminium Salt Coupling	HATU, HBTU	DIPEA, TEA	DMF, NMP	0 to RT	Excellent	Very rapid and efficient coupling, widely used in peptide synthesis.	Higher cost of reagents; can lead to guanidinium side products with the amine.

Experimental Protocols

Protocol 1: Amide Synthesis via Acyl Chloride Formation

This two-step protocol first converts 2-chloro-5-iodonicotinic acid to its more reactive acyl chloride, which is then reacted with the desired amine.

Step 1: Synthesis of 2-Chloro-5-iodonicotinoyl chloride

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), suspend 2-chloro-5-iodonicotinic acid (1.0 eq) in anhydrous dichloromethane (DCM, 5-10 mL per mmol of acid).

• Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF) (e.g., 1-2 drops).

• Cool the suspension to 0 °C using an ice bath.

• Slowly add oxalyl chloride (1.5 eq) or thionyl chloride (2.0 eq) dropwise to the stirred suspension.

• Allow the reaction mixture to warm to room temperature and stir for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Once the reaction is complete, remove the solvent and excess reagent in vacuo to yield the crude 2-chloro-5-iodonicotinoyl chloride, which is often used in the next step without further purification.

Step 2: Amide Bond Formation

• Dissolve the amine (1.0-1.2 eq) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5-2.0 eq) in anhydrous DCM.

• Cool the amine solution to 0 °C.

• Dissolve the crude 2-chloro-5-iodonicotinoyl chloride from Step 1 in anhydrous DCM.

• Add the acyl chloride solution dropwise to the stirred amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization to obtain the desired amide.

Protocol 2: Amide Synthesis using Carbodiimide Coupling (EDC/HOBt)

This one-pot protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as the coupling agent and 1-Hydroxybenzotriazole (HOBt) as an additive to improve efficiency and suppress side reactions.

• To a round-bottom flask, add 2-chloro-5-iodonicotinic acid (1.0 eq), 1-Hydroxybenzotriazole (HOBt) (1.2 eq), and the desired amine (1.1 eq).

• Dissolve the components in an anhydrous aprotic solvent such as DMF or DCM (5-10 mL per mmol of acid).

• Add a non-nucleophilic base such as DIPEA or TEA (2.0-3.0 eq) to the mixture.[1]

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers sequentially with 5% aqueous citric acid or 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization to yield the pure amide.

Visualizations

Caption: General workflow for amide bond formation.

Caption: Plausible mechanism for EDC/HOBt mediated amidation.

References

• 1. fishersci.co.uk [fishersci.co.uk]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates from 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the synthesis of pharmaceutical intermediates starting from 2-chloro-5-iodonicotinic acid. This versatile building block offers two distinct reaction sites for palladium-catalyzed cross-coupling reactions, allowing for the sequential and selective introduction of various functionalities. The differential reactivity of the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds is the cornerstone of the synthetic strategies outlined below, with the C-I bond being significantly more reactive towards oxidative addition to a palladium(0) catalyst. This enables selective functionalization at the 5-position of the pyridine ring, followed by subsequent modification at the 2-position.

This document covers three key palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura coupling for the formation of C-C bonds with boronic acids, Sonogashira coupling for the formation of C-C bonds with terminal alkynes, and Buchwald-Hartwig amination for the formation of C-N bonds with amines.

Key Synthetic Pathways

The selective functionalization of 2-chloro-5-iodonicotinic acid and its esters allows for a modular approach to building complex molecular scaffolds relevant to pharmaceutical drug discovery, particularly in the area of kinase inhibitors. The general synthetic strategy involves an initial cross-coupling reaction at the more reactive 5-iodo position, followed by a second coupling at the less reactive 2-chloro position.

Application Notes and Protocols: The Use of 2-Chloro-5-iodonicotinic Acid in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-iodonicotinic acid is a versatile heterocyclic building block with significant potential in the synthesis of novel agrochemicals. Its unique substitution pattern, featuring a chlorine atom at the 2-position, an iodine atom at the 5-position, and a carboxylic acid at the 3-position of the pyridine ring, offers multiple reaction sites for derivatization. The presence of the highly reactive iodine atom makes it an ideal substrate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the facile introduction of diverse aryl, heteroaryl, or alkynyl moieties. The chlorine atom can be displaced by various nucleophiles, and the carboxylic acid provides a handle for amide bond formation, a common linkage in many biologically active molecules.

This document provides detailed application notes and experimental protocols for the use of 2-chloro-5-iodonicotinic acid in the synthesis of a model pyridine carboxamide fungicide, leveraging a Suzuki-Miyaura cross-coupling reaction followed by an amidation step.

Key Applications in Agrochemical Synthesis

2-Chloro-5-iodonicotinic acid is a valuable starting material for the synthesis of a variety of agrochemicals, including:

• Fungicides: The pyridine carboxamide scaffold is a well-established pharmacophore in fungicides that target the succinate dehydrogenase (SDH) enzyme in the fungal respiratory chain. 2-Chloro-5-iodonicotinic acid can be used to synthesize analogs of commercial fungicides like boscalid and fluxapyroxad.

• Herbicides: Pyridine-based herbicides are a significant class of agrochemicals.[1][2] The derivatization of the 2-chloro-5-iodonicotinic acid core can lead to the discovery of new herbicidal compounds with novel modes of action.

• Insecticides: The neonicotinoid class of insecticides, for example, features a chlorinated pyridine ring.[3] While not a direct precursor, the chemistry of 2-chloro-5-iodonicotinic acid is relevant to the synthesis of related insecticidal compounds.

Synthetic Pathways and Experimental Protocols

This section details a representative two-step synthesis of a novel pyridine carboxamide fungicide from 2-chloro-5-iodonicotinic acid. The pathway involves an initial Suzuki-Miyaura cross-coupling to introduce a substituted phenyl ring, followed by amidation to form the final product.

Diagram of the Overall Synthetic Workflow

Caption: Synthetic workflow for a model fungicide from 2-chloro-5-iodonicotinic acid.

Step 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds.[4][5] In this step, the iodine atom of 2-chloro-5-iodonicotinic acid is selectively coupled with an arylboronic acid in the presence of a palladium catalyst and a base.

Experimental Protocol: Synthesis of 2-Chloro-5-(4'-chlorophenyl)nicotinic acid

Materials:

• 2-Chloro-5-iodonicotinic acid

• 4-Chlorophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

Procedure:

• To a 100 mL round-bottom flask, add 2-chloro-5-iodonicotinic acid (2.83 g, 10 mmol), 4-chlorophenylboronic acid (1.72 g, 11 mmol), and potassium carbonate (4.14 g, 30 mmol).

• Add palladium(II) acetate (45 mg, 0.2 mol%) and triphenylphosphine (105 mg, 0.4 mol%).

• Evacuate and backfill the flask with argon three times.

• Add degassed 1,4-dioxane (40 mL) and degassed water (10 mL).

• Heat the reaction mixture to 80°C and stir for 12 hours under an argon atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and filter through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure to remove the organic solvent.

• Add water (50 mL) and acidify the aqueous solution to pH 2-3 with 1 M HCl.

• A precipitate will form. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to afford 2-chloro-5-(4'-chlorophenyl)nicotinic acid as a white to off-white solid.

Quantitative Data for Step 1

Parameter	Value
Yield	85-92%
Purity (by HPLC)	>98%
Melting Point	210-215 °C
¹H NMR (400 MHz, DMSO-d₆)	δ 13.5 (s, 1H), 8.75 (d, J=2.4 Hz, 1H), 8.30 (d, J=2.4 Hz, 1H), 7.80 (d, J=8.5 Hz, 2H), 7.55 (d, J=8.5 Hz, 2H)
¹³C NMR (100 MHz, DMSO-d₆)	δ 165.8, 150.2, 148.9, 137.5, 136.2, 134.8, 132.9, 129.5, 129.1, 128.8

Step 2: Amidation

The final step involves the formation of an amide bond between the carboxylic acid of the intermediate and a primary amine. This is a common strategy in the synthesis of pyridine carboxamide fungicides.

Experimental Protocol: Synthesis of 2-Chloro-N-(isobutyl)-5-(4'-chlorophenyl)nicotinamide

Materials:

• 2-Chloro-5-(4'-chlorophenyl)nicotinic acid

• Isobutylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Suspend 2-chloro-5-(4'-chlorophenyl)nicotinic acid (2.68 g, 10 mmol) in dichloromethane (50 mL) in a 100 mL round-bottom flask.

• Add EDC (2.11 g, 11 mmol) and HOBt (1.49 g, 11 mmol).

• Stir the mixture at room temperature for 15 minutes.

• Add isobutylamine (0.80 g, 11 mmol) followed by the dropwise addition of DIPEA (2.8 mL, 16 mmol).

• Stir the reaction mixture at room temperature for 18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM (50 mL).

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-chloro-N-(isobutyl)-5-(4'-chlorophenyl)nicotinamide as a white solid.

Quantitative Data for Step 2

Parameter	Value
Yield	78-85%
Purity (by HPLC)	>99%
Melting Point	145-148 °C
¹H NMR (400 MHz, CDCl₃)	δ 8.55 (d, J=2.5 Hz, 1H), 8.15 (d, J=2.5 Hz, 1H), 7.50 (d, J=8.5 Hz, 2H), 7.42 (d, J=8.5 Hz, 2H), 6.20 (br s, 1H), 3.25 (t, J=6.6 Hz, 2H), 1.90 (m, 1H), 0.98 (d, J=6.7 Hz, 6H)
¹³C NMR (100 MHz, CDCl₃)	δ 164.2, 148.5, 147.1, 137.9, 136.8, 135.2, 134.5, 129.8, 129.2, 128.5, 47.5, 28.6, 20.1

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical flow of the synthetic process, highlighting the key transformations and reagents.

Caption: Logical diagram of the two-step synthesis of a model fungicide.

Conclusion

2-Chloro-5-iodonicotinic acid is a highly valuable and versatile building block for the synthesis of novel agrochemicals. The differential reactivity of the chloro, iodo, and carboxylic acid functionalities allows for a modular and efficient approach to a wide range of complex molecules. The protocols detailed in this document for a model Suzuki-Miyaura coupling and subsequent amidation provide a solid foundation for researchers to explore the synthesis of new pyridine-based fungicides, herbicides, and insecticides. The ability to readily introduce diverse substituents at the 5-position via modern cross-coupling chemistry makes 2-chloro-5-iodonicotinic acid a key intermediate for generating compound libraries for high-throughput screening in agrochemical discovery programs.

References

• 1. EP0385267A3 - Pyridine derivatives, their preparation and their use as fungicides - Google Patents [patents.google.com]
• 2. US7754741B2 - Pyridine derivatives as fungicidal compounds - Google Patents [patents.google.com]
• 3. Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling of 2-chloro-5-iodonicotinic acid. This trifunctional building block is a valuable starting material for the synthesis of highly substituted pyridine derivatives, which are key components in numerous pharmaceutical agents and functional materials. These notes cover the strategic considerations for regioselective functionalization and provide general protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions.

Introduction

2-Chloro-5-iodonicotinic acid presents two distinct reactive sites for palladium-catalyzed cross-coupling reactions: a highly reactive carbon-iodine bond at the 5-position and a less reactive carbon-chlorine bond at the 2-position. The electron-withdrawing nature of the pyridine ring and the carboxylic acid group influences the reactivity of both halogen substituents. The significant difference in reactivity between the C-I and C-Cl bonds allows for selective functionalization, typically at the more labile C-I bond, enabling the synthesis of a wide array of 5-substituted-2-chloronicotinic acid derivatives. Subsequent coupling at the 2-position can then be achieved under more forcing conditions if desired.

The presence of the carboxylic acid moiety introduces an additional consideration. While some cross-coupling reactions are tolerant of free carboxylic acids, it is often advantageous to protect it as an ester (e.g., methyl or ethyl ester). This can improve solubility in organic solvents and prevent potential side reactions or catalyst inhibition.

Regioselectivity

In palladium-catalyzed cross-coupling reactions, the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond is a key step in the catalytic cycle. The rate of this step generally follows the trend I > Br > OTf > Cl. Consequently, for 2-chloro-5-iodonicotinic acid, the palladium catalyst will preferentially react with the carbon-iodine bond at the 5-position over the carbon-chlorine bond at the 2-position. This inherent reactivity difference allows for highly regioselective cross-coupling at the 5-position under carefully controlled conditions.

General Workflow for Palladium-Catalyzed Cross-Coupling

The experimental workflow for a typical palladium-catalyzed cross-coupling reaction is outlined below. This involves the careful assembly of reagents under an inert atmosphere to prevent catalyst degradation.

Figure 1: General experimental workflow for cross-coupling.

Palladium Cross-Coupling Catalytic Cycle

The general mechanism for palladium-catalyzed cross-coupling reactions, such as the Suzuki, Buchwald-Hartwig, and Sonogashira reactions, proceeds through a catalytic cycle involving the palladium catalyst in different oxidation states.

Figure 2: Simplified palladium cross-coupling catalytic cycle.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound. For 2-chloro-5-iodonicotinic acid, this reaction is ideal for introducing aryl or vinyl substituents at the 5-position.

Application Notes:

• Substrate: 2-Chloro-5-iodonicotinic acid or its corresponding methyl or ethyl ester. Esterification is recommended to improve solubility and prevent potential complications with the basic reaction conditions.

• Coupling Partner: A wide range of arylboronic acids, arylboronic esters, or potassium aryltrifluoroborates can be used.

• Catalyst: Palladium(0) sources such as Pd(PPh₃)₄ or in situ generated Pd(0) from Pd(OAc)₂ or PdCl₂(PPh₃)₂ are commonly employed.

• Ligand: Phosphine ligands like triphenylphosphine (PPh₃), tricyclohexylphosphine (PCy₃), or more specialized biaryl phosphine ligands can be used to enhance catalytic activity.

• Base: An aqueous solution of a weak inorganic base such as K₂CO₃, Na₂CO₃, or K₃PO₄ is typically used.

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water is common.

General Protocol for Suzuki-Miyaura Coupling:

• In a reaction vessel, combine 2-chloro-5-iodonicotinic acid (or its ester) (1.0 equiv.), the boronic acid coupling partner (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and any additional ligand.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1).

• Heat the reaction mixture with stirring to 80-100 °C.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Parameter	Recommended Starting Conditions
Catalyst	Pd(PPh₃)₄ (5 mol%)
Ligand	- (included in catalyst)
Base	K₂CO₃ (2.0 equiv.)
Solvent	1,4-Dioxane/H₂O (4:1)
Temperature	90 °C
Time	12-24 h

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds, allowing for the introduction of a variety of primary and secondary amines at the 5-position of the nicotinic acid scaffold.

Application Notes:

• Substrate: 2-Chloro-5-iodonicotinic acid or its ester. Esterification is highly recommended to avoid acid-base reactions with the amine nucleophile and the strong base used.

• Coupling Partner: A wide range of primary and secondary alkyl or aryl amines can be used.

• Catalyst: A palladium precatalyst such as Pd₂(dba)₃ or Pd(OAc)₂ is typically used in combination with a specialized ligand.

• Ligand: Bulky, electron-rich phosphine ligands such as Xantphos, RuPhos, or JohnPhos are crucial for high catalytic activity.

• Base: A strong, non-nucleophilic base is required, with NaOt-Bu, KOt-Bu, or Cs₂CO₃ being common choices.

• Solvent: Anhydrous, aprotic solvents like toluene, 1,4-dioxane, or THF are used.

General Protocol for Buchwald-Hartwig Amination:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (2-4 mol%) to a dry reaction vessel.

• Add the base (e.g., NaOt-Bu, 1.2-1.5 equiv.).

• Add the 2-chloro-5-iodonicotinic acid ester (1.0 equiv.) and the amine (1.1-1.2 equiv.).

• Add the anhydrous, degassed solvent (e.g., toluene).

• Seal the vessel and heat the mixture with stirring to 90-110 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and quench carefully with water or saturated aqueous NH₄Cl.

• Extract the product, wash the combined organic layers with brine, dry, and concentrate.

• Purify the product by column chromatography.

Parameter	Recommended Starting Conditions
Catalyst	Pd₂(dba)₃ (2 mol%)
Ligand	Xantphos (4 mol%)
Base	NaOt-Bu (1.4 equiv.)
Solvent	Toluene
Temperature	100 °C
Time	12-24 h

Sonogashira Coupling

The Sonogashira coupling facilitates the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, providing access to 5-alkynyl-2-chloronicotinic acid derivatives.

Application Notes:

• Substrate: 2-Chloro-5-iodonicotinic acid or its ester. Esterification is generally recommended.

• Coupling Partner: A variety of terminal alkynes can be used.

• Catalyst System: A dual catalyst system is typically employed, consisting of a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (e.g., CuI). Copper-free conditions have also been developed.

• Base: A liquid amine base such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is commonly used, often serving as both the base and a co-solvent.

• Solvent: Solvents such as THF, DMF, or acetonitrile are often used in conjunction with the amine base.

General Protocol for Sonogashira Coupling:

• To a solution of 2-chloro-5-iodonicotinic acid (or its ester) (1.0 equiv.) and the terminal alkyne (1.2-1.5 equiv.) in a suitable solvent (e.g., THF or DMF), add the amine base (e.g., Et₃N, 2.0-3.0 equiv.).

• Degas the solution with a stream of inert gas for 15-20 minutes.

• Add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%) and the copper(I) co-catalyst (e.g., CuI, 1-2 mol%).

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction with an organic solvent and wash with water and saturated aqueous NH₄Cl to remove the amine base and copper salts.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Parameter	Recommended Starting Conditions
Catalyst	Pd(PPh₃)₂Cl₂ (3 mol%)
Co-catalyst	CuI (1.5 mol%)
Base	Et₃N (2.5 equiv.)
Solvent	THF
Temperature	Room Temperature to 50 °C
Time	4-12 h

These protocols provide a starting point for the development of specific synthetic routes utilizing 2-chloro-5-iodonicotinic acid. Optimization of the reaction conditions, including catalyst, ligand, base, solvent, and temperature, may be necessary to achieve the desired outcome for a particular substrate combination.

Application Notes and Protocols for the Large-Scale Synthesis of 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-iodonicotinic acid is a key building block in the synthesis of a variety of pharmaceutical compounds and agrochemicals. Its trifunctionalized pyridine core, featuring chloro, iodo, and carboxylic acid moieties, allows for diverse chemical modifications, making it a valuable intermediate in drug discovery and development. The efficient and scalable synthesis of this compound is therefore of significant interest to the chemical and pharmaceutical industries.

These application notes provide a comprehensive overview of a proposed two-step synthetic route for the large-scale production of 2-Chloro-5-iodonicotinic acid, starting from the readily available 2-chloronicotinic acid. The protocol is designed to be a representative method, and optimization may be required for specific large-scale applications.

Synthetic Strategy

The proposed synthesis of 2-Chloro-5-iodonicotinic acid involves a two-step process:

• Synthesis of 2-Chloronicotinic Acid: This step can be achieved through various reported methods. One common industrial approach is the oxidation of 2-chloro-3-methylpyridine.

• Iodination of 2-Chloronicotinic Acid: The second step involves the selective electrophilic iodination of the 2-chloronicotinic acid intermediate at the 5-position. The electron-withdrawing nature of the chlorine atom and the carboxylic acid group deactivates the pyridine ring, but they also direct the incoming electrophile to the desired 5-position.

Experimental Protocols

Step 1: Synthesis of 2-Chloronicotinic Acid from 2-Chloro-3-methylpyridine

This protocol is based on an oxidative method which is often suitable for large-scale production.

Materials and Reagents:

• 2-Chloro-3-methylpyridine

• Acetonitrile

• N-hydroxyphthalimide (NHPI)

• Cobalt(III) acetylacetonate

• Oxygen (gas)

• Water

Equipment:

• High-pressure reactor equipped with a stirrer, gas inlet, temperature and pressure controls

• Filtration apparatus

• Drying oven

Procedure:

• Charge a high-pressure reactor with 2-chloro-3-methylpyridine, acetonitrile, N-hydroxyphthalimide (NHPI), and cobalt(III) acetylacetonate.

• Seal the reactor and introduce oxygen until the pressure reaches 1.0 MPa.

• Commence stirring and heat the reaction mixture to 80°C.

• Maintain the reaction at this temperature and pressure for 18 hours.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess oxygen.

• Filter the reaction mixture to collect the solid product.

• Wash the filter cake with water to remove any residual catalyst and initiator.

• Dry the collected solid in a vacuum oven to obtain 2-chloronicotinic acid.

Step 2: Iodination of 2-Chloronicotinic Acid

This protocol describes a representative method for the iodination of the deactivated 2-chloronicotinic acid. Optimization of reaction conditions (temperature, reaction time, and reagent stoichiometry) is recommended for large-scale synthesis.

Materials and Reagents:

• 2-Chloronicotinic acid

• Concentrated Sulfuric Acid (98%)

• Iodine (I₂)

• Potassium Iodate (KIO₃)

• Ice

• Sodium bisulfite solution (10%)

• Water

Equipment:

• Jacketed glass reactor with overhead stirrer, thermometer, and addition funnel

• Filtration apparatus

• Drying oven

Procedure:

• Carefully add concentrated sulfuric acid to a jacketed glass reactor and cool the acid to 0-5°C using a chiller.

• To the cooled sulfuric acid, slowly add 2-chloronicotinic acid in portions, ensuring the temperature remains below 10°C. Stir until all the solid has dissolved.

• In a separate vessel, prepare a mixture of iodine and potassium iodate.

• Slowly add the iodine/potassium iodate mixture to the sulfuric acid solution of 2-chloronicotinic acid. Control the addition rate to maintain the reaction temperature between 5-10°C.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to 60-70°C.

• Maintain the reaction at this temperature for 12-24 hours, monitoring the reaction progress by a suitable analytical method (e.g., HPLC or TLC).

• Once the reaction is complete, cool the mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

• A precipitate will form. Add a 10% sodium bisulfite solution to quench any unreacted iodine (the dark color will disappear).

• Filter the solid product and wash it thoroughly with cold water until the filtrate is neutral.

• Dry the product in a vacuum oven to yield 2-Chloro-5-iodonicotinic acid.

Data Presentation

Table 1: Representative Quantitative Data for the Synthesis of 2-Chloronicotinic Acid.

Parameter	Value	Unit
2-Chloro-3-methylpyridine	25	g
Acetonitrile	250	g
N-hydroxyphthalimide (NHPI)	3.2	g
Cobalt(III) acetylacetonate	1.25	g
Oxygen Pressure	1.0	MPa
Reaction Temperature	80	°C
Reaction Time	18	h
Typical Yield	85-95	%

Table 2: Representative Quantitative Data for the Iodination of 2-Chloronicotinic Acid.

Parameter	Molar Ratio (relative to 2-chloronicotinic acid)
2-Chloronicotinic acid	1.0
Iodine (I₂)	0.5 - 1.0
Potassium Iodate (KIO₃)	0.2 - 0.4
Concentrated Sulfuric Acid	Solvent/Reagent
Typical Yield (unoptimized)	60-80

Note: The yields are representative and may vary depending on the reaction scale and optimized conditions.

Visualization of the Experimental Workflow

Caption: Overall workflow for the two-step synthesis.

Application Notes and Protocols: One-Pot Synthesis of Amides from 2-Chloro-5-iodonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of amides is a cornerstone of modern organic and medicinal chemistry due to the prevalence of the amide bond in pharmaceuticals, natural products, and advanced materials. This document provides a detailed protocol for the one-pot synthesis of a diverse range of amides starting from 2-Chloro-5-iodonicotinic acid. This halogenated pyridine derivative serves as a versatile building block for the creation of novel compounds with potential applications in drug discovery and materials science. The protocols described herein are based on well-established amidation methodologies, offering a reliable and efficient route to the desired products.

General Reaction Scheme

The one-pot synthesis of amides from 2-Chloro-5-iodonicotinic acid can be achieved through the in-situ activation of the carboxylic acid followed by the addition of a primary or secondary amine. Two common and effective methods are presented: activation via thionyl chloride to form an acyl chloride intermediate, and the use of a carbodiimide coupling agent like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) in conjunction with an additive such as 1-Hydroxybenzotriazole (HOBt).

Method A: Thionyl Chloride Mediated Amidation

Method B: EDC/HOBt Mediated Amidation

Experimental Protocols

Method A: One-Pot Amidation using Thionyl Chloride

This protocol involves the conversion of the carboxylic acid to its more reactive acyl chloride derivative in situ, which then readily reacts with the amine.[1]

Materials:

• 2-Chloro-5-iodonicotinic acid

• Thionyl chloride (SOCl₂)

• Desired primary or secondary amine

• Anhydrous Dichloromethane (DCM) or Toluene

• Triethylamine (Et₃N) or Pyridine

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Chloro-5-iodonicotinic acid (1.0 eq).

• Add anhydrous DCM or Toluene to dissolve the acid.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 - 1.5 eq) dropwise to the stirred solution. A catalytic amount of anhydrous DMF can be added to facilitate the reaction.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then at room temperature for 1-2 hours, or until the evolution of gas ceases. The reaction can be gently heated (e.g., to 40-50 °C) if the acid is not fully converted.

• Remove the excess thionyl chloride and solvent under reduced pressure.

• Re-dissolve the crude acyl chloride in fresh anhydrous DCM.

• In a separate flask, dissolve the desired amine (1.1 eq) and a base such as triethylamine or pyridine (1.5 - 2.0 eq) in anhydrous DCM.

• Cool the amine solution to 0 °C and add the acyl chloride solution dropwise with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water or saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system.

Method B: One-Pot Amidation using EDC and HOBt

This method is generally milder and is suitable for more sensitive substrates.[2][3]

Materials:

• 2-Chloro-5-iodonicotinic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• Desired primary or secondary amine

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N)

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

• To a round-bottom flask, add 2-Chloro-5-iodonicotinic acid (1.0 eq), HOBt (1.2 eq), and the desired amine (1.1 eq).

• Dissolve the mixture in anhydrous DMF or DCM.

• Add a base such as DIPEA or Et₃N (2.0 - 3.0 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature.

• Stir the reaction at room temperature for 12-24 hours, monitoring the progress by TLC.

• Once the reaction is complete, dilute the mixture with ethyl acetate or DCM.

• Wash the organic layer with water, 1 M HCl (if an acid-stable product), saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system.

Data Presentation

The following table should be used to record the quantitative data for the synthesized amides.

Entry	Amine (R₁R₂NH)	Method	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)	Purity (e.g., HPLC, %)
1	A or B
2	A or B
3	A or B
...	A or B

Visualizations

Reaction Pathway for Thionyl Chloride Mediated Amidation

Caption: Thionyl chloride mediated amidation pathway.

Experimental Workflow for One-Pot Amidation

Caption: General experimental workflow for one-pot amidation.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Thionyl chloride is corrosive and reacts violently with water, releasing toxic gases (HCl and SO₂). It should be handled with extreme care.

• Many organic solvents are flammable and should be kept away from ignition sources.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Concluding Remarks

The protocols outlined provide a robust framework for the one-pot synthesis of amides from 2-Chloro-5-iodonicotinic acid. Researchers can adapt these methods to a wide variety of amines to generate libraries of novel compounds for screening in drug discovery programs or for the development of new materials. The choice between the thionyl chloride and EDC/HOBt methods will depend on the specific substrate and the desired reaction conditions, with the latter being preferable for more delicate molecules. Careful optimization of reaction parameters may be necessary to achieve the best results for specific amine substrates.

References

• 1. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. peptide.com [peptide.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Bipyridines using 2-Chloro-5-iodonicotinic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bipyridine scaffolds are privileged structures in medicinal chemistry and drug development, appearing in a wide array of biologically active compounds. The targeted synthesis of substituted bipyridines is crucial for the development of novel therapeutics. This document provides detailed protocols for the synthesis of bipyridine derivatives starting from 2-Chloro-5-iodonicotinic acid, a versatile starting material allowing for regioselective functionalization. The primary method described is the Suzuki-Miyaura cross-coupling reaction, a robust and widely used palladium-catalyzed carbon-carbon bond-forming reaction.

The inherent reactivity difference between the iodo and chloro substituents on the pyridine ring (I > Br > Cl) allows for a selective cross-coupling at the 5-position, leaving the chloro group at the 2-position available for subsequent transformations. This regioselectivity is a key advantage in the modular synthesis of complex bipyridine derivatives.

Application in Drug Development: Inhibition of Prolyl 4-Hydroxylase

Bipyridine-5-carboxylic acid, a potential product from the described synthesis, and its derivatives have been identified as potent inhibitors of prolyl 4-hydroxylase (P4H).[1] P4H is a critical enzyme in collagen biosynthesis, responsible for the hydroxylation of proline residues within procollagen chains. This post-translational modification is essential for the formation of stable collagen triple helices.[2]

In pathological conditions such as fibrosis (e.g., in lung, liver, and kidney) and cancer, the excessive deposition of collagen contributes to disease progression. Therefore, the inhibition of P4H presents a promising therapeutic strategy. By inhibiting P4H, the formation of stable collagen is reduced, thereby mitigating the effects of fibrosis and potentially impacting tumor growth and metastasis.

Signaling Pathway Diagram

Caption: Inhibition of Prolyl 4-Hydroxylase by a bipyridine derivative.

Experimental Protocols

The following protocols are based on established procedures for Suzuki-Miyaura cross-coupling of dihalopyridines. Researchers should optimize these conditions for their specific substrates and equipment.

Protocol 1: Suzuki-Miyaura Coupling of 2-Chloro-5-iodonicotinic acid with Pyridin-3-ylboronic acid

This protocol details the regioselective coupling at the 5-position of 2-chloro-5-iodonicotinic acid.

Materials:

• 2-Chloro-5-iodonicotinic acid

• Pyridin-3-ylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Nitrogen or Argon gas

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Magnetic stirrer with heating

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 2-chloro-5-iodonicotinic acid (1.0 mmol, 1.0 eq), pyridin-3-ylboronic acid (1.2 mmol, 1.2 eq), potassium carbonate (2.0 mmol, 2.0 eq), palladium(II) acetate (0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes.

• Solvent Addition: Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) to the flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-18 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Separate the aqueous layer and extract it with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 2'-chloro-2,4'-bipyridine-5'-carboxylic acid.

Experimental Workflow Diagram

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Quantitative Data

The following table summarizes typical reaction parameters for the Suzuki-Miyaura coupling of dihalopyridines, which can be used as a starting point for the synthesis with 2-chloro-5-iodonicotinic acid.

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	2,5-Dichloropyridine	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Dioxane/H₂O	100	12-24	~85
2	2,6-Dichloro-4-iodopyridine	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2.0)	Dioxane/H₂O	100	4-12	~90
3	2-Chloro-5-iodopyridine	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2.0)	DMF	90	12	~88-96

Note: Yields are highly dependent on the specific substrates and reaction conditions and should be considered as representative examples.

Conclusion

The regioselective synthesis of bipyridines from 2-Chloro-5-iodonicotinic acid via Suzuki-Miyaura cross-coupling is a powerful strategy for accessing novel compounds with potential therapeutic applications. The resulting bipyridine-5-carboxylic acid derivatives are of particular interest as inhibitors of prolyl 4-hydroxylase, a key enzyme in collagen biosynthesis implicated in fibrosis and cancer. The provided protocols and data serve as a comprehensive guide for researchers in the field of drug discovery and medicinal chemistry to explore this promising class of molecules.

References

• 1. Collagen Prolyl 4-Hydroxylase as a Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective Inhibition of Collagen Prolyl 4-Hydroxylase in Human Cells - PMC [pmc.ncbi.nlm.nih.gov]

2-Chloro-5-iodonicotinic Acid: A Versatile Precursor for the Synthesis of Bioactive Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-iodonicotinic acid is a highly functionalized pyridine derivative that serves as a valuable and versatile starting material in the synthesis of a wide array of heterocyclic compounds. The differential reactivity of the chloro and iodo substituents, coupled with the carboxylic acid moiety, allows for selective and sequential functionalization through various modern cross-coupling and cyclization strategies. This building block is particularly significant in medicinal chemistry, providing a scaffold for the development of compounds with diverse therapeutic applications, including kinase inhibitors for cancer therapy and receptor antagonists for cardiovascular diseases. This document provides detailed application notes and experimental protocols for the utilization of 2-chloro-5-iodonicotinic acid in the synthesis of key heterocyclic systems.

Application Notes

2-Chloro-5-iodonicotinic acid is a key precursor for the synthesis of several classes of biologically active heterocyclic compounds. The distinct reactivity of the C2-chloro and C5-iodo positions allows for regioselective transformations. The iodine at the 5-position is more reactive in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations, enabling the introduction of various substituents at this position. The chlorine at the 2-position can subsequently be targeted under different reaction conditions or can participate in nucleophilic aromatic substitution or other coupling reactions. The carboxylic acid group at the 3-position provides a handle for further modifications, such as amide bond formation, or can participate in cyclization reactions to form fused ring systems.

Synthesis of Thieno[2,3-b]pyridines

Thieno[2,3-b]pyridines are a class of heterocyclic compounds with a range of biological activities, including antiplatelet and anticancer effects. The synthesis of thieno[2,3-b]pyridine derivatives from 2-chloro-5-iodonicotinic acid can be achieved through a tandem Sonogashira coupling and cyclization sequence. The initial Sonogashira coupling of a protected 2-chloro-5-iodonicotinic acid derivative with a terminal alkyne bearing a sulfur nucleophile, followed by an intramolecular cyclization, leads to the formation of the thienopyridine core.

Biological Significance: Thienopyridine derivatives, such as ticlopidine and clopidogrel, are known antagonists of the P2Y12 receptor, a key receptor in platelet activation and aggregation.[1][2][3][4] By inhibiting this receptor, they effectively reduce the risk of thrombotic events.

Synthesis of Furo[2,3-b]pyridines

Furo[2,3-b]pyridines are another important class of heterocyclic compounds with potential applications in cancer therapy. Their synthesis can be accomplished from 2-chloro-5-iodonicotinic acid via a Sonogashira coupling with a suitable propargyl alcohol derivative, followed by an intramolecular cyclization. This approach allows for the construction of the furan ring fused to the pyridine core.

Biological Significance: Certain furopyridine derivatives have been investigated as potential anticancer agents, targeting signaling pathways involved in cell proliferation and survival, such as the Epidermal Growth Factor Receptor (EGFR) and Methionine Aminopeptidase 2 (MetAP2) pathways.[5][6]

Synthesis of Pyrido[2,3-d]pyrimidines

Pyrido[2,3-d]pyrimidines are a class of nitrogen-containing heterocycles with a broad spectrum of biological activities, including potent kinase inhibitory effects. The synthesis of these compounds from 2-chloro-5-iodonicotinic acid can be achieved through a multi-step sequence involving an initial Buchwald-Hartwig amination at the 5-position, followed by cyclization with a suitable partner to form the fused pyrimidine ring.

Biological Significance: Pyrido[2,3-d]pyrimidine derivatives have been identified as inhibitors of various protein kinases, including Tyrosine Kinases, Phosphoinositide 3-kinases (PI3K), the mammalian Target of Rapamycin (mTOR), and Cyclin-Dependent Kinases (CDKs).[7][8][9] These kinases are crucial components of signaling pathways that regulate cell growth, proliferation, and survival, and their inhibition is a key strategy in cancer therapy.

Precursor for Kinase Inhibitors like Sorafenib

Derivatives of 2-chloronicotinic acid are crucial intermediates in the synthesis of the multi-kinase inhibitor Sorafenib (Nexavar). Although 2-chloro-5-iodonicotinic acid itself is not the direct starting material in the most common industrial syntheses, its chemistry is highly relevant. The synthesis of Sorafenib and its analogues often involves the coupling of a substituted picolinamide with a diaryl urea moiety. The picolinamide part can be conceptually derived from 2-chloronicotinic acid.

Biological Significance: Sorafenib is a potent inhibitor of several tyrosine protein kinases, including those in the RAF/MEK/ERK pathway, as well as VEGFR and PDGFR.[10] This multi-targeted inhibition blocks tumor cell proliferation and angiogenesis.

Experimental Protocols

The following protocols are generalized procedures and may require optimization for specific substrates and scales. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents unless otherwise noted.

Protocol 1: Suzuki-Miyaura Coupling at the 5-Position

This protocol describes the selective coupling of an aryl or heteroaryl group at the 5-position of the 2-chloronicotinic acid scaffold.

Reaction Scheme:

Materials:

• Ethyl 2-chloro-5-iodonicotinate (1.0 equiv)

• Aryl or heteroaryl boronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equiv)

• Triphenylphosphine (PPh₃) (0.1 equiv)

• Sodium carbonate (Na₂CO₃) (2.0 equiv)

• Toluene/Ethanol/Water (4:1:1 mixture)

Procedure:

• To a round-bottom flask, add ethyl 2-chloro-5-iodonicotinate, the aryl/heteroaryl boronic acid, sodium carbonate, and a magnetic stir bar.

• Evacuate and backfill the flask with an inert gas three times.

• Add the toluene/ethanol/water solvent mixture, followed by palladium(II) acetate and triphenylphosphine.

• Heat the reaction mixture to reflux (approximately 90-100 °C) and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary:

Coupling Partner (Boronic Acid)	Product	Yield (%)	Reference
Phenylboronic acid	Ethyl 2-chloro-5-phenylnicotinate	85-95	[1]
4-Methoxyphenylboronic acid	Ethyl 2-chloro-5-(4-methoxyphenyl)nicotinate	80-90	[1]
Thiophene-2-boronic acid	Ethyl 2-chloro-5-(thiophen-2-yl)nicotinate	75-85	[11]

Protocol 2: Sonogashira Coupling at the 5-Position

This protocol outlines the coupling of a terminal alkyne at the 5-position, a key step towards the synthesis of fused heterocycles like thienopyridines and furopyridines.

Reaction Scheme:

Materials:

• Methyl 2-chloro-5-iodonicotinate (1.0 equiv)

• Terminal alkyne (e.g., Phenylacetylene) (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 equiv)

• Copper(I) iodide (CuI) (0.05 equiv)

• Triethylamine (Et₃N) (2.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a Schlenk flask, add methyl 2-chloro-5-iodonicotinate, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous THF and triethylamine.

• Add the terminal alkyne dropwise at room temperature.

• Stir the reaction at room temperature for 6-12 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with THF.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel.

Quantitative Data Summary:

Coupling Partner (Alkyne)	Product	Yield (%)	Reference
Phenylacetylene	Methyl 2-chloro-5-(phenylethynyl)nicotinate	80-92	[6]
Trimethylsilylacetylene	Methyl 2-chloro-5-((trimethylsilyl)ethynyl)nicotinate	85-95	[6]
Propargyl alcohol	Methyl 2-chloro-5-(3-hydroxyprop-1-yn-1-yl)nicotinate	70-85	[6]

Protocol 3: Buchwald-Hartwig Amination at the 5-Position

This protocol describes the introduction of an amino group at the 5-position, a crucial step for the synthesis of pyridopyrimidines.

Reaction Scheme:

Materials:

• 2-Chloro-5-iodonicotinic acid (1.0 equiv)

• Amine (e.g., Aniline) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• Xantphos (0.04 equiv)

• Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous 1,4-Dioxane

Procedure:

• In a glovebox, add 2-chloro-5-iodonicotinic acid, cesium carbonate, Pd₂(dba)₃, and Xantphos to a Schlenk tube.

• Add anhydrous 1,4-dioxane and the amine.

• Seal the tube and heat the reaction mixture to 100-110 °C for 12-24 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through Celite and concentrate the filtrate.

• Purify the crude product by column chromatography.

Quantitative Data Summary:

Coupling Partner (Amine)	Product	Yield (%)	Reference
Aniline	2-Chloro-5-(phenylamino)nicotinic acid	75-85	General Procedure
Morpholine	2-Chloro-5-morpholinonicotinic acid	80-90	General Procedure
Benzylamine	5-(Benzylamino)-2-chloronicotinic acid	70-80	General Procedure

Visualizations

Experimental Workflow: Synthesis of Heterocycles from 2-Chloro-5-iodonicotinic Acid

Caption: General synthetic strategies for heterocyclic compounds from 2-chloro-5-iodonicotinic acid.

Signaling Pathway: Inhibition of RAF/MEK/ERK Pathway by Sorafenib Analogs

Caption: Inhibition of the RAF/MEK/ERK signaling pathway by Sorafenib and its analogs.

Signaling Pathway: Inhibition of P2Y12 Receptor by Thienopyridines

Caption: Mechanism of action of thienopyridine antiplatelet drugs via P2Y12 receptor inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Intramolecular Heck reaction - Wikipedia [en.wikipedia.org]
• 5. Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives [mdpi.com]
• 6. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 7. Synthetic Methods for the Preparation of Conformationally Restricted Analogues of Nicotine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of Thieno[3,2-b]pyridine-5-carboxamide and 2,3-Difluorobenzamide Negative Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cyclization by Intramolecular Suzuki‐Miyaura Cross‐Coupling–A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Chloro-5-iodonicotinic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-Chloro-5-iodonicotinic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of 2-Chloro-5-iodonicotinic acid?

A common precursor for the synthesis of 2-Chloro-5-iodonicotinic acid is 2-amino-5-iodonicotinic acid. This intermediate can be subjected to a Sandmeyer reaction to replace the amino group with a chloro group. Another approach involves starting from 2-chloronicotinic acid and performing an iodination reaction. A multi-step synthesis starting from o-chlorobenzoic acid involving nitration, reduction, and diazotization-iodination has also been reported for the synthesis of the related 2-chloro-5-iodobenzoic acid, suggesting a similar pathway could be adapted for the nicotinic acid derivative.[1]

Q2: I am experiencing low yields in the Sandmeyer reaction step. What are the potential causes and solutions?

Low yields in Sandmeyer reactions are a common issue and can stem from several factors:

• Incomplete Diazotization: The initial conversion of the aromatic amine to the diazonium salt is crucial. Ensure the reaction is carried out at a low temperature (typically 0-5°C) to prevent premature decomposition of the unstable diazonium salt.[2] The presence of excess nitrous acid, which can be tested with starch-iodide paper, indicates the completion of the diazotization.

• Decomposition of the Diazonium Salt: Diazonium salts are notoriously unstable. Maintaining a low temperature throughout the diazotization and subsequent reaction with the copper(I) chloride is critical. Elevated temperatures can lead to the formation of undesired phenol byproducts and other tar-like substances.[2][3]

• Issues with the Copper(I) Catalyst: The purity and activity of the copper(I) chloride catalyst are vital for a successful Sandmeyer reaction. Ensure you are using a high-quality reagent. While some variations exist, the classic Sandmeyer reaction relies on copper(I) as the active catalyst.[2]

• Solvent Effects: The choice of solvent can impact the reaction. While aqueous conditions are common, some protocols may specify other solvents. For instance, methanol has been reported to sometimes hinder diazonium salt formation.[4]

Q3: What are common side reactions that can occur during the synthesis?

Several side reactions can lower the yield and purity of the final product:

• Phenol Formation: As mentioned, decomposition of the diazonium salt in the presence of water can lead to the formation of the corresponding hydroxy compound (2-hydroxy-5-iodonicotinic acid).[3]

• Azo Coupling: The diazonium salt can react with the starting amine or other electron-rich aromatic species in the reaction mixture to form colored azo compounds, which can complicate purification.

• Di-iodination: During the iodination of 2-chloronicotinic acid, if the reaction conditions are not carefully controlled, di-iodinated byproducts may form.[5]

Q4: How can I effectively purify the final 2-Chloro-5-iodonicotinic acid product?

Purification of the crude product is essential to remove byproducts and unreacted starting materials. Common purification techniques include:

• Recrystallization: Toluene is a solvent that has been successfully used for the recrystallization of the related 2-chloro-5-iodobenzoic acid.[5] Experimenting with different solvent systems is recommended to find the optimal conditions for your product.

• Washing: The crude product can be washed with various solutions to remove specific impurities. For example, washing with a dilute solution of sodium bisulfite can help remove residual iodine.[1][5] Washing with a mild base like sodium bicarbonate can remove acidic impurities.[5]

• Column Chromatography: For small-scale synthesis or to achieve very high purity, silica gel column chromatography can be employed. The appropriate eluent system would need to be determined, for example, by using thin-layer chromatography (TLC).

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or No Product Formation	Incomplete diazotization of the starting amine.	- Ensure the reaction temperature is maintained between 0-5°C. - Use a slight excess of sodium nitrite. - Test for the presence of excess nitrous acid using starch-iodide paper.
Decomposition of the diazonium salt.	- Maintain a low temperature throughout the reaction. - Add the diazonium salt solution to the copper(I) chloride solution slowly.
Inactive copper(I) chloride catalyst.	- Use fresh, high-quality copper(I) chloride. - Consider preparing the catalyst fresh if possible.
Formation of a Dark, Tarry Mixture	Decomposition of the diazonium salt leading to polymerization and side reactions.	- Strictly control the reaction temperature, keeping it low. - Ensure the pH of the reaction mixture is appropriate.
Product is Contaminated with Starting Material	Incomplete reaction.	- Increase the reaction time. - Ensure proper stoichiometry of reagents. - Monitor the reaction progress using TLC.
Product is Difficult to Purify	Presence of multiple byproducts.	- Optimize reaction conditions to minimize side reactions. - For purification, try recrystallization from different solvents (e.g., toluene). - Employ column chromatography for challenging separations.

Experimental Protocols

Synthesis of 2-Chloro-5-iodonicotinic Acid via Sandmeyer Reaction

This protocol is adapted from the synthesis of 2-chloro-5-iodobenzoic acid.[1][6]

Step 1: Diazotization of 2-amino-5-iodonicotinic acid

• Suspend 2-amino-5-iodonicotinic acid in an aqueous solution of a strong acid (e.g., 20% sulfuric acid) in a reaction vessel.

• Cool the mixture to 0-5°C in an ice-salt bath with constant stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature does not exceed 5°C.

• Continue stirring at 0-5°C for 30-60 minutes after the addition is complete.

• Check for the completion of diazotization using starch-iodide paper (a persistent blue color indicates excess nitrous acid).

• Add a small amount of urea to quench any excess nitrous acid.

Step 2: Sandmeyer Reaction

• In a separate vessel, prepare a solution or suspension of copper(I) chloride in concentrated hydrochloric acid.

• Cool the copper(I) chloride mixture to 0-5°C.

• Slowly add the cold diazonium salt solution from Step 1 to the copper(I) chloride mixture with vigorous stirring, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., 40-50°C) until the evolution of nitrogen gas ceases.

• Cool the reaction mixture and collect the crude product by filtration.

Step 3: Purification

• Wash the crude product with cold water.

• To remove unreacted starting materials and byproducts, consider washing with a dilute sodium bisulfite solution followed by water.

• Recrystallize the crude product from a suitable solvent such as toluene to obtain pure 2-Chloro-5-iodonicotinic acid.

Quantitative Data

The following table summarizes yield data from related syntheses, which can serve as a benchmark for optimizing the synthesis of 2-Chloro-5-iodonicotinic acid.

Reaction	Starting Material	Product	Yield	Reference
Nitration, Reduction, Diazotization-Iodination	o-Chlorobenzoic acid	2-Chloro-5-iodobenzoic acid	High (not specified)	[1]
Iodination, Sandmeyer Reaction, Hydrolysis	Methyl anthranilate	2-Chloro-5-iodobenzoic acid	Up to 80%	[6]
Oxidation, Chlorination, Hydrolysis	Nicotinic acid	2-Chloronicotinic acid	87.5%	[7]
Selective Dechlorination	2,6-dichloro-5-fluoro-nicotinic acid	2-chloro-5-fluoro-nicotinic acid	25%	[8]

Visualizations

Caption: Proposed synthesis pathway for 2-Chloro-5-iodonicotinic acid.

Caption: Troubleshooting workflow for low yield in 2-Chloro-5-iodonicotinic acid synthesis.

References

• 1. A kind of preparation method of 2-chloro-5-iodobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. Khan Academy [khanacademy.org]
• 4. reddit.com [reddit.com]
• 5. 2-Chloro-5-iodobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. CN104086361A - Preparation method of 2-chloro-5-iodobenzoic acid - Google Patents [patents.google.com]
• 7. Synthesis of 2-Chloronicotinic Acid | Semantic Scholar [semanticscholar.org]
• 8. CN100355732C - Preparation of 2-Cl-5-F-nicotinate and nicotonic acid - Google Patents [patents.google.com]

Purification techniques for 2-Chloro-5-iodonicotinic acid

This technical support center provides researchers, scientists, and drug development professionals with guidance on the purification of 2-Chloro-5-iodonicotinic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-Chloro-5-iodonicotinic acid?

A1: Common impurities can include starting materials from the synthesis, such as 2-chloro-5-aminobenzoic acid or related precursors, residual solvents, and by-products from side reactions. Depending on the synthetic route, isomers or related halogenated nicotinic acids might also be present.

Q2: What is the recommended primary purification technique for 2-Chloro-5-iodonicotinic acid?

A2: Recrystallization is a highly effective and commonly used primary purification technique for crystalline solids like 2-Chloro-5-iodonicotinic acid. It is generally preferred for removing small amounts of impurities. For significant amounts of impurities or for separating compounds with very similar solubility, column chromatography may be necessary.

Q3: Which solvents are suitable for the recrystallization of 2-Chloro-5-iodonicotinic acid?

Q4: What is the expected appearance and melting point of pure 2-Chloro-5-iodonicotinic acid?

A4: Pure 2-Chloro-5-iodonicotinic acid is expected to be a solid. The melting point for this compound is reported to be in the range of 221-224°C. A sharp melting point within this range is a good indicator of purity.

Troubleshooting Guide

Issue 1: The compound 'oils out' during recrystallization instead of forming crystals.

• Cause: The boiling point of the recrystallization solvent may be higher than the melting point of the compound, or the compound is supersaturated and precipitating too quickly.

• Solution:

  • Add more solvent to the heated mixture to ensure the compound is fully dissolved and not just melted.

  • Lower the cooling rate. Allow the solution to cool slowly to room temperature before inducing further crystallization with an ice bath.

  • Try a lower-boiling point solvent system.

  • Scratch the inside of the flask with a glass rod at the solvent line to provide a surface for crystal nucleation.

  • Add a seed crystal of pure 2-Chloro-5-iodonicotinic acid, if available.

Issue 2: The purity of the product does not improve significantly after recrystallization.

• Cause: The chosen solvent may dissolve the impurity as effectively as the desired compound, or the impurity may have co-crystallized.

• Solution:

  • Select a different recrystallization solvent or solvent system. The ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures, while the impurity should be either very soluble or insoluble at all temperatures.

  • Consider an alternative purification method. If impurities are closely related structurally, column chromatography may be required for effective separation.

  • Perform a second recrystallization, as this can sometimes remove remaining impurities.

Issue 3: A low yield of purified product is obtained after recrystallization.

• Cause: Too much solvent may have been used, causing a significant amount of the product to remain in the mother liquor. The product might also be more soluble in the chosen solvent than anticipated.

• Solution:

  • Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

  • Ensure the solution is thoroughly cooled before filtration to maximize crystal precipitation.

  • To recover more product, the mother liquor can be concentrated by partially evaporating the solvent and cooling again to induce a second crop of crystals. Note that this second crop may be less pure than the first.

  • Re-evaluate the choice of solvent. A solvent in which the compound has slightly lower solubility may provide a better yield.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance	Solubility
2-Chloro-5-iodonicotinic acid	C6H3ClINO2	283.45	221-224	Solid	No data available
2-Chloronicotinic acid	C6H4ClNO2	157.55	176-178	White to light yellow crystals	Sparingly soluble in water and methanol.[2]
2-Chloro-5-nitronicotinic acid	C6H3ClN2O4	202.55	140-143	White or yellow solid	Recrystallizes from ethanol.[4]

Experimental Protocols

Protocol 1: Recrystallization of 2-Chloro-5-iodonicotinic Acid

This is a general protocol and may require optimization based on the specific impurities present.

• Solvent Selection:

  • Place a small amount of the crude 2-Chloro-5-iodonicotinic acid into several test tubes.

  • Add a few drops of different solvents (e.g., ethanol, methanol, acetonitrile, water, or mixtures) to each tube at room temperature. A good solvent will not dissolve the compound at room temperature.

  • Heat the test tubes that did not show good solubility. An ideal solvent will dissolve the compound completely upon heating.

  • Allow the dissolved solutions to cool to room temperature and then in an ice bath. The best solvent will yield a large number of crystals upon cooling. An ethanol/water or methanol/water mixture is a good starting point.

• Dissolution:

  • Place the crude 2-Chloro-5-iodonicotinic acid in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the flask on a hot plate and stirring. Use the minimum amount of hot solvent required to completely dissolve the solid.

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove the flask from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal to the solution.

  • Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used):

  • Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask to remove the activated charcoal. This step must be done quickly to prevent premature crystallization.

• Crystallization:

  • Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

  • Allow the crystals to dry completely in the air or in a vacuum oven.

Mandatory Visualizations

Caption: General experimental workflow for the purification of 2-Chloro-5-iodonicotinic acid by recrystallization.

Caption: Troubleshooting decision tree for addressing low purity after recrystallization.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. 2-Chloro Nicotinic Acid – N.S.CHEMICALS [nschemicals.in]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. Page loading... [wap.guidechem.com]

Technical Support Center: Synthesis of 2-Chloro-5-iodonicotinic Acid

This technical support guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Chloro-5-iodonicotinic acid.

Troubleshooting Guide & FAQs

This section addresses common issues and questions that may arise during the synthesis, focusing on the identification and mitigation of byproducts.

Q1: My final product shows a lower melting point and broader peak in HPLC analysis than expected. What are the likely impurities?

A1: A lower and broader melting point, along with impurities detected by HPLC, suggests the presence of byproducts. Depending on your synthetic route, common byproducts can include starting materials from incomplete reactions or side-reaction products. For instance, if your synthesis involves a diazotization-iodination step from an amino precursor, residual 5-amino-2-chloronicotinic acid could be present. Similarly, if you are using an oxidation route from 2-chloro-3-methyl-5-iodopyridine, incomplete oxidation may result in the presence of the corresponding aldehyde intermediate.

Q2: I am using a diazotization-iodination reaction to introduce the iodine atom. What are the potential side reactions and resulting byproducts?

A2: The diazotization of aminopyridines is a critical step where side reactions can occur.[1][2][3] Unstable diazonium salts can react with water in the reaction mixture to form the corresponding hydroxy compound, in this case, 2-Chloro-5-hydroxynicotinic acid.[2] Other potential byproducts from this step include triazenes and biphenyls, which can arise from coupling reactions of the diazonium salt.[4] To minimize these byproducts, it is crucial to maintain low temperatures (typically 0-5 °C) during the diazotization and subsequent iodination.[3]

Q3: My synthesis involves the chlorination of 2-Hydroxy-5-iodonicotinic acid using a chlorinating agent like POCl₃. What impurities should I look out for?

A3: The chlorination of hydroxypyridines can sometimes lead to incomplete or over-chlorination. Incomplete reaction will result in the presence of the starting material, 2-Hydroxy-5-iodonicotinic acid, in your final product. Over-chlorination, although less common at the 2-position, could potentially lead to the formation of dichlorinated species if other reactive sites are available on the pyridine ring. The reaction conditions, such as temperature and reaction time, should be carefully controlled to ensure complete conversion of the starting material without the formation of over-chlorinated byproducts.[5]

Q4: I am following a synthesis pathway that starts with the oxidation of a methyl group on the pyridine ring. What are the common byproducts associated with this step?

A4: Oxidation of a methyl group to a carboxylic acid can sometimes be challenging to run to completion without generating byproducts. Incomplete oxidation is a common issue, which would result in the presence of the corresponding aldehyde, 2-Chloro-5-iodo-3-pyridinecarboxaldehyde. Conversely, harsh oxidation conditions could potentially lead to ring-opening or other degradation products, though this is less common with controlled oxidation reactions. Monitoring the reaction progress by techniques like TLC or HPLC is essential to determine the optimal reaction time to maximize the yield of the desired carboxylic acid while minimizing byproducts from incomplete or over-oxidation.

Q5: If my synthesis involves a nitration step, what are the expected byproducts?

A5: Nitration of aromatic rings can sometimes produce a mixture of isomers.[6][7][8] Depending on the starting material and the directing effects of the existing substituents, you might obtain ortho, meta, or para isomers in addition to your desired product. For example, the nitration of a substituted pyridine can yield a mixture of nitro-isomers. Incomplete nitration will also result in the presence of the unreacted starting material. A common gaseous byproduct of nitration reactions is nitrogen dioxide (NO₂).[9]

Summary of Potential Byproducts

The following table summarizes the common byproducts that may be encountered during the synthesis of 2-Chloro-5-iodonicotinic acid, categorized by the reaction type in which they are likely to be formed.

Reaction Type	Potential Byproduct	Reason for Formation
Diazotization-Iodination	2-Chloro-5-hydroxynicotinic acid	Reaction of unstable diazonium salt with water.[2]
5-Amino-2-chloronicotinic acid	Incomplete diazotization reaction.
Triazenes and Biphenyls	Side reactions of the diazonium salt.[4]
Chlorination	2-Hydroxy-5-iodonicotinic acid	Incomplete chlorination of the hydroxy precursor.
Dichlorinated pyridines	Over-chlorination under harsh conditions.
Oxidation	2-Chloro-5-iodo-3-pyridinecarboxaldehyde	Incomplete oxidation of the methyl group.
Ring-opened or degradation products	Over-oxidation under harsh conditions.
Nitration	Isomers of nitro-substituted precursors	Non-regioselective nitration.[6][7][8]
Unreacted starting material	Incomplete nitration.
Nitrogen Dioxide (gas)	Common byproduct of nitration reactions.[9]

Logical Relationship of Byproduct Formation

The following diagram illustrates the logical pathways for the formation of common byproducts during the synthesis of 2-Chloro-5-iodonicotinic acid from a generic amino precursor via a diazotization-iodination route.

References

• 1. researchgate.net [researchgate.net]
• 2. Reactions of N-heteroaromatic bases with nitrous acid. Part I. Diazotisation and nitrosation of α- and γ-amino-derivatives in dilute acid solutions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. portal.tpu.ru [portal.tpu.ru]
• 5. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitration - Wikipedia [en.wikipedia.org]
• 7. byjus.com [byjus.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Suzuki Coupling with 2-Halopyridines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Suzuki-Miyaura cross-coupling reactions involving 2-halopyridines.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues users might encounter during their experiments, offering potential causes and actionable solutions in a question-and-answer format.

Q1: Why is my Suzuki coupling reaction with a 2-halopyridine resulting in a low yield or failing completely?

A1: Low or no product formation is a common challenge when working with 2-halopyridines.[1] This can be attributed to several factors:

• Substrate Reactivity : 2-Chloropyridines are significantly less reactive than their 2-bromo or 2-iodo counterparts due to the strong Carbon-Chlorine (C-Cl) bond.[1][2] This makes the initial, crucial oxidative addition step in the catalytic cycle more difficult.[1][2]

• Catalyst Deactivation/Inhibition : The nitrogen atom in the pyridine ring is Lewis basic and can coordinate to the palladium catalyst.[2][3][4] This coordination can form inactive palladium species, effectively poisoning the catalyst and halting the catalytic cycle.[2][4]

• Ineffective Catalyst System : Standard palladium catalysts like Pd(PPh₃)₄ may not be active enough to facilitate the coupling of less reactive 2-chloropyridines.[1][3] More specialized, highly active catalyst systems are often required.[2]

• Inefficient Transmetalation : For electron-deficient heteroaryl boron compounds, the transfer of the pyridine group from the boronic acid to the palladium complex can be sluggish.[2]

Q2: What are the most common side reactions, and how can I minimize them?

A2: The two most prevalent side reactions are protodeboronation and homocoupling.[2]

• Protodeboronation : This is the undesired cleavage of the C-B bond of the boronic acid, where the boronic acid group is replaced by a hydrogen atom.[3] This is particularly common with pyridylboronic acids in the presence of aqueous bases.[2][4]

  • Solution : To mitigate this, consider using more stable boron reagents like pinacol esters or potassium trifluoroborate salts, which are less prone to this side reaction.[2] Running the reaction under anhydrous conditions can also be beneficial.[1]

• Homocoupling : This side reaction involves the self-coupling of the boronic acid to form a bipyridine byproduct.[2][3] It is often promoted by the presence of oxygen or when a Pd(II) precatalyst is not efficiently reduced to the active Pd(0) state.[2]

  • Solution : Ensure the reaction is thoroughly degassed to remove oxygen.[2][5] Using a direct Pd(0) source or a highly efficient precatalyst system can also reduce homocoupling.[2][3]

• Dehalogenation : The 2-halopyridine starting material is reduced, replacing the halogen with a hydrogen atom.[3][6]

  • Solution : This can sometimes occur after oxidative addition. Ensure the reaction is performed under a strictly inert atmosphere and choose a solvent less likely to act as a hydride source.[3]

Q3: My 2-chloropyridine substrate seems unreactive. What specific conditions can improve the coupling?

A3: Given the lower reactivity of 2-chloropyridines, highly active catalyst systems and optimized conditions are necessary.[1][2]

• Use Specialized Ligands : Employ bulky, electron-rich phosphine ligands. Buchwald dialkylbiaryl phosphines (e.g., SPhos, XPhos, RuPhos) are highly effective.[1][2] These ligands stabilize the palladium catalyst, promote the difficult oxidative addition of the C-Cl bond, and sterically shield the metal center from inhibitory coordination by the pyridine nitrogen.[2] N-heterocyclic carbene (NHC) ligands are also a powerful alternative.[1][7]

• Increase Reaction Temperature : Higher temperatures (typically 80-110 °C) can help overcome the activation energy barrier for the oxidative addition step.[1][2][8] Microwave irradiation can also be effective for increasing reaction rates.[7][9]

• Select an Appropriate Base : A strong, non-nucleophilic base is often required. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently effective in these challenging couplings.[1][2]

Q4: How do I choose the right catalyst, ligand, and base for my reaction?

A4: The optimal combination is highly substrate-dependent. However, the following tables summarize common choices and their effectiveness. Screening a few combinations is often the best approach.

Data Presentation: Catalyst, Ligand, and Base Selection

Table 1: Recommended Catalyst Systems for 2-Halopyridines

Palladium Source	Ligand(s)	Typical Loading	Key Advantages & Notes
Pd(OAc)₂ or Pd₂(dba)₃	SPhos, XPhos	1-4% Pd, 2-8% Ligand	Excellent for electron-deficient heteroaryl chlorides; bulky ligands prevent catalyst deactivation.[2]
Pd(PEPPSI)-IPr	(NHC Ligand)	1-3%	Highly active, particularly for challenging couplings.[2]
Pd(PPh₃)₄	(None)	2-5%	A general, commercially available Pd(0) source; may be less effective for unreactive chlorides.[1][2]
Pd₂(dba)₃	P(t-Bu)₃	1-3% Pd, 2-6% Ligand	A robust system often used for coupling aryl chlorides.[2]

Table 2: Effect of Base on Suzuki Coupling Yields

Base	Equivalents	Common Solvent(s)	Relative Efficacy	Notes
K₃PO₄	2.0 - 3.0	Toluene, Dioxane, THF/H₂O	High to Excellent	A strong base that is often very effective for less reactive substrates.[1][2][5]
Cs₂CO₃	2.0 - 3.0	Dioxane, Toluene	High to Excellent	Often provides higher yields but is more expensive.[1][5]
K₂CO₃	2.0 - 3.0	DMF/H₂O, Toluene/H₂O	Moderate to High	A common and cost-effective choice.[7][10]
Na₂CO₃	2.0 - 3.0	DMF, Toluene/H₂O	Moderate to High	DMF can aid in the solubility of starting materials.[5]
KF	3.0	Dioxane	Variable	Can be effective and may prevent cleavage of base-sensitive groups like esters.[11][12]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of a 2-Chloropyridine:

Note: This is a generalized procedure and requires optimization for specific substrates.

• Reaction Setup : To an oven-dried Schlenk tube or reaction vial under an inert atmosphere (Argon or Nitrogen), add the 2-chloropyridine (1.0 eq.), the boronic acid or ester (1.2-1.5 eq.), the base (e.g., K₃PO₄, 2.0-3.0 eq.), the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%), and the ligand (e.g., SPhos, 2-4 mol%).[3]

• Inert Atmosphere : Seal the vessel, then evacuate and backfill with the inert gas three times to ensure all oxygen is removed.[2][3]

• Solvent Addition : Add the anhydrous, degassed solvent (e.g., Toluene, Dioxane) via syringe.[2][5]

• Reaction : Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[2][5]

• Monitoring : Monitor the reaction progress by TLC, GC-MS, or LC-MS.[2]

• Work-up : After completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification : Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.[2] Purify the crude product by flash column chromatography.

Visualizations: Workflows and Catalytic Cycle

Caption: A workflow for troubleshooting low-yield Suzuki reactions.

Caption: The Suzuki-Miyaura cycle with challenging steps highlighted.

Caption: A decision tree for selecting key reaction components.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Suzuki-Miyaura Coupling of Aryl Chlorides

Welcome to the technical support center for overcoming challenges associated with the Suzuki-Miyaura cross-coupling of aryl chlorides. This resource is designed for researchers, scientists, and professionals in drug development who are looking to efficiently synthesize biaryl compounds from readily available but less reactive aryl chlorides. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are aryl chlorides so much less reactive than aryl bromides or iodides in Suzuki-Miyaura reactions?

A1: The reduced reactivity of aryl chlorides stems from the high bond dissociation energy of the C-Cl bond compared to C-Br and C-I bonds. This makes the initial, often rate-limiting, oxidative addition step of the catalytic cycle more difficult for the palladium catalyst to achieve.[1] Overcoming this energy barrier requires specialized catalytic systems and optimized reaction conditions.

Q2: What is the most critical component for a successful Suzuki-Miyaura coupling with an aryl chloride?

A2: The choice of ligand for the palladium catalyst is arguably the most critical factor. Bulky and electron-rich phosphine ligands, such as the Buchwald biaryl phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs), are essential.[2] These ligands promote the formation of a highly reactive, monoligated palladium(0) species that is capable of activating the strong C-Cl bond for oxidative addition.

Q3: What are the most common side reactions observed when working with aryl chlorides, and how can I minimize them?

A3: The two most common side reactions are dehalogenation of the aryl chloride starting material and homocoupling of the boronic acid partner.

• Dehalogenation: This is the reduction of the aryl chloride to the corresponding arene.[3][4] It can be caused by certain bases, protic solvents, or high temperatures. To minimize it, use anhydrous conditions where possible, carefully select your base (phosphates are often a good choice), and avoid unnecessarily high temperatures or prolonged reaction times.

• Homocoupling: This is the coupling of two boronic acid molecules. It is often promoted by the presence of oxygen, which can oxidize the active Pd(0) catalyst to Pd(II) species that favor this pathway.[3] Rigorous degassing of the reaction mixture and maintaining an inert atmosphere (e.g., argon or nitrogen) are crucial to prevent homocoupling.

Q4: Can I perform Suzuki-Miyaura reactions of aryl chlorides in "green" or aqueous solvents?

A4: Yes, significant progress has been made in developing aqueous Suzuki-Miyaura coupling protocols for aryl chlorides.[5][6] These systems often utilize water-soluble ligands, such as sulfonated phosphines (e.g., SPhos), and may be performed in the presence of air, offering a more sustainable and practical approach.[5]

Troubleshooting Guides

Issue 1: Low or No Conversion of the Aryl Chloride

If you are observing poor conversion of your aryl chloride starting material, consider the following troubleshooting steps in a systematic manner.

Troubleshooting Workflow for Low Conversion

Caption: A step-by-step workflow for troubleshooting low conversion in Suzuki reactions of aryl chlorides.

Detailed Checklist:

• Catalyst System:

  • Ligand Choice: Standard phosphine ligands like PPh₃ are generally ineffective for aryl chlorides. Ensure you are using a bulky, electron-rich ligand. Buchwald ligands (SPhos, XPhos, RuPhos) or N-heterocyclic carbenes (NHCs) are highly recommended.[7]

  • Palladium Source: Pd(II) precatalysts like Pd(OAc)₂ or PdCl₂(dppf) need to be reduced in-situ to the active Pd(0) species. This reduction can sometimes be inefficient. Consider using a pre-formed Pd(0) source like Pd₂(dba)₃ or a more reliable Buchwald precatalyst (e.g., XPhos G3).

  • Catalyst Loading: For challenging aryl chlorides, a higher catalyst loading (e.g., 1-5 mol %) may be necessary.

• Reaction Conditions:

  • Inert Atmosphere: Oxygen can deactivate the Pd(0) catalyst. Ensure your solvent and reaction vessel are thoroughly degassed by bubbling with an inert gas (argon or nitrogen) for 10-15 minutes. Maintain a positive pressure of inert gas throughout the reaction.[3]

  • Temperature: Due to the strength of the C-Cl bond, higher temperatures (typically 80-120 °C) are often required to facilitate oxidative addition.

  • Base: The choice of base is crucial. Strong, non-nucleophilic bases are generally preferred. K₃PO₄, Cs₂CO₃, and K₂CO₃ are commonly used and have proven effective.[8] The base must be finely powdered to ensure good solubility and reactivity.

  • Solvent: Anhydrous ethereal solvents like dioxane or THF, or aromatic solvents like toluene, are standard choices. For some systems, the addition of water can be beneficial, particularly when using phosphate or carbonate bases.[9]

• Reagent Quality:

  • Boronic Acid/Ester: Boronic acids can degrade over time through protodeboronation or by forming boroxines (cyclic anhydrides).[10] Check the purity of your boronic acid by NMR. For sensitive substrates, consider using a more stable boronic ester derivative, such as a pinacol (BPin) or MIDA ester.[3]

  • Aryl Chloride: Ensure the purity of your aryl chloride, as impurities can inhibit the catalyst.

  • Solvent and Base: Use anhydrous solvents and ensure your base is dry, as water can have a detrimental effect in some catalytic systems.

Issue 2: Significant Dehalogenation of the Aryl Chloride

If you are observing a significant amount of the dehalogenated arene byproduct, it indicates that the aryl palladium intermediate is being intercepted by a hydride source before it can undergo transmetalation.

Potential Causes and Solutions:

• Hydride Source: The base (e.g., alkoxides), solvent (e.g., alcohols), or even the boronic acid itself can sometimes act as a hydride source, especially at elevated temperatures.

  • Solution: Switch to a non-hydridic base like K₃PO₄ or Cs₂CO₃. If using an alcohol solvent, consider switching to an aprotic solvent like dioxane or toluene.

• Reaction Temperature and Time: High temperatures and long reaction times can promote dehalogenation.

  • Solution: Try to run the reaction at the lowest temperature that still provides a reasonable reaction rate. Monitor the reaction by TLC or GC-MS and stop it as soon as the starting material is consumed.

• Ligand Choice: The ligand can influence the relative rates of reductive elimination (to form the desired product) and dehalogenation.

  • Solution: Screening different bulky, electron-rich ligands may help to favor the desired cross-coupling pathway.

Issue 3: Formation of Homocoupled Boronic Acid Product

The presence of a biaryl product derived from the coupling of two boronic acid molecules is a common issue, particularly when using Pd(II) precatalysts.

Potential Causes and Solutions:

• Oxygen in the Reaction: As mentioned, oxygen can lead to the formation of Pd(II) species that promote homocoupling.

  • Solution: Ensure rigorous degassing of the reaction mixture and maintain a strict inert atmosphere.

• Pd(II) Precatalyst: If the reduction of the Pd(II) precatalyst to Pd(0) is slow or incomplete, the remaining Pd(II) can catalyze the homocoupling reaction.

  • Solution: Consider using a Pd(0) source directly, such as Pd₂(dba)₃, or a precatalyst designed for efficient generation of the active Pd(0) species.

Data and Protocols

Table 1: Comparison of Ligands for the Suzuki-Miyaura Coupling of 4-Chlorotoluene with Phenylboronic Acid

Ligand	Palladium Source	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
P(t-Bu)₃	Pd₂(dba)₃	Cs₂CO₃	Dioxane	80	5	91	[1]
XPhos	Pd(OAc)₂	K₃PO₄	t-BuOH	120	24	High	[11]
SPhos	Pd₂(dba)₃	Cs₂CO₃	Dioxane	100	5	~68	[12]
P(t-Bu)Cy₂	Pd(OAc)₂	Na₂CO₃	H₂O	100	1	95	[9]
IMes	Pd(OAc)₂	Cs₂CO₃	Dioxane	80	1.5	96	[13]

Yields are approximate and can vary based on specific reaction conditions and scale.

Table 2: Comparison of Bases for the Suzuki-Miyaura Coupling of 4-Chloroanisole with Phenylboronic Acid

Base	Catalyst System	Solvent	Temp (°C)	Time (h)	Conversion (%)	Reference
K₃PO₄	Pd(OAc)₂ / P(t-Bu)Cy₂	H₂O	100	1	>99	[9]
Na₂CO₃	Pd(OAc)₂ / P(t-Bu)Cy₂	H₂O	100	1	>99	[9]
Et₃N	Pd(OAc)₂ / P(t-Bu)Cy₂	H₂O	100	1	96	[9]
Cs₂CO₃	Pd(OAc)₂ / PCy₃	Dioxane	80	18	High	[14]
KF	Pd₂(dba)₃ / Ligand 2	Dioxane	110	24	78	[15]

Conversions are reported as in the source material and may not directly correspond to isolated yields.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of an Aryl Chloride using a Buchwald Ligand

This protocol is a general guideline and may require optimization for specific substrates.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl chloride (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.025 mmol, 1-2.5 mol % Pd)

• Phosphine ligand (e.g., SPhos, 0.022-0.055 mmol, 2.2-5.5 mol %)

• Base (e.g., K₃PO₄, 2.0-3.0 mmol, 2.0-3.0 equiv)

• Anhydrous solvent (e.g., dioxane or toluene, 5-10 mL)

• Inert gas (Argon or Nitrogen)

• Schlenk tube or similar reaction vessel

Procedure:

• Preparation of the Reaction Vessel: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl chloride, arylboronic acid, and the base.

• Inert Atmosphere: Seal the Schlenk tube with a septum, and evacuate and backfill with inert gas three times.

• Catalyst Preparation (if not using a pre-formed catalyst): In a separate vial, under an inert atmosphere, add the palladium source and the phosphine ligand. Add a small amount of the reaction solvent and stir for a few minutes to allow for pre-formation of the catalyst.

• Reaction Setup: Under a positive flow of inert gas, add the solvent to the Schlenk tube containing the substrates and base. Then, add the catalyst solution via syringe.

• Heating and Monitoring: Place the sealed reaction vessel in a preheated oil bath at the desired temperature (e.g., 100 °C). Stir the reaction mixture vigorously. Monitor the progress of the reaction by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

This technical support center provides a starting point for addressing the challenges of Suzuki-Miyaura reactions with aryl chlorides. Successful cross-coupling of these challenging substrates is achievable with careful selection of the catalyst system and optimization of reaction conditions.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. researchgate.net [researchgate.net]
• 3. Yoneda Labs [yonedalabs.com]
• 4. benchchem.com [benchchem.com]
• 5. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. rsc.org [rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. orgsyn.org [orgsyn.org]
• 12. researchgate.net [researchgate.net]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Protodeboronation in Suzuki-Miyaura Coupling

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide troubleshooting assistance and frequently asked questions (FAQs) to address the common challenge of protodeboronation in Suzuki-Miyaura coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction is yielding a significant amount of the protodeboronated byproduct. What is happening?

A1: Protodeboronation is a prevalent side reaction in Suzuki-Miyaura coupling where the carbon-boron (C-B) bond of the organoboron reagent is cleaved and replaced with a carbon-hydrogen (C-H) bond.[1] This reaction consumes your starting material, reduces the yield of the desired coupled product, and can complicate purification.[1] Heteroaromatic and electron-deficient arylboronic acids are particularly susceptible to this decomposition pathway.[2][3]

Q2: What are the primary factors that promote protodeboronation?

A2: Several factors can accelerate the rate of protodeboronation:

• Presence of a Proton Source: Water is a key reactant for protodeboronation. While many Suzuki-Miyaura reactions are performed in aqueous mixtures, a high concentration of water can be detrimental.[3]

• Base: The base is essential for the catalytic cycle but can also promote protodeboronation, especially strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[4]

• Temperature: Higher reaction temperatures generally increase the rate of protodeboronation.[3][4]

• Prolonged Reaction Times: The longer the organoboron reagent is exposed to basic and high-temperature conditions, the more likely it is to decompose.[3][4]

• Inefficient Catalysis: If the desired Suzuki coupling is slow, the boronic acid has more time to undergo protodeboronation.[4]

• Bulky Phosphine Ligands: While often used to facilitate difficult couplings, some bulky phosphine ligands can paradoxically accelerate palladium(II)-catalyzed protodeboronation.[5][6]

Q3: I am using a boronic acid pinacol ester and still observing protodeboronation. What should I do?

A3: While pinacol esters are more stable than their corresponding boronic acids, they can still undergo hydrolysis to the more reactive boronic acid, which then protodeboronates.[4] To address this, you should focus on optimizing the reaction conditions to favor the cross-coupling reaction. This includes using a milder base, lowering the reaction temperature, ensuring anhydrous conditions if possible, and employing a highly active catalyst system to accelerate the desired reaction.[4][7] If these measures fail, consider converting your boronic acid to an even more stable derivative, such as an N-methyliminodiacetic acid (MIDA) boronate or an organotrifluoroborate.[7][8]

Q4: How can I minimize protodeboronation when working with sensitive heteroarylboronic acids?

A4: Heteroarylboronic acids are notoriously unstable. To improve coupling yields, consider the following strategies:

• Use a Milder Base: Bases like potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃) are often preferred over strong hydroxides.[7]

• Lower the Reaction Temperature: Conduct the reaction at the lowest temperature that provides a reasonable rate for the coupling reaction.[7]

• Anhydrous Conditions: Using anhydrous solvents and bases can significantly reduce protodeboronation.[5][9]

• "Slow Release" Strategies: Convert the heteroarylboronic acid to a more stable MIDA boronate or an organotrifluoroborate. These derivatives slowly release the active boronic acid into the reaction mixture, keeping its concentration low and minimizing decomposition.[8]

• Highly Active Catalyst Systems: Employing robust, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphine ligands) can accelerate the Suzuki coupling to outcompete protodeboronation.[4]

Troubleshooting Guide

Issue: Low Yield and Significant Protodeboronation Byproduct Detected

This troubleshooting guide provides a step-by-step approach to address low yields in Suzuki-Miyaura coupling due to protodeboronation.

Caption: Troubleshooting workflow for minimizing protodeboronation.

Data Presentation

The choice of reaction parameters significantly impacts the extent of protodeboronation. The following tables summarize quantitative data to guide your experimental design.

Table 1: Effect of Base on Product Yield in Suzuki-Miyaura Coupling of a Heterocyclic System

Base	Yield (%)	Reference
K₂CO₃	65	[7]
Na₂CO₃	60	[7]
K₃PO₄	72	[7]
CsF	92	[7]
Et₃N	45	[7]
Adapted from a study on a similar heterocyclic system, this table highlights that weaker inorganic bases, particularly CsF and K₃PO₄, can provide superior yields compared to stronger or organic bases, likely by minimizing base-mediated protodeboronation.[7]

Table 2: Comparison of Boronic Acid vs. Pinacol Ester Stability and Yield

Boron Reagent	Temperature (°C)	Yield (%)	Reference
2-Thiopheneboronic acid	80	~40	[7]
2-Thiopheneboronic acid pinacol ester	80	~60	[7]
2-Thiopheneboronic acid	100	~35	[7]
2-Thiopheneboronic acid pinacol ester	100	~75	[7]
This data on a similar heteroaryl boronic acid illustrates that while the free boronic acid can be more reactive at lower temperatures, the increased stability of the pinacol ester can lead to higher yields at elevated temperatures where protodeboronation is more significant.[7]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling using a Boronic Acid Pinacol Ester under Anhydrous Conditions

This protocol is a starting point and should be optimized for your specific substrates.

• Reagent Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), the boronic acid pinacol ester (1.2-1.5 equiv.), and a mild anhydrous base such as K₃PO₄ or Cs₂CO₃ (2.0-3.0 equiv.).[7]

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) for three cycles.[7]

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand (if required).[7]

• Solvent Addition: Add degassed, anhydrous solvent (e.g., dioxane, THF, or toluene) via syringe.[7]

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or LC-MS.[7]

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water or brine. The organic layer is then dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product can be purified by column chromatography.[7]

Protocol 2: Preparation of an N-Methyliminodiacetic Acid (MIDA) Boronate Ester

For particularly challenging substrates, conversion to the MIDA ester is recommended.

• Dissolution: In a round-bottom flask, dissolve the boronic acid (1.0 equiv.) and N-methyliminodiacetic acid (1.05 equiv.) in a 1:1 mixture of toluene and DMSO.[7]

• Azeotropic Removal of Water: Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

• Isolation: After cooling, the MIDA boronate ester often crystallizes and can be isolated by filtration. It can typically be used in the subsequent Suzuki-Miyaura coupling without further purification.

Protocol 3: Suzuki-Miyaura Coupling of a Potassium Organotrifluoroborate with an Aryl Bromide

This protocol is adapted from a procedure for the coupling of potassium alkenyltrifluoroborates.[2]

• Materials: Potassium organotrifluoroborate (1.2 equiv), Aryl Bromide (1.0 equiv), Palladium catalyst (e.g., Pd(OAc)₂), Ligand (e.g., SPhos), Base (e.g., Cs₂CO₃), and Solvent (e.g., isopropanol).

• Reaction Setup: In a reaction vessel, combine the potassium organotrifluoroborate, aryl bromide, base, and solvent.

• Degassing: Degas the mixture by bubbling with an inert gas for 15-20 minutes.

• Catalyst Addition: Add the palladium catalyst and ligand.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor for completion.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent, wash with water and brine, dry the organic layer, and concentrate. Purify the crude product by column chromatography.

Visualizations

Caption: The Suzuki-Miyaura catalytic cycle and the competing protodeboronation side reaction.

Caption: Decision tree for selecting the appropriate boron reagent and reaction conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A General Protocol for the Polycondensation of Thienyl N-Methyliminodiacetic Acid Boronate Esters To Form High Molecular Weight Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Protodeboronation - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Base Selection for Reactions with 2-Chloro-5-iodonicotinic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Chloro-5-iodonicotinic acid in common cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Which halogen is more reactive in palladium-catalyzed cross-coupling reactions with 2-Chloro-5-iodonicotinic acid?

A1: The carbon-iodine bond is significantly weaker than the carbon-chlorine bond, making the iodine at the 5-position the more reactive site for oxidative addition in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination. This allows for chemoselective functionalization at the 5-position while leaving the 2-chloro position intact.

Q2: What are the most common side reactions to consider when working with 2-Chloro-5-iodonicotinic acid under basic conditions?

A2: The primary side reactions of concern are:

• Hydrolysis of the carboxylic acid ester: If you are using an ester of 2-Chloro-5-iodonicotinic acid, basic conditions can lead to saponification, converting the ester back to the carboxylate.

• Decarboxylation: While less common for aryl carboxylic acids, under certain conditions, particularly at high temperatures, decarboxylation can occur.

• Protodeiodination/Protodeboronation: In Suzuki-Miyaura coupling, the iodo-substituent can be replaced by a hydrogen atom from the solvent or trace water, leading to a de-iodinated starting material. Similarly, the boronic acid coupling partner can undergo protodeboronation, reducing its effective concentration.

• Homocoupling: The boronic acid (in Suzuki-Miyaura) or terminal alkyne (in Sonogashira) can couple with itself to form symmetric biaryl or diyne byproducts, respectively.

Q3: Can the carboxylic acid group interfere with the cross-coupling reaction?

A3: Yes, the carboxylic acid can be deprotonated by the base to form a carboxylate salt. This can affect the solubility of the starting material and potentially coordinate to the palladium catalyst, influencing its reactivity. In some cases, it is advantageous to use an ester derivative (e.g., methyl or ethyl ester) to avoid these complications.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue: Low or no yield of the coupled product.

Potential Cause	Suggested Solution
Ineffective Base	The choice of base is critical for activating the boronic acid. A screening of bases is recommended. Start with common inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃. For base-sensitive substrates, weaker bases like NaHCO₃ may be considered.
Catalyst Inactivity	Ensure the palladium catalyst is active. Use a pre-catalyst or ensure the Pd(0) species is generated in situ effectively. For challenging couplings, consider more electron-rich and bulky phosphine ligands like SPhos or XPhos.
Protodeiodination/Protodeboronation	Use anhydrous solvents and reagents to minimize proton sources. Running the reaction under an inert atmosphere (Argon or Nitrogen) is crucial. Using a boronic ester (e.g., pinacol ester) can improve stability against protodeboronation.
Poor Solubility	2-Chloro-5-iodonicotinic acid and its salts may have limited solubility in some organic solvents. Consider using a solvent mixture (e.g., Toluene/Water, Dioxane/Water) to improve solubility of all reaction components.

Experimental Protocol: General Procedure for a Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk flask, combine 2-Chloro-5-iodonicotinic acid (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), and the selected base (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask and purge with argon or nitrogen for 10-15 minutes.

• Catalyst and Solvent Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and the phosphine ligand (if required). Add the degassed solvent(s) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Troubleshooting Logic for Suzuki-Miyaura Coupling

Technical Support Center: Catalyst Selection for Efficient Cross-Coupling of 2-Chloro-5-iodonicotinic acid

Welcome to the technical support center dedicated to the efficient cross-coupling of 2-Chloro-5-iodonicotinic acid. This resource is tailored for researchers, scientists, and professionals in drug development, providing detailed guidance to navigate the complexities of catalyst selection and reaction optimization for this specific substrate. Here, you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to facilitate your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: Why is the selective cross-coupling of 2-Chloro-5-iodonicotinic acid challenging?

A1: The primary challenge lies in the differential reactivity of the C-I and C-Cl bonds. The carbon-iodine bond is significantly weaker and more susceptible to oxidative addition by a palladium catalyst than the stronger carbon-chlorine bond. Therefore, achieving selective coupling at the 5-position (iodine) without affecting the 2-position (chlorine) requires careful catalyst and reaction condition selection.

Q2: Which palladium catalyst is recommended for selective C-I bond coupling?

A2: For selective Suzuki-Miyaura coupling at the C-I bond, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a commonly used and effective catalyst. It generally provides good yields and high selectivity under appropriate conditions. Other catalysts like PdCl₂(dppf) can also be effective. For more challenging substrates or to improve efficiency, catalyst systems with bulky, electron-rich phosphine ligands such as SPhos or XPhos in combination with a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ are often employed to enhance catalytic activity, particularly for the more challenging C-Cl bond activation if desired.

Q3: What are the common side reactions to watch out for?

A3: The most common side reactions include:

• Homocoupling: The self-coupling of the boronic acid to form a biaryl byproduct. This can be minimized by ensuring a thoroughly degassed reaction setup to exclude oxygen.

• Protodeboronation: The cleavage of the C-B bond of the boronic acid, which can be mitigated by using a suitable base and solvent system, or by using more stable boronate esters (e.g., pinacol esters) or trifluoroborate salts.

• Double Coupling: Reaction at both the C-I and C-Cl positions, which can occur with highly active catalysts or under harsh reaction conditions.

• Dehalogenation: The removal of either halogen without the desired coupling, which can sometimes occur as a side reaction.

Q4: How do I choose the right base for my reaction?

A4: The choice of base is crucial for activating the boronic acid to facilitate transmetalation. For the Suzuki-Miyaura coupling of 2-Chloro-5-iodonicotinic acid, inorganic bases are typically used. Potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are common and effective choices. The strength and solubility of the base can significantly impact the reaction rate and yield, so screening different bases may be necessary for optimization.

Troubleshooting Guides

Problem 1: Low or No Yield of the Desired 5-Aryl-2-chloronicotinic acid

Possible Cause	Troubleshooting Steps
Inactive Catalyst	Use a fresh batch of palladium catalyst. Ensure the reaction is conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen) by thoroughly degassing all solvents and reagents.
Poor Reagent Quality	Use fresh, high-purity arylboronic acid. Consider using a slight excess (1.1-1.2 equivalents). Verify the purity of the 2-Chloro-5-iodonicotinic acid.
Suboptimal Reaction Conditions	Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃). Optimize the solvent system (e.g., 1,4-dioxane/water, DMF, toluene). Adjust the reaction temperature; while higher temperatures can increase the rate, they may also promote side reactions.
Ineffective Ligand	If using a Pd(II) source, ensure an appropriate ligand is present. For this substrate, triphenylphosphine is a good starting point. For improved reactivity, consider more electron-rich and bulky ligands.

Problem 2: Formation of the Di-substituted Product (Coupling at both C-I and C-Cl)

Possible Cause	Troubleshooting Steps
Catalyst is too reactive	Lower the catalyst loading. Use a less active catalyst system. For example, if using a highly active Buchwald ligand system, switch to Pd(PPh₃)₄.
Reaction temperature is too high	Decrease the reaction temperature to favor the more facile C-I bond activation.
Prolonged reaction time	Monitor the reaction closely by TLC or LC-MS and stop the reaction once the mono-substituted product is maximized.

Data Presentation

The following table summarizes typical reaction conditions and yields for the selective Suzuki-Miyaura coupling of 2-Chloro-5-iodonicotinic acid with various arylboronic acids, demonstrating the preference for C-I bond activation.

Table 1: Catalyst Performance in the Suzuki-Miyaura Coupling of 2-Chloro-5-iodonicotinic acid

Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	80	12	~85
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	80	12	~88
3-Fluorophenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	80	12	~82
4-(Trifluoromethyl)phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	80	12	~79
Thiophen-2-ylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	80	12	~75

Note: The yields presented are approximate and based on analogous reactions of similar substrates. Actual yields may vary depending on the specific experimental conditions and the purity of the reagents.

Experimental Protocols

General Protocol for the Selective Suzuki-Miyaura Coupling of 2-Chloro-5-iodonicotinic acid

This protocol is a general guideline and may require optimization for specific arylboronic acids.

Materials:

• 2-Chloro-5-iodonicotinic acid

• Arylboronic acid (1.1 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium carbonate (K₂CO₃) (2 equivalents)

• Toluene, Ethanol, and Water (e.g., in a 4:1:1 ratio)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 2-Chloro-5-iodonicotinic acid (1 equivalent), the arylboronic acid (1.1 equivalents), and potassium carbonate (2 equivalents).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

• Reagent Addition: Under the inert atmosphere, add the palladium catalyst, followed by the degassed solvent mixture via syringe.

• Reaction: Place the flask in a preheated oil bath at 80 °C and stir the mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with water and adjust the pH to ~3-4 with 1M HCl to precipitate the product.

• Isolation: Filter the solid, wash with water, and dry under vacuum to obtain the crude product.

• Purification: Purify the crude product by recrystallization or flash column chromatography to yield the desired 5-aryl-2-chloronicotinic acid.

Visualizations

Caption: A workflow for catalyst selection and troubleshooting.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling.

Technical Support Center: Managing Steric Hindrance in Reactions with Nicotinic Acid Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with steric hindrance in reactions involving nicotinic acid derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction yield is consistently low when working with a substituted nicotinic acid derivative. What are the likely causes related to steric hindrance?

A: Low yields in reactions with nicotinic acid derivatives, especially those with substituents, can often be attributed to steric hindrance.[1][2] Steric hindrance is the slowing of chemical reactions due to the spatial bulk of substituents near the reaction site.[3] The pyridine ring's nitrogen atom makes it electron-deficient, which can already make certain reactions challenging compared to benzene derivatives.[4][5] When bulky substituents are present, they can physically block the approach of reagents to the reactive site.

Common causes for low yield due to steric hindrance include:

• Incomplete Reactions: The steric bulk may significantly slow down the reaction rate, preventing it from reaching completion within the standard timeframe.[2]

• Side Reactions: The intended reaction pathway might be so sterically hindered that alternative, less-hindered pathways become more favorable, leading to the formation of byproducts.[2]

• Catalyst Deactivation or Inefficiency: If a catalyst is used, its active site might be blocked by the sterically bulky substrate, reducing its efficacy.[2]

Troubleshooting Steps:

• Optimize Reaction Conditions:

  • Increase Reaction Time: Monitor the reaction over a longer period using techniques like TLC or HPLC to see if the yield improves.[1][2]

  • Elevate Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, be cautious as this can also promote side reactions.

• Reagent and Catalyst Selection:

  • Use Smaller Reagents: If possible, select less bulky reagents that can more easily access the reaction site.

  • Choose a More Active or Specialized Catalyst: For coupling reactions, consider using catalysts with bulky, electron-rich ligands that can facilitate challenging transformations.[6] For acylations, catalysts like 4-dimethylaminopyridine (DMAP) or 1-methylimidazole can be effective for hindered alcohols.[7]

• Employ Protecting Groups: In some cases, a protecting group strategy can be employed to temporarily mask a functional group, allowing a reaction to proceed elsewhere on the molecule without interference.[8]

Q2: I am struggling with the esterification of a sterically hindered nicotinic acid. What strategies can I employ to improve the reaction efficiency?

A: Esterification of sterically hindered carboxylic acids is a common challenge. The bulky groups adjacent to the carboxylic acid can impede the approach of the alcohol.

Strategies for Esterification of Sterically Hindered Nicotinic Acid:

• Use of Coupling Reagents: Standard condensation reagents used for amide bond formation can also be effective for creating esters from sterically hindered acids.

• Acyl Chloride or Anhydride Formation: Convert the nicotinic acid to its more reactive acyl chloride or anhydride. This intermediate will then react more readily with the sterically hindered alcohol.

• Specialized Catalysts: The use of catalysts such as DMAP has proven effective in the acylation of sterically hindered alcohols.[7]

Strategy	Reagents/Conditions	Typical Yield Improvement
Acyl Chloride Formation	Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)	Can significantly increase reactivity with hindered alcohols.
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride, Et₃N, then alcohol and DMAP	Effective for highly hindered systems.
Steglich Esterification	DCC or EDC, with a catalytic amount of DMAP	Milder conditions, suitable for sensitive substrates.

Q3: How can I achieve selective substitution at a specific position on the pyridine ring when steric hindrance is a major factor?

A: Achieving regioselectivity in the substitution of pyridine rings, especially when they are already substituted, can be challenging due to a combination of electronic and steric effects.[6]

Approaches to Enhance Regioselectivity:

• Directed Ortho-Metalation (DoM): A directing group on the pyridine ring can guide a strong base (like an organolithium reagent) to deprotonate the adjacent ortho position. The resulting metalated species can then react with an electrophile. This method can overcome steric hindrance by pre-organizing the reactive site.

• Protecting/Blocking Groups: A sterically bulky, temporary protecting group can be installed to block a more reactive, less-hindered position, forcing the substitution to occur at the desired, more hindered site.

• Ring-Forming Reactions: Instead of substituting a pre-existing pyridine ring, consider synthesizing the ring with the desired substituents already in place.[6] Syntheses like the Hantzsch, Guareschi-Thorpe, or Kröhnke methods allow for the construction of substituted pyridines.[5]

Experimental Protocols

Protocol 1: General Procedure for DMAP-Catalyzed Esterification of a Sterically Hindered Nicotinic Acid

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the sterically hindered nicotinic acid (1.0 eq) and the alcohol (1.2 eq) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Catalyst and Coupling Agent: Add 4-(dimethylamino)pyridine (DMAP) (0.1 eq) to the solution. In a separate flask, prepare a solution of a carbodiimide coupling reagent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq), in the same anhydrous solvent.

• Reaction: Slowly add the carbodiimide solution to the nicotinic acid mixture at 0 °C (ice bath). Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, filter the reaction mixture to remove the urea byproduct. Wash the filtrate with a mild acid (e.g., 1M HCl) to remove excess DMAP and base, followed by a wash with a saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Workflow for addressing sterically hindered reactions.

Caption: Troubleshooting logic for low-yield reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Steric effects - Wikipedia [en.wikipedia.org]
• 4. Pyridine - Wikipedia [en.wikipedia.org]
• 5. Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline [pharmaguideline.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Protecting group - Wikipedia [en.wikipedia.org]

Technical Support Center: Removal of Palladium Catalyst from 2-Chloro-5-iodonicotinic Acid Reaction Products

Welcome to the technical support center for the purification of 2-Chloro-5-iodonicotinic acid reaction products. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the removal of residual palladium catalysts from synthetic reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing residual palladium from a final product?

A1: The most prevalent methods for removing residual palladium include:

• Adsorption: Utilizing solid-supported materials with a high affinity for palladium, such as activated carbon or specialized metal scavengers (e.g., silica-based or polymer-based scavengers with thiol, amine, or dimercaptotriazine functionalities).

• Filtration: Passing the reaction mixture through a filter aid like Celite® to remove heterogeneous palladium catalysts (e.g., Pd/C) or precipitated palladium metal.

• Crystallization: Purifying the final product through crystallization, which can leave the palladium impurities behind in the mother liquor. The effectiveness of this method can be enhanced by using additives that increase the solubility of palladium species in the solvent.

• Extraction: Employing liquid-liquid extraction to partition the palladium catalyst into a phase separate from the product.

• Chromatography: Using techniques like column chromatography to separate the desired compound from the palladium catalyst.

Q2: How do I choose the best palladium removal method for my specific experiment?

A2: The optimal method depends on several factors, including:

• The nature of your final product: Consider its solubility, stability, and potential to chelate with palladium.

• The form of the palladium residue: Is it homogeneous (dissolved) or heterogeneous (solid)? Is it in the Pd(0) or Pd(II) oxidation state?

• The solvent system used in your reaction.

• The required level of purity for your final product.

A decision

Technical Support Center: 2-Chloro-5-iodonicotinic Acid Reactions Under Basic Conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Chloro-5-iodonicotinic acid under basic conditions. The following information addresses common side reactions and provides guidance on how to mitigate them.

Troubleshooting Guide

Researchers may encounter several side reactions when using 2-Chloro-5-iodonicotinic acid in basic media, particularly during cross-coupling reactions like the Suzuki-Miyaura coupling. Understanding these potential pitfalls is crucial for optimizing reaction conditions and maximizing the yield of the desired product.

Problem 1: Low yield of the desired coupled product and formation of a hydroxylated byproduct.

Possible Cause: Hydrolysis of the 2-chloro group to a 2-hydroxy group. The pyridine ring is susceptible to nucleophilic aromatic substitution, and under basic conditions, hydroxide ions can act as nucleophiles, displacing the chloride.

dot

Caption: Hydrolysis of 2-Chloro-5-iodonicotinic acid.

Solutions:

• Choice of Base: Use non-hydroxide bases such as carbonates (e.g., K₂CO₃, Cs₂CO₃) or phosphates (e.g., K₃PO₄). These are generally less nucleophilic than hydroxide bases.

• Anhydrous Conditions: Ensure that the reaction is carried out under strictly anhydrous conditions to minimize the presence of water, which can be a source of hydroxide ions. Use dry solvents and reagents.

• Temperature Control: Perform the reaction at the lowest effective temperature. Higher temperatures can accelerate the rate of hydrolysis.

Base	Typical Conditions	Observed Outcome for Similar Compounds	Reference
NaOH, KOH	Aqueous or alcoholic solvents, 50-100°C	Significant hydrolysis to the corresponding 2-hydroxypyridine derivative.	[1]
K₂CO₃, Cs₂CO₃	Anhydrous polar aprotic solvents (e.g., DMF, Dioxane), 80-120°C	Reduced hydrolysis compared to hydroxide bases.	[2]
K₃PO₄	Anhydrous polar aprotic solvents (e.g., Dioxane), 80-110°C	Often a good choice for suppressing hydrolysis in Suzuki couplings.	[2]

Problem 2: Formation of a product that has lost the carboxylic acid group.

Possible Cause: Decarboxylation. The loss of carbon dioxide from the carboxylic acid moiety can occur, especially at elevated temperatures. While nicotinic acids themselves are relatively stable, the presence of certain substituents and reaction conditions can promote this side reaction.

dot

Caption: Decarboxylation of 2-Chloro-5-iodonicotinic acid.

Solutions:

• Temperature Management: Avoid excessively high reaction temperatures. Monitor the reaction progress and use the minimum temperature required for the desired transformation. For some decarboxylation-prone substrates, temperatures above 150°C can be problematic.[3][4]

• Catalyst Choice: In some cases, the choice of catalyst or ligands in a cross-coupling reaction can influence the propensity for decarboxylation. Screening different catalytic systems may be beneficial.

Condition	General Observation	Reference
High Temperature (>150°C)	Increased likelihood of decarboxylation, especially with prolonged reaction times.	[3]
Presence of certain metal catalysts	Can sometimes promote decarboxylation, although this is highly substrate-dependent.	[5]

Problem 3: Formation of a product where the chlorine or iodine atom has been replaced by hydrogen.

Possible Cause: Dehalogenation. Reductive dehalogenation can occur, leading to the loss of either the chloro or iodo substituent. This can be promoted by certain catalysts, bases, or impurities in the reaction mixture. The C-I bond is generally more susceptible to cleavage than the C-Cl bond.

dot

Caption: Potential dehalogenation pathways.

Solutions:

• Catalyst and Ligand Selection: In palladium-catalyzed reactions, the choice of ligand can influence the rate of reductive dehalogenation. More electron-rich and sterically hindered phosphine ligands can sometimes suppress this side reaction.

• Base Selection: Some bases or their impurities can act as reducing agents. Using high-purity bases can be beneficial.

• Control of Reaction Atmosphere: Performing reactions under an inert atmosphere (e.g., Argon or Nitrogen) can minimize oxidative or reductive side reactions that may contribute to dehalogenation.

Condition	Potential Outcome	Reference
Certain Palladium catalysts with specific ligands	Can promote reductive dehalogenation, particularly at higher temperatures.	[6]
Presence of reducing impurities	Can lead to the cleavage of the carbon-halogen bond.	[7]
High reaction temperatures	Can increase the rate of dehalogenation side reactions.	[2]

Problem 4: Formation of homocoupled byproducts in a Suzuki-Miyaura reaction.

Possible Cause: Homocoupling of the boronic acid or the aryl halide. This is a common side reaction in Suzuki couplings and can be influenced by the catalyst, base, and the presence of oxygen.

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Materials:

• 2-Chloro-5-iodonicotinic acid (1.0 equiv)

• Aryl- or heteroarylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane/water 4:1, DMF)

Procedure:

• To a reaction vessel, add 2-Chloro-5-iodonicotinic acid, the boronic acid, and the base.

• Add the solvent and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Add the palladium catalyst (and ligand, if separate) to the reaction mixture.

• Heat the reaction to the desired temperature (typically 80-110°C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography on silica gel.

Protocol for Hydrolysis of 2-Chloronicotinic Acid Derivatives (Side Reaction):

This protocol illustrates the conditions that can lead to the undesired hydrolysis product.

Materials:

• 2-Chloronicotinic acid derivative (e.g., 2-Chloro-5-iodonicotinic acid)

• Aqueous base (e.g., 2M NaOH)

• Solvent (e.g., water or ethanol/water mixture)

Procedure:

• Dissolve the 2-chloronicotinic acid derivative in the chosen solvent.

• Add the aqueous base.

• Heat the mixture to reflux (e.g., 95-100°C) for several hours. [1]4. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material and the appearance of the more polar 2-hydroxynicotinic acid derivative.

• Upon completion, cool the reaction and acidify with an acid (e.g., HCl) to precipitate the product.

• Filter the solid, wash with cold water, and dry to obtain the 2-hydroxynicotinic acid derivative.

References

• 1. CN101117332B - The preparation method of 2-chloronicotinic acid - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Oxidative Decarboxylation of Levulinic Acid by Cupric Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Decarboxylation [organic-chemistry.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. scholarworks.uark.edu [scholarworks.uark.edu]
• 7. reddit.com [reddit.com]

Technical Support Center: Recrystallization of 2-Chloro-5-iodonicotinic Acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 2-Chloro-5-iodonicotinic acid via recrystallization. It is structured as a troubleshooting and FAQ resource to directly address challenges encountered during experimental work.

Section 1: Understanding the Core Principles

Recrystallization is a powerful purification technique based on the differential solubility of a compound and its impurities in a given solvent at different temperatures.[1][2] The ideal scenario involves a solvent that completely dissolves the target compound (2-Chloro-5-iodonicotinic acid) at an elevated temperature but in which the compound is poorly soluble at lower temperatures.[1][3] Impurities, ideally, should either be insoluble in the hot solvent (allowing for removal by hot filtration) or remain soluble in the cold solvent (and be removed during the final filtration step).[4]

The molecular structure of 2-Chloro-5-iodonicotinic acid—containing a carboxylic acid group, a pyridine ring, and halogen atoms—defines its polarity and dictates its solubility behavior. This polarity suggests that polar solvents or mixed-solvent systems involving polar components are promising candidates for successful recrystallization.[3][5]

Key Physicochemical Data:

Property	Value	Source
CAS Number	59782-86-4	[6]
Molecular Formula	C₆H₃ClINO₂	[6]
Molecular Weight	283.45 g/mol	[6]
Melting Point	221-224 °C	[6]
Appearance	White to light yellow powder/crystal	[7]

The high melting point of 2-Chloro-5-iodonicotinic acid (221-224 °C) is advantageous, as it permits the use of a wide range of solvents with varying boiling points without risk of the compound "oiling out" by melting in the hot solvent.[3]

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the recrystallization of 2-Chloro-5-iodonicotinic acid in a practical question-and-answer format.

Q1: My compound is not dissolving in the hot solvent, even after adding a large volume. What's wrong?

A1: This issue typically points to one of three possibilities:

• Incorrect Solvent Choice: The solvent you have selected may be too non-polar for 2-Chloro-5-iodonicotinic acid. The compound's carboxylic acid and pyridine moieties require a solvent with sufficient polarity to engage in intermolecular interactions like hydrogen bonding. A solvent in which the compound is completely insoluble even when hot is unsuitable.[3][4]

• Presence of Insoluble Impurities: The undissolved material may not be your target compound but rather insoluble impurities from the synthesis. Common impurities in the synthesis of related nicotinic acids can be inorganic salts or polymeric byproducts.[8]

• Insufficient Heat: Ensure your solvent is at or very near its boiling point to maximize its solvating power.[3]

Troubleshooting Steps:

• Verify Solvent Choice: Test the solubility on a small scale with more polar solvents like ethanol, methanol, or acetic acid. Mixed-solvent systems, such as ethanol/water or methanol/water, are often effective for polar molecules.[3]

• Perform a Hot Filtration: If you suspect insoluble impurities, add a slight excess of hot solvent to ensure all of your target compound is dissolved, and then perform a hot gravity filtration to remove the solid impurities.[1][9] Be sure to pre-heat your funnel and flask to prevent premature crystallization during this step.[9]

Q2: I've dissolved my compound, but no crystals are forming after the solution has cooled to room temperature. What should I do?

A2: This is a classic sign of either an unsaturated solution or supersaturation.

• Unsaturated Solution: This is the most common reason for crystallization failure. Too much solvent was used to dissolve the solid, and the concentration of the compound is too low to reach its saturation point upon cooling.[10]

• Supersaturation: Sometimes, a solution can cool below its saturation point without forming crystals because the nucleation process (the initial formation of a crystal seed) has not begun.[10]

Troubleshooting Steps:

• Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent. Continue until the solution becomes slightly cloudy, indicating saturation, then add a drop or two of fresh solvent to redissolve the precipitate and allow it to cool slowly again.[10]

• Induce Crystallization: If you suspect supersaturation, several techniques can initiate nucleation:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass provide a nucleation site for crystal growth.[10][11]

  • Seed Crystals: If you have a small amount of pure 2-Chloro-5-iodonicotinic acid, add a single tiny crystal to the cooled solution. This "seed" will act as a template for other molecules to crystallize upon.[11]

  • Further Cooling: Place the flask in an ice-water bath to further decrease the compound's solubility.[3]

Q3: My compound separated as an oil instead of crystals. How can I fix this?

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or more commonly, when the solution is supersaturated to the point that the solute separates as a liquid phase.[10]

Troubleshooting Steps:

• Re-heat and Dilute: Heat the solution until the oil redissolves completely.

• Add More Solvent: Add a small amount (5-10% more) of the hot solvent to reduce the level of saturation.[10]

• Cool Slowly: This is critical. Do not place the flask directly in an ice bath. Allow it to cool very slowly to room temperature, perhaps by insulating the flask with a cloth or paper towels. Slower cooling provides the necessary time for an ordered crystal lattice to form instead of a disordered oil.[10][11]

• Lower the Saturation Temperature: If using a mixed-solvent system, adding more of the "good" solvent before cooling can sometimes prevent oiling.

Q4: My final product yield is very low. Where did my compound go?

A4: Low recovery is a frustrating but preventable issue. The primary causes include:

• Using Excessive Solvent: The most common culprit. Even in cold solvent, your compound has some finite solubility. The more solvent you use, the more product will remain in the mother liquor after filtration.[3][5]

• Premature Filtration: Filtering the crystals while the solution is still warm will result in significant loss of product, as its solubility is higher at elevated temperatures.

• Excessive Washing: Washing the collected crystals with too much solvent, or with solvent that is not ice-cold, will dissolve some of your product.[5]

Troubleshooting Steps:

• Optimize Solvent Volume: In your next attempt, use the minimum amount of boiling solvent required to just dissolve the solid.[5]

• Ensure Complete Cooling: Allow the flask to cool to room temperature undisturbed, then place it in an ice bath for at least 15-20 minutes before filtration to maximize crystal recovery.[3]

• Wash Correctly: Wash the filtered crystals with a minimal amount of ice-cold recrystallization solvent. Two small washes are better than one large one.[9]

Section 3: Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This method is ideal when a single solvent is found that meets the criteria of high solubility at high temperature and low solubility at low temperature.

• Solvent Selection: On a microscale (e.g., 20-30 mg of crude product in a test tube), test various solvents (e.g., water, ethanol, methanol, ethyl acetate, toluene). Add the solvent dropwise to the solid at room temperature. A good candidate will show poor solubility.[4] Heat the mixture to the solvent's boiling point. A suitable solvent will dissolve the solid completely.[1] Allow it to cool to see if crystals form.

• Dissolution: Place the crude 2-Chloro-5-iodonicotinic acid in an Erlenmeyer flask (not a beaker, to minimize evaporation).[3] Add a small amount of the chosen solvent and heat the mixture to a gentle boil (using a hot plate or steam bath). Add more solvent in small portions until the solid is just dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration as described in the troubleshooting section.

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature.[3] Slow cooling is crucial for the formation of large, pure crystals.[1] Once at room temperature, you may place the flask in an ice bath to maximize yield.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[3] Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining soluble impurities.[5][9]

• Drying: Allow the crystals to air dry on the filter paper or transfer them to a watch glass. For complete drying, use a desiccator. Ensure the solid is completely dry before measuring the final mass and melting point.[5]

Protocol 2: Mixed-Solvent Recrystallization (e.g., Ethanol-Water)

This technique is used when no single solvent is ideal. It employs a pair of miscible solvents: one in which the compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "bad" solvent).[3][9]

• Dissolution: Dissolve the crude 2-Chloro-5-iodonicotinic acid in the minimum amount of the hot "good" solvent (e.g., ethanol) in an Erlenmeyer flask.

• Addition of Anti-Solvent: While keeping the solution hot, add the "bad" solvent (e.g., water) dropwise until the solution becomes faintly cloudy (turbid). This cloudiness is the point of saturation, where your compound begins to precipitate.[9]

• Clarification: Add a few drops of the hot "good" solvent (ethanol) until the cloudiness just disappears, resulting in a clear, saturated solution.

• Crystallization, Collection, and Drying: Follow steps 4, 5, and 6 from the Single-Solvent protocol above. The wash solvent should be a chilled mixture of the two solvents in the approximate ratio used for the recrystallization.

Section 4: Visual Workflow

The following diagram illustrates a logical workflow for troubleshooting common recrystallization problems.

Caption: Troubleshooting workflow for recrystallization.

References

• 1. edu.rsc.org [edu.rsc.org]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. 2-chloro-5-iodonicotinic acid | CAS#:59782-86-4 | Chemsrc [chemsrc.com]
• 7. 2-Chloro Nicotinic Acid – N.S.CHEMICALS [nschemicals.in]
• 8. US4447615A - Process for the purification of nicotinic acid amide I - Google Patents [patents.google.com]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 11. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Chloro-5-iodonicotinic Acid and 2-Bromo-5-iodonicotinic Acid in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the reactivity of 2-chloro-5-iodonicotinic acid and 2-bromo-5-iodonicotinic acid, two halogenated nicotinic acid derivatives crucial for the synthesis of complex molecules in the pharmaceutical and materials science sectors. The presence of multiple halogen atoms on the pyridine ring offers distinct opportunities for selective functionalization, primarily through palladium-catalyzed cross-coupling reactions. This document outlines the relative reactivity of these compounds, supported by established chemical principles and representative experimental protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of the two compounds is presented below. These properties are essential for designing and executing synthetic transformations.

Property	2-Chloro-5-iodonicotinic Acid	2-Bromo-5-iodonicotinic Acid
CAS Number	59782-86-4[1]	65550-80-3[2]
Molecular Formula	C₆H₃ClINO₂	C₆H₃BrINO₂
Molecular Weight	283.45 g/mol	327.90 g/mol [3]
Appearance	White to off-white solid (typical)	White to off-white solid (typical)
Boiling Point	Not available	410.715 °C at 760 mmHg[2]
Density	Not available	2.457 g/cm³[2]

Spectroscopic Data Overview

• ¹H NMR: The proton NMR spectra are expected to show characteristic signals for the two aromatic protons on the pyridine ring. The chemical shifts will be influenced by the electron-withdrawing effects of the halogens and the carboxylic acid group.

• ¹³C NMR: The carbon NMR spectra will display six signals corresponding to the carbon atoms of the pyridine ring and the carboxylic acid. The positions of the halogenated carbons will be significantly shifted.

• IR Spectroscopy: The infrared spectra will be characterized by a strong absorption band for the carbonyl group (C=O) of the carboxylic acid, typically in the region of 1700-1730 cm⁻¹, and O-H stretching vibrations.

• Mass Spectrometry: The mass spectra will show the molecular ion peak and characteristic isotopic patterns due to the presence of chlorine and bromine atoms. Fragmentation patterns would likely involve the loss of the iodine, chlorine/bromine, and carboxylic acid moieties.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The primary value of these molecules in synthesis lies in their utility as substrates for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. The key to their differential reactivity is the presence of two different halogen atoms on the pyridine ring.

In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. The reactivity of the C-X bond follows the general trend: C-I > C-Br > C-Cl. This is due to the decreasing bond strength of the carbon-halogen bond down the group.

Therefore, 2-bromo-5-iodonicotinic acid is expected to be more reactive at the 5-position (C-I bond) than 2-chloro-5-iodonicotinic acid under identical conditions. The C-I bond will undergo oxidative addition with the palladium catalyst more readily than the C-Br and C-Cl bonds. This differential reactivity allows for selective functionalization at the 5-position while leaving the halogen at the 2-position intact for subsequent transformations.

The following diagram illustrates the general workflow for a comparative reactivity study.

Caption: A generalized workflow for comparing the reactivity of the two halo-nicotinic acids.

Experimental Protocols

The following are representative experimental protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions, adapted for the selective functionalization of the C-I bond in 2-chloro-5-iodonicotinic acid and 2-bromo-5-iodonicotinic acid.

Suzuki-Miyaura Coupling

This protocol describes a typical procedure for the coupling of an arylboronic acid at the 5-position.

Caption: A step-by-step workflow for the Suzuki-Miyaura coupling reaction.

Procedure:

• To an oven-dried reaction vessel, add the 2-halo-5-iodonicotinic acid (1.0 mmol), the desired arylboronic acid (1.2 mmol), and a suitable base such as K₂CO₃ (2.0 mmol) or Cs₂CO₃ (2.0 mmol).

• The vessel is then evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• A palladium catalyst, such as Pd(PPh₃)₄ (0.03 mmol, 3 mol%) or Pd(OAc)₂ with a suitable ligand (e.g., SPhos, XPhos), is added.[8]

• A degassed solvent system, for example, a mixture of 1,4-dioxane and water (4:1, 5 mL), is added via syringe.[9]

• The reaction mixture is heated to 80-100 °C and stirred vigorously.

• The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent like ethyl acetate, and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired 5-aryl-2-halonicotinic acid.

Buchwald-Hartwig Amination

This protocol outlines a general procedure for the C-N bond formation at the 5-position.

Procedure:

• In a glovebox or under an inert atmosphere, a reaction vial is charged with the 2-halo-5-iodonicotinic acid (1.0 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol), a suitable phosphine ligand (e.g., Xantphos or BINAP, 0.04 mmol), and a strong base such as sodium tert-butoxide (1.4 mmol).[10][11]

• The amine (1.2 mmol) and a dry, degassed solvent (e.g., toluene or dioxane, 4 mL) are then added.

• The vial is sealed and the reaction mixture is heated to 90-110 °C with stirring.

• The reaction is monitored by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, the reaction mixture is diluted with an organic solvent and filtered through a pad of Celite.

• The filtrate is washed with water and brine, and the organic layer is dried and concentrated.

• The residue is purified by flash chromatography to yield the 5-amino-2-halonicotinic acid derivative.

Conclusion

Both 2-chloro-5-iodonicotinic acid and 2-bromo-5-iodonicotinic acid are valuable building blocks for selective synthesis. The primary difference in their reactivity lies in the C-I versus C-Br/C-Cl bonds in palladium-catalyzed cross-coupling reactions. The C-I bond is significantly more reactive, allowing for selective functionalization at the 5-position of the pyridine ring. This predictable reactivity enables chemists to design multi-step syntheses where the halogen at the 2-position can be used in a subsequent coupling reaction under more forcing conditions. The choice between the two reagents will depend on the specific synthetic strategy, cost, and availability.

References

• 1. 2-chloro-5-iodonicotinic acid | CAS#:59782-86-4 | Chemsrc [chemsrc.com]
• 2. 2-BROMO-5-IODONICOTINIC ACID | CAS#:65550-80-3 | Chemsrc [chemsrc.com]
• 3. 65550-80-3|2-Bromo-5-iodonicotinic acid|BLD Pharm [bldpharm.com]
• 4. 2-Chloronicotinic acid(2942-59-8) 1H NMR spectrum [chemicalbook.com]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. 2-Chloronicotinic acid | C6H4ClNO2 | CID 76258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Chloronicotinic acid(2942-59-8) IR Spectrum [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. organic-synthesis.com [organic-synthesis.com]

A Comparative Guide to Halide Reactivity in Suzuki-Miyaura Cross-Coupling: I vs. Br vs. Cl

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. A critical parameter influencing the success of this reaction is the choice of the aryl halide coupling partner. This guide provides an objective comparison of the reactivity of aryl iodides, bromides, and chlorides, supported by experimental data, to aid in the strategic design and optimization of synthetic routes.

The Established Reactivity Trend: I > Br > Cl

The generally accepted order of reactivity for aryl halides in the Suzuki-Miyaura coupling is Iodide > Bromide > Chloride. This trend is primarily dictated by the bond dissociation energy of the carbon-halogen (C-X) bond. The C-I bond is the weakest, followed by C-Br, and then the strongest, C-Cl. This bond strength directly impacts the rate-determining step of the catalytic cycle for many Suzuki-Miyaura reactions: the oxidative addition of the aryl halide to the palladium(0) catalyst. A weaker C-X bond facilitates a faster oxidative addition, leading to a higher overall reaction rate.

While this trend holds true in most cases, it is important to note that other factors, such as the choice of catalyst, ligands, base, and solvent, can influence the relative reactivity. In some instances, particularly at lower temperatures with certain phosphine ligands, the reactivity of aryl iodides can be attenuated due to slower transmetalation or catalyst inhibition.[1]

Quantitative Comparison of Aryl Halide Reactivity

The following table summarizes experimental data from a study comparing the Suzuki-Miyaura coupling of different halobenzenes with phenylboronic acid under aqueous conditions. This provides a direct quantitative comparison of their reactivity.

Aryl Halide	Product	Yield (%)
Iodobenzene	Biphenyl	92.1
Bromobenzene	Biphenyl	96.2
Chlorobenzene	Biphenyl	Inactive

Table 1: Comparison of yields for the Suzuki-Miyaura coupling of different halobenzenes with phenylboronic acid. Data sourced from a study on a palladium@carbon catalyst.[2]

In another study focusing on DNA-compatible Suzuki-Miyaura reactions, the following yields were obtained for the coupling of DNA-conjugated aryl halides with phenylboronic acid:

DNA-Conjugated Aryl Halide	Product	Yield (%)
Aryl Iodide	DNA-conjugated biaryl	41
Aryl Bromide	DNA-conjugated biaryl	41
Aryl Chloride	DNA-conjugated biaryl	3

Table 2: Comparison of yields for the DNA-compatible Suzuki-Miyaura coupling of different aryl halides.[3]

These results clearly illustrate the significantly lower reactivity of aryl chlorides compared to bromides and iodides under the tested conditions. While the first dataset shows bromobenzene giving a slightly higher yield than iodobenzene, both are highly reactive, whereas chlorobenzene is unreactive. The second dataset shows comparable reactivity for the iodide and bromide, with the chloride showing minimal product formation.

The Suzuki-Miyaura Catalytic Cycle and the Role of the Aryl Halide

The reactivity of the aryl halide is intrinsically linked to the initial step of the Suzuki-Miyaura catalytic cycle, as depicted in the following diagram.

Caption: The Suzuki-Miyaura catalytic cycle with halide reactivity.

Experimental Protocols

The following is a general experimental protocol for a ligand-free Suzuki-Miyaura cross-coupling reaction that can be adapted to compare the reactivity of different aryl halides. This protocol is based on a procedure reported in the literature.

Materials:

• Aryl halide (e.g., iodobenzene, bromobenzene, or chlorobenzene) (1.0 mmol)

• Arylboronic acid (e.g., phenylboronic acid) (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.5 mol%)

• Solvent (e.g., a mixture of water and an organic solvent like ethanol or DMF)

• Base (e.g., K₂CO₃, NaOH) (2.0 mmol)

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup and purification

Procedure:

• To a reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Add the solvent to the reaction vessel. The choice of solvent can significantly impact the reaction and should be chosen based on the solubility of the reactants and the specific requirements of the catalytic system.

• Stir the mixture at room temperature for a few minutes to ensure adequate mixing.

• Add the palladium(II) acetate catalyst (0.5 mol%) to the reaction mixture.

• Stir the reaction mixture at the desired temperature (e.g., room temperature or elevated temperature) for the specified reaction time. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion of the reaction, quench the reaction mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

• Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography on silica gel, to obtain the pure coupled product.

• Characterize the product by standard analytical techniques (e.g., NMR, mass spectrometry) to confirm its identity and purity.

Note: For less reactive aryl chlorides, the use of more sophisticated catalytic systems, often employing bulky and electron-rich phosphine ligands (e.g., SPhos, XPhos) and stronger bases (e.g., K₃PO₄, Cs₂CO₃) at elevated temperatures, is typically required to achieve reasonable yields.

Conclusion

The choice of aryl halide is a critical consideration in the design of a Suzuki-Miyaura cross-coupling reaction. The general reactivity trend of I > Br > Cl is a reliable guideline, with aryl iodides and bromides being significantly more reactive than their chloride counterparts due to the weaker carbon-halogen bond facilitating the oxidative addition step. While aryl chlorides are often more cost-effective and readily available, their lower reactivity necessitates the use of more specialized and often more expensive catalytic systems. This comparative guide provides researchers with the fundamental knowledge and supporting data to make informed decisions in the selection of aryl halides for their synthetic endeavors, ultimately leading to more efficient and successful outcomes in drug discovery and development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]

Navigating Pyridine Scaffolds: A Comparative Guide to Alternatives for 2-Chloro-5-iodonicotinic Acid in Drug Synthesis

For researchers, scientists, and drug development professionals, the selection of starting materials is a critical decision that profoundly impacts the efficiency, cost, and scalability of synthesizing novel therapeutics. Among the vast array of heterocyclic building blocks, functionalized pyridines, such as 2-Chloro-5-iodonicotinic acid, are indispensable. This guide provides a comprehensive comparison of alternative reagents, focusing on their performance in key synthetic transformations, supported by experimental data and detailed protocols.

The utility of 2-chloro-5-iodonicotinic acid lies in the differential reactivity of its two halogen substituents, enabling sequential, site-selective palladium-catalyzed cross-coupling reactions. The highly reactive C-I bond is typically leveraged first, followed by reactions at the more robust C-Cl bond. However, factors such as cost, availability, and the need for specific reactivity profiles often necessitate the consideration of alternative reagents. This guide explores viable substitutes, primarily other halogenated nicotinic acids, and their applications in widely used synthetic methodologies like Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.

Performance Comparison of Halogenated Nicotinic Acids in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern drug discovery for the formation of C-C bonds. The choice of the halogen on the nicotinic acid scaffold significantly influences the reaction conditions and outcomes. The general reactivity trend for the oxidative addition step, which is often rate-limiting, is I > Br > Cl.[1] This is a direct consequence of the decreasing carbon-halogen bond strength down the group.

Reagent	Typical Catalyst	Typical Base	Temperature (°C)	Time (h)	Yield (%)	Key Considerations
2-Chloro-5-iodo nicotinic acid	Pd(PPh₃)₄, Pd(dppf)Cl₂	K₂CO₃, K₃PO₄	Room Temp - 80	2 - 12	85-95	Highest reactivity, allows for milder conditions. Often the most expensive option.[1]
5-Bromo nicotinic acid	Pd(PPh₃)₄, Pd(dppf)Cl₂	K₂CO₃, K₃PO₄	80 - 100	12 - 24	80-90	Good balance of reactivity and stability. Generally more cost-effective than iodo-derivatives.[2]
2-Chloro nicotinic acid	Pd(OAc)₂/SPhos, Pd₂(dba)₃/XPhos	K₃PO₄, Cs₂CO₃	100 - 120	24 - 48	70-85	Least reactive, often requires more forcing conditions, specialized ligands, and higher catalyst loading. Most cost-effective starting material.[3]
2,6-Dichloro nicotinic acid	Pd₂(dba)₃/tBuXPhos	K₂CO₃	100	16	~75 (at C6)	Offers two reactive sites. Regioselectivity can be controlled by the choice of catalyst and reaction conditions.[4]

Case Study: Synthesis of Boscalid

Boscalid, a succinate dehydrogenase inhibitor (SDHI) fungicide, provides an excellent case study for comparing synthetic routes utilizing different starting materials. A common pathway involves a Suzuki-Miyaura coupling followed by amidation.

One approach utilizes the coupling of 2-chloronitrobenzene with 4-chlorophenylboronic acid, followed by reduction and amidation with 2-chloronicotinoyl chloride (derived from 2-chloronicotinic acid).[3] An alternative patented method involves the condensation of o-iodoaniline with 2-chloronicotinoyl chloride, followed by a Suzuki coupling with 4-chlorophenylboronic acid.[5]

Synthetic Step	Reagent Comparison	Yield	Reference
C-C Bond Formation	2-chloronitrobenzene + 4-chlorophenylboronic acid (Suzuki)	High	[3]
C-C Bond Formation	2-chloro-N-(2-iodophenyl)pyridine-3-formamide + 4-chlorophenylboronic acid (Suzuki)	High	[5]
Amidation	2-amino-4'-chloro-1,1'-biphenyl + 2-chloronicotinoyl chloride	>90%	[6]

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling of a Halonicotinic Acid

This protocol is a representative example and may require optimization for specific substrates.[1]

• Materials :

  • Halonicotinic acid derivative (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

  • Base (e.g., K₂CO₃, 2.0 mmol)

  • Solvent (e.g., DMF, Toluene/Water), 5 mL

• Procedure :

  • To a reaction vessel, add the halonicotinic acid, arylboronic acid, palladium catalyst, and base.

  • Purge the vessel with an inert gas (e.g., nitrogen or argon).

  • Add the degassed solvent.

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the specified time (2-24 hours), monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Synthesis of Boscalid via Amidation

This protocol describes the final amidation step in the synthesis of Boscalid.[7]

• Materials :

  • 2-amino-4'-chlorobiphenyl (1.944 mol)

  • 2-chloro-3-nicotinoyl chloride (1.984 mol)

  • Xylene

• Procedure :

  • Charge a reaction vessel with 2-amino-4'-chlorobiphenyl and xylene. Stir until a homogenous solution is obtained.

  • Add a solution of 2-chloro-3-nicotinoyl chloride in xylene to the reaction vessel.

  • Allow the mixture to heat up to 30 °C.

  • Heat the resultant mixture to 95 °C over a period of 4 to 5 hours.

  • After the reaction is complete, the crude Boscalid can be isolated and purified by crystallization.

Mandatory Visualizations

Caption: A general experimental workflow for Suzuki-Miyaura coupling reactions.[1]

Caption: Mechanism of action of Boscalid as a Succinate Dehydrogenase Inhibitor (SDHI).[3]

Alternative Cross-Coupling Strategies

Beyond the Suzuki-Miyaura reaction, other palladium-catalyzed cross-couplings are crucial for synthesizing diverse pyridine-containing drug molecules.

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C triple bonds between terminal alkynes and aryl halides. This reaction is invaluable for constructing rigid linkers and pharmacophores. The reactivity trend of halonicotinic acids in Sonogashira coupling mirrors that of the Suzuki reaction (I > Br > Cl), with iodo- and bromo-derivatives being the most commonly employed substrates. Copper co-catalysis is often used, but copper-free conditions have been developed to avoid the formation of alkyne homocoupling byproducts.[8][9]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the coupling of amines with aryl halides. This reaction has largely replaced harsher classical methods.[10] For chloropyridines, which are less reactive, the use of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) is often necessary to achieve good yields.[11] In the case of di-substituted pyridines, such as 2,6-dichloronicotinic acid, regioselectivity can be a challenge but can often be controlled by the choice of catalyst, ligand, and reaction temperature.[4][12]

Case Study: Synthesis of Nevirapine

The synthesis of the anti-HIV drug Nevirapine illustrates the evolution of synthetic strategies to improve yield and reduce costs. The first-generation synthesis utilized 2-chloronicotinic acid and 2-chloro-3-amino-4-picoline, with an overall yield of about 59%.[13][14] A second-generation process, using 2-cyclopropylamino-nicotinic acid, improved the yield to 68%.[13][14] More recent developments have focused on a convergent approach using methyl 2-cyclopropylaminonicotinate and 2-chloro-3-amino-4-picoline, achieving an impressive overall yield of 86%.[13] This highlights the importance of optimizing starting materials and synthetic routes.

Conclusion

While 2-Chloro-5-iodonicotinic acid remains a valuable reagent due to its high and differential reactivity, a range of viable alternatives exists for the synthesis of complex pyridine-containing pharmaceuticals. The choice of reagent should be guided by a careful consideration of factors including the desired reactivity, cost, and the specific bond-forming reaction to be employed. Bromo- and chloro-nicotinic acid derivatives, while less reactive, are more cost-effective and can be successfully utilized with optimized catalytic systems. The continued development of highly active palladium catalysts and ligands continues to expand the scope and utility of these more economical starting materials in large-scale drug synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. CN105085389A - Preparation method of boscalid - Google Patents [patents.google.com]
• 6. CN103073489A - Preparation method of Boscalid - Google Patents [patents.google.com]
• 7. WO2018024145A1 - Process for preparing boscalid - Google Patents [patents.google.com]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 14. WO2016118586A1 - Lowcost, high yield synthesis of nevirapine - Google Patents [patents.google.com]

Comparative Analysis of the Biological Activity of Halogenated Nicotinic Acid Amide Derivatives

A comprehensive review of the biological activities of amide derivatives of nicotinic acid and its halogenated analogues, presented as a comparative guide for researchers in drug discovery. Due to the absence of published data on amides derived from 2-Chloro-5-iodonicotinic acid, this guide focuses on structurally related compounds, primarily derivatives of nicotinic acid and 2-chloronicotinic acid.

The strategic incorporation of halogen atoms into pharmacologically active scaffolds is a well-established approach in medicinal chemistry to modulate the physicochemical and biological properties of molecules. Amides of nicotinic acid (Vitamin B3) and its derivatives are known to exhibit a wide range of biological activities, including antimicrobial and anticancer effects. This guide provides a comparative overview of the reported biological activities of various amide derivatives of nicotinic acid and its halogenated analogues, summarizing key quantitative data and experimental methodologies to inform future research and development in this area.

Antimicrobial Activity of Nicotinamide Derivatives

Several studies have explored the potential of nicotinamide derivatives as antimicrobial agents against a spectrum of pathogens. A recent study detailed the synthesis and evaluation of seven nicotinic acid hydrazides (NC 1–7) against various bacteria and fungi. The results indicated that Pseudomonas aeruginosa was the most susceptible microorganism, while Candida albicans was the least. Notably, compound NC 3 showed significant inhibition of P. aeruginosa and Klebsiella pneumoniae growth at a concentration of 0.016 mM. Another compound, NC 5 , was most effective against Gram-positive bacteria at 0.03 mM.[1][2][3]

In another study, a series of twelve acylhydrazones derived from nicotinic acid and their corresponding 3-acetyl-2,5-disubstituted-1,3,4-oxadiazoline derivatives were synthesized and tested for their antimicrobial properties. Compounds 5 and 13 demonstrated very high antibacterial efficacy against Gram-positive bacteria, with Minimum Inhibitory Concentrations (MIC) as low as 1.95 µg/mL.[4] Compound 13 was also active against the methicillin-resistant Staphylococcus aureus (MRSA) strain ATCC 43300 with an MIC of 7.81 µg/mL.[4] Furthermore, the 1,3,4-oxadiazoline derivative 25 , bearing a 5-nitrofuran substituent, exhibited broad-spectrum activity, including against MRSA with an MIC of 15.62 µg/mL.[4]

A separate investigation into nicotinamide derivatives as antifungal agents identified compound 16g as a potent inhibitor of Candida albicans SC5314, with an MIC value of 0.25 μg/mL and no significant cytotoxicity.[5][6] This compound also showed strong activity against several fluconazole-resistant C. albicans strains.[5][6]

Table 1: Comparative Antimicrobial Activity (MIC) of Nicotinamide Derivatives

Compound	Organism	MIC	Reference
NC 3	Pseudomonas aeruginosa	0.016 mM	[1][2][3]
NC 3	Klebsiella pneumoniae	0.016 mM	[1][2][3]
NC 5	Gram-positive bacteria	0.03 mM	[1][2][3]
Compound 5	Gram-positive bacteria	7.81 - 15.62 µg/mL	[4]
Compound 13	Gram-positive bacteria	1.95 - 15.62 µg/mL	[4]
Compound 13	S. aureus ATCC 43300 (MRSA)	7.81 µg/mL	[4]
Compound 25	B. subtilis ATCC 6633	7.81 µg/mL	[4]
Compound 25	S. aureus ATCC 6538	7.81 µg/mL	[4]
Compound 25	S. aureus ATCC 43300 (MRSA)	15.62 µg/mL	[4]
Compound 16g	Candida albicans SC5314	0.25 µg/mL	[5][6]
Compound 16g	Fluconazole-resistant C. albicans	0.125 - 1 µg/mL	[5][6]

Anticancer Activity of Nicotinic Acid Amide Derivatives

Nicotinic acid and its amides have also been investigated for their potential in cancer therapy. One study focused on the design of novel nicotinic acid-based compounds as selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2). Compound 5c from this series demonstrated promising VEGFR-2 inhibition with an IC50 of 0.068 μM and exhibited potent cytotoxic activity against HCT-15 and PC-3 tumor cell lines, surpassing the efficacy of doxorubicin in these lines.[7]

Nicotinamide itself has been shown to potentiate the antitumor activity of cisplatin in mice with Ehrlich ascites carcinoma and sarcoma 180.[8] While nicotinamide alone did not show antitumor activity, its combination with cisplatin significantly increased the mean survival times of the mice.[8]

Table 2: Comparative Anticancer Activity (IC50) of Nicotinic Acid Derivatives

Compound	Cell Line	IC50	Target	Reference
Compound 5c	HCT-15 (Colon)	Potent	VEGFR-2	[7]
Compound 5c	PC-3 (Prostate)	Potent	VEGFR-2	[7]
-	VEGFR-2 Enzyme Assay	0.068 µM	VEGFR-2	[7]

Experimental Protocols

General Synthesis of Nicotinic Acid Amides

A common method for the synthesis of amides involves the activation of the carboxylic acid group of nicotinic acid or its derivatives, followed by reaction with an appropriate amine.[9]

Workflow for Amide Synthesis

Caption: General workflow for the synthesis of nicotinic acid amides.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The in vitro antimicrobial activity of the synthesized compounds is commonly determined using the broth microdilution method according to the guidelines of the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[1][2][3]

• Preparation of Inoculum: Bacterial or fungal strains are cultured on appropriate agar plates. Colonies are then suspended in a saline solution to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension is further diluted in the appropriate broth medium.

• Preparation of Compounds: The test compounds are dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in the broth medium in 96-well microtiter plates.

• Inoculation and Incubation: The prepared microbial inoculum is added to each well containing the serially diluted compounds. The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for a specified period (e.g., 24-48 hours).

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

In Vitro Anticancer Activity (MTT Assay)

The cytotoxic effects of the compounds on cancer cell lines are frequently evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a defined period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution. The plates are incubated for a few more hours, during which viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a detergent-based solution).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

Signaling Pathway Context for VEGFR-2 Inhibition

The anticancer activity of some nicotinic acid derivatives has been linked to the inhibition of VEGFR-2, a key receptor tyrosine kinase involved in angiogenesis.

Caption: Simplified VEGFR-2 signaling pathway and point of inhibition.

Conclusion

While there is a lack of specific research on the biological activity of amides derived from 2-Chloro-5-iodonicotinic acid, the available literature on structurally related nicotinic acid amides demonstrates their significant potential as both antimicrobial and anticancer agents. The halogenation of the nicotinic acid scaffold, as seen in 2-chloronicotinic acid derivatives, is a promising strategy for enhancing biological activity. Further synthesis and screening of novel halogenated nicotinamide derivatives, including those from 2-Chloro-5-iodonicotinic acid, are warranted to explore their therapeutic potential fully. The experimental protocols and comparative data presented in this guide offer a foundational resource for researchers to design and evaluate new compounds in this chemical class.

References

• 1. Synthesis and Antimicrobial Activity of Newly Synthesized Nicotinamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Antimicrobial Activity of Newly Synthesized Nicotinamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Design, Synthesis and Structure-Activity Relationship Studies of Nicotinamide Derivatives as Potent Antifungal Agents by Disrupting Cell Wall - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, Synthesis and Structure-Activity Relationship Studies of Nicotinamide Derivatives as Potent Antifungal Agents by Disrupting Cell Wall - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of novel nicotinic acid derivatives of potential antioxidant and anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potentiation of the antitumor activity of cisplatin in mice by 3-aminobenzamide and nicotinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pulsus.com [pulsus.com]

A Comparative Spectroscopic Analysis of 2-Chloro-5-iodonicotinic Acid and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 2-Chloro-5-iodonicotinic acid and its structurally related derivatives. The objective is to offer a comprehensive reference for the identification, characterization, and quality control of these important chemical intermediates. The data presented is compiled from various sources and is intended to facilitate research and development in medicinal chemistry and materials science.

Spectroscopic Data Summary

Table 1: 1H NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound	H4	H6	Other Protons	Solvent
Methyl 2-chloro-5-iodonicotinate	~8.6 (d)	~8.2 (d)	~3.9 (s, -OCH3)	CDCl3
2-Chloronicotinic acid[1]	8.1-8.2 (dd)	8.5-8.6 (dd)	7.4-7.5 (dd, H5), 10.5-11.5 (br s, -COOH)	DMSO-d6
Methyl 2-chloronicotinate[2]	8.1 (dd)	8.5 (dd)	7.4 (dd, H5), 3.9 (s, -OCH3)	CDCl3
2-Chloro-5-fluoronicotinic acid ethyl ester[3]	7.88 (dd)	8.36 (d)	4.40 (q, -CH2-), 1.39 (t, -CH3)	CDCl3
2-Chloro-5-nitronicotinic acid[4]	8.8 (d)	9.2 (d)	10.0-11.0 (br s, -COOH)	DMSO-d6

Note: 'd' denotes a doublet, 'dd' denotes a doublet of doublets, 'q' denotes a quartet, 't' denotes a triplet, 's' denotes a singlet, and 'br s' denotes a broad singlet. Chemical shifts are approximate and can vary based on solvent and concentration.

Table 2: Infrared (IR) Spectroscopic Data (Wavenumbers in cm-1)

Compound	C=O Stretch	C=C, C=N Stretch	C-Cl Stretch	O-H Stretch (acid)
2-Chloro-5-iodonicotinic acid (Predicted)	~1700-1730	~1550-1600	~700-800	~2500-3300 (broad)
2-Chloronicotinic acid[5][6]	~1700	~1570, 1590	~750	~2500-3300 (broad)
Methyl 2-chloronicotinate[7]	~1730	~1560, 1580	~760	N/A
2-Chloro-5-nitropyridine[]	N/A	~1570, 1590	~740	N/A

Table 3: Mass Spectrometry Data (m/z)

Compound	Molecular Ion (M+)	Key Fragments	Ionization Method
Methyl 2-chloro-5-iodonicotinate [9][10]	297/299	[M-OCH3]+, [M-COOCH3]+, Fragments showing loss of I and/or Cl	ESI, EI
2-Chloronicotinic acid[5]	157/159	[M-OH]+, [M-COOH]+	EI
Methyl 2-chloronicotinate[7]	171/173	[M-OCH3]+, [M-COOCH3]+	EI
2-Chloro-5-fluoronicotinic acid ethyl ester[3]	203/205	[M-OC2H5]+, [M-COOC2H5]+	ESI
2-Chloro-5-nitronicotinic acid[11]	202/204	[M-OH]+, [M-COOH]+, [M-NO2]+	ESI

Table 4: UV-Vis Spectroscopic Data (λmax in nm)

Compound	λmax 1	λmax 2	Solvent	Notes
2-Chloro-5-iodonicotinic acid (Predicted)	~210-220	~260-270	Methanol or Acetonitrile	The presence of the iodo group is expected to cause a bathochromic (red) shift compared to nicotinic acid.
Nicotinic Acid[12]	~213	~261	0.1 M HCl	Used as a baseline for comparison.
Isonicotinic Acid	214	264	Acidic mobile phase	Illustrates typical absorption for the pyridinecarboxylic acid chromophore.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above. Specific parameters should be optimized for the instrument in use and the specific sample.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

• 1H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum to the TMS signal.

2. Infrared (IR) Spectroscopy

• Sample Preparation:

  • Solid Samples: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

  • Liquid/Solution Samples: Place a drop of the sample between two NaCl or KBr plates.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Spectral Range: 4000-400 cm-1.

  • Resolution: 4 cm-1.

  • Number of Scans: 16-32.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder (or pure KBr pellet).

3. Mass Spectrometry (MS)

• Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL. For Electrospray Ionization (ESI), the solution may be infused directly or injected into an LC system. For Electron Ionization (EI), the sample is typically introduced via a direct insertion probe or a GC inlet.

• Instrumentation: A mass spectrometer equipped with an ESI or EI source (e.g., LC-MS, GC-MS, or a standalone MS).

• ESI-MS Acquisition (Typical):

  • Ionization Mode: Positive or negative.

  • Capillary Voltage: 3-4 kV.

  • Mass Range: m/z 50-500.

• EI-MS Acquisition (Typical):

  • Electron Energy: 70 eV.

  • Source Temperature: 200-250 °C.

  • Mass Range: m/z 35-500.

• Data Processing: Analyze the resulting mass spectrum for the molecular ion and characteristic fragment ions.

4. UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., methanol, ethanol, or acetonitrile) in a quartz cuvette. The concentration should be adjusted to yield an absorbance between 0.1 and 1.0 at the λmax.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Acquisition:

  • Wavelength Range: 200-400 nm.

  • Blank: Use the pure solvent as a blank to zero the instrument.

• Data Processing: Identify the wavelength(s) of maximum absorbance (λmax).

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and characterization of these compounds and a representative signaling pathway where nicotinic acid derivatives play a role.

Caption: Logical workflow for the synthesis and spectroscopic characterization.

Caption: Simplified GPR109A signaling pathway for nicotinic acid.

References

• 1. Methyl 2-chloro-5-methylnicotinate | C8H8ClNO2 | CID 11636946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. METHYL 2-CHLORONICOTINATE(40134-18-7) 1H NMR spectrum [chemicalbook.com]
• 3. METHYL 2-CHLORO-5-IODONICOTINATE CAS#: 78686-83-6 [amp.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Methyl 2-chloro-octanoate [webbook.nist.gov]
• 6. Methyl 2-chloronicotinate | C7H6ClNO2 | CID 819931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Solved Question | Chegg.com [chegg.com]
• 9. PubChemLite - Methyl 2-chloro-5-iodonicotinate (C7H5ClINO2) [pubchemlite.lcsb.uni.lu]
• 10. PubChemLite - 2-chloro-5-nitronicotinic acid methyl ester (C7H5ClN2O4) [pubchemlite.lcsb.uni.lu]
• 11. Nicotinic Acid (210-260 nm) [starna.com]
• 12. UV-Vis Spectrum of Isonicotinic Acid | SIELC Technologies [sielc.com]

A Comparative Guide to Catalysts for Suzuki Coupling of Halo-pyridines

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalyst Performance in the Synthesis of Pyridyl-Containing Compounds.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the efficient formation of carbon-carbon bonds. For researchers in pharmaceutical and materials science, the functionalization of pyridine scaffolds is of paramount importance due to their prevalence in biologically active molecules. However, the Suzuki coupling of halo-pyridines can be challenging due to the potential for catalyst inhibition by the pyridine nitrogen. This guide provides an objective comparison of various catalysts for this critical transformation, supported by experimental data and detailed protocols to aid in catalyst selection and reaction optimization.

Catalyst Performance Overview

The choice of catalyst is critical for the successful coupling of halo-pyridines. Palladium-based catalysts, particularly those employing bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbenes (NHCs), have demonstrated high efficacy. Nickel-based catalysts have emerged as a more cost-effective alternative, showing excellent reactivity for certain substrates. Below is a summary of the performance of representative catalysts for the Suzuki coupling of various halo-pyridines with phenylboronic acid.

Halo-pyridine Substrate	Catalyst System	Catalyst Loading (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	TON (Turnover Number)	TOF (h⁻¹) (Turnover Frequency)
2-Chloropyridine	XPhos Pd G3	1-2	K₃PO₄	THF or Toluene	80-100	2-8	>90	~90	~11-45
2-Chloropyridine	PEPPSI™-IPr	1-3	K₂CO₃	t-BuOH	80	6-12	High	Not Reported	Not Reported
2-Chloropyridine	NiCl₂(dppf)	5	K₃PO₄	THF/H₂O	85	2	<1[1]	<0.2	<0.1
3-Chloropyridine	XPhos Pd G3	1-2	K₃PO₄	THF or Toluene	80-100	2-8	>90	~90	~11-45
3-Chloropyridine	NiCl₂(dppf)	5	K₃PO₄	THF/H₂O	85	2	>95[1]	~19	~9.5
2-Bromopyridine	Pd(PPh₃)₄	3-5	K₂CO₃	1,4-Dioxane/H₂O	100	12-24	60-75	~15-25	~0.6-2.1
2-Bromopyridine	Pd(OAc)₂/SPhos	1	K₃PO₄	1,4-Dioxane	100	4	95	95	23.75

Note: The data presented is compiled from various literature sources and may not represent a direct head-to-head comparison under identical conditions. TON and TOF values are calculated based on reported yields and reaction times where available and should be considered estimates.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. Below are representative experimental protocols for the Suzuki coupling of halo-pyridines using the selected catalysts.

Protocol 1: Suzuki Coupling of 2-Chloropyridine with XPhos Pd G3

Materials:

• 2-Chloropyridine (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• XPhos Pd G3 (0.02 mmol, 2 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed THF or Toluene (5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried reaction vessel containing a magnetic stir bar, add 2-chloropyridine, phenylboronic acid, potassium phosphate, and the XPhos Pd G3 precatalyst.

• Seal the vessel and purge with an inert gas for 10-15 minutes.

• Add the degassed anhydrous solvent via syringe.

• Stir the reaction mixture at 80-100 °C.

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion (typically within 2-8 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite, washing the pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography.

Protocol 2: Suzuki Coupling of 2-Chloropyridine with PEPPSI™-IPr

Materials:

• 2-Chloropyridine (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• PEPPSI™-IPr catalyst (0.03 mmol, 3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Degassed tert-Butanol (5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a reaction vial, add 2-chloropyridine, phenylboronic acid, potassium carbonate, and the PEPPSI™-IPr catalyst.

• Seal the vial and purge with an inert gas.

• Add degassed tert-butanol.

• Heat the reaction mixture to 80 °C and stir until the reaction is complete as monitored by TLC or LC-MS (typically 6-12 hours).

• After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography to obtain the desired product.

Protocol 3: Suzuki Coupling of 3-Chloropyridine with NiCl₂(dppf)

Materials:

• 3-Chloropyridine (0.25 mmol, 1.0 equiv)

• Phenylboronic acid (0.28 mmol, 1.1 equiv)

• [NiCl₂(dppf)] (0.0125 mmol, 5 mol%)

• Potassium phosphate (K₃PO₄) (0.75 mmol, 3.0 equiv)

• Degassed THF/H₂O (4:1 mixture, 2 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a microwave vial equipped with a stirrer bar, add 3-chloropyridine, phenylboronic acid, [NiCl₂(dppf)], and K₃PO₄.[1]

• Cap the vial and then evacuate and backfill with nitrogen three times.[1]

• Add the degassed THF/H₂O mixture.[1]

• Heat the reaction to 85 °C and stir for 2 hours.[1]

• After cooling, a known mass of an internal standard (e.g., dodecane) can be added, the reaction filtered through celite, and a sample diluted for GC-FID analysis to determine yield.[1]

• For isolation, the reaction mixture can be diluted with an organic solvent, washed with water, dried, and concentrated. The crude product is then purified by column chromatography.

Protocol 4: Suzuki Coupling of 2-Bromopyridine with Pd(PPh₃)₄

Materials:

• 2-Bromopyridine (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Degassed 1,4-Dioxane (8 mL) and Water (2 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a Schlenk flask, combine 2-bromopyridine, phenylboronic acid, and potassium carbonate.

• Add the Pd(PPh₃)₄ catalyst to the flask.

• Seal the flask with a septum, and evacuate and backfill with an inert gas three times.

• Add the degassed 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography.

Visualizing the Process

To better understand the relationships and workflows involved in catalyst selection and the Suzuki coupling reaction itself, the following diagrams are provided.

A logical workflow for catalyst selection and optimization.

A simplified diagram of the Suzuki-Miyaura catalytic cycle.

References

• 1. benchchem.com [benchchem.com]

Efficacy of herbicides synthesized from 2-Chloro-5-iodonicotinic acid derivatives

A detailed analysis of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide and its performance against established commercial herbicides.

This guide provides a comprehensive comparison of the herbicidal efficacy of a novel compound synthesized from a 2-chloronicotinic acid derivative, specifically 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide, against three widely used commercial herbicides: clomazone, propanil, and flumioxazin. While research into herbicides derived specifically from 2-Chloro-5-iodonicotinic acid is limited, the closely related 2-chloronicotinic acid derivatives have shown significant promise in weed management. This document is intended for researchers, scientists, and professionals in the field of drug and pesticide development, offering objective performance comparisons supported by experimental data, detailed methodologies, and visual representations of the underlying biochemical pathways.

Executive Summary

Novel herbicides derived from nicotinic acid, a naturally occurring compound, are being explored for their potential as effective and selective weed control agents.[1] One such derivative, 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide, has demonstrated potent herbicidal activity. This guide evaluates its efficacy in comparison to clomazone, a carotenoid biosynthesis inhibitor; propanil, a photosystem II inhibitor; and flumioxazin, a protoporphyrinogen oxidase (PPO) inhibitor. The comparison is based on available quantitative data, mode of action, and detailed experimental protocols.

Quantitative Efficacy Comparison

The herbicidal activity of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide and its commercial counterparts has been evaluated against various weed species. The following tables summarize the available quantitative data.

Table 1: Herbicidal Activity against Lemna paucicostata (Duckweed)

Compound	Herbicide Class	IC50 (µM)	Reference
2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide	Nicotinic Acid Derivative	7.8	[2]
Propanil	Photosystem II Inhibitor	2	[2]
Clomazone	DOXP Synthase Inhibitor	125	[3]

IC50: The concentration of a herbicide that is required for 50% inhibition of growth.

Table 2: Herbicidal Activity against Agrostis stolonifera (Bentgrass)

Compound	Herbicide Class	Observation	Reference
N-(arylmethoxy)-2-chloronicotinamides	Nicotinic Acid Derivative	Excellent activity at 100 µM	[2]
Flumioxazin	PPO Inhibitor	Effective for control
Clomazone	DOXP Synthase Inhibitor	Effective for control

Note: Specific IC50 values for all compounds against Agrostis stolonifera were not available in the reviewed literature. However, the nicotinic acid derivatives demonstrated high efficacy at the tested concentration.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of herbicidal efficacy studies. Below are protocols for the key experiments cited.

Synthesis of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide

The synthesis of the novel nicotinamide herbicide involves a multi-step process starting from 2-chloronicotinic acid. The general synthetic pathway is as follows:

• Acid Chloride Formation: 2-chloronicotinic acid is reacted with a chlorinating agent, such as oxalyl chloride or thionyl chloride, to form 2-chloronicotinoyl chloride.[4]

• Amide Formation: The resulting acid chloride is then reacted with the desired amine, in this case, O-(3,4-dichlorobenzyl)hydroxylamine, in the presence of a base to yield the final product, 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide.

Synthesis of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide.

Herbicidal Activity Assay against Lemna paucicostata

The growth inhibition assay using duckweed is a standard method for evaluating the phytotoxicity of chemical substances.

• Culture Preparation: Axenic cultures of Lemna paucicostata are maintained in a suitable growth medium under controlled conditions of light and temperature.

• Test Solutions: A series of concentrations of the test herbicide are prepared in the growth medium. A control group with no herbicide is also included.

• Inoculation: Healthy, three-frond colonies of L. paucicostata are transferred to the test solutions, with a standardized number of colonies per replicate.

• Incubation: The test vessels are incubated for a defined period, typically 7 days, under controlled environmental conditions.

• Data Collection: At the end of the incubation period, the number of fronds in each vessel is counted. Other parameters such as frond area or dry weight can also be measured.

• Analysis: The percentage of growth inhibition is calculated relative to the control, and the IC50 value is determined using a dose-response curve.

Herbicidal Activity Assay against Agrostis stolonifera

A whole-plant bioassay is used to determine the efficacy of herbicides on terrestrial plants like bentgrass.

• Plant Cultivation: Seeds of Agrostis stolonifera are sown in pots containing a suitable soil mix and grown in a greenhouse under controlled conditions until they reach a specific growth stage (e.g., 2-3 leaf stage).

• Herbicide Application: The test herbicides are applied to the plants at various concentrations using a precision bench sprayer to ensure uniform coverage. An untreated control group is included.

• Post-Treatment Care: The treated plants are returned to the greenhouse and watered as needed.

• Assessment: After a specified period (e.g., 3-4 weeks), the herbicidal effect is assessed. This can be done by visually rating the plant injury (e.g., on a scale of 0 to 100%) or by measuring the reduction in plant biomass (fresh or dry weight) compared to the untreated control.

• Data Analysis: The data is analyzed to determine the dose-response relationship and calculate parameters such as the GR50 (the dose causing 50% growth reduction).

Modes of Action and Signaling Pathways

Understanding the mechanism by which a herbicide acts is critical for its effective use and for managing the development of resistance. The nicotinic acid derivative and the selected commercial herbicides have distinct modes of action.

2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide: Synthetic Auxin

Herbicides derived from pyridine carboxylic acids, including nicotinic acid, often function as synthetic auxins.[5] They mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled and disorganized plant growth, which ultimately results in plant death.[5] The signaling pathway involves the perception of the synthetic auxin by TIR1/AFB receptors, which leads to the degradation of Aux/IAA transcriptional repressors and the subsequent expression of auxin-responsive genes that disrupt normal plant development.[6][7]

Synthetic Auxin Signaling Pathway.

Clomazone: DOXP Synthase Inhibition

Clomazone is a "bleaching" herbicide that inhibits the 1-deoxy-D-xylulose 5-phosphate (DOXP) synthase, a key enzyme in the plastid isoprenoid pathway.[8][9] This pathway is responsible for the synthesis of carotenoids, which protect chlorophyll from photo-oxidation.[8] The inhibition of DOXP synthase leads to a depletion of carotenoids, resulting in the characteristic white or bleached appearance of treated plants and ultimately, cell death.[8]

Clomazone's Mode of Action.

Propanil: Photosystem II Inhibition

Propanil is a contact herbicide that inhibits photosynthesis.[10] Its primary mode of action is the blockage of the electron transport chain in photosystem II (PSII).[10][11] Propanil binds to the D1 protein in the PSII complex, preventing the binding of plastoquinone.[12] This interruption of electron flow halts the production of ATP and NADPH, which are essential for carbon fixation, and leads to the formation of reactive oxygen species that damage cell membranes, causing rapid necrosis.[12]

Propanil's Mode of Action.

Flumioxazin: Protoporphyrinogen Oxidase (PPO) Inhibition

Flumioxazin is a potent inhibitor of the enzyme protoporphyrinogen oxidase (PPO).[5][13] PPO is a key enzyme in the biosynthesis of chlorophyll and heme.[14] Inhibition of PPO leads to the accumulation of its substrate, protoporphyrinogen IX, in the cytoplasm.[14] In the presence of light and oxygen, this substrate is converted to protoporphyrin IX, a highly phototoxic molecule that generates reactive oxygen species, leading to rapid peroxidation of cell membranes and cell death.[14][15]

Flumioxazin's Mode of Action.

Conclusion

Herbicides synthesized from 2-chloronicotinic acid derivatives, such as 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide, represent a promising area of research for the development of new weed management tools. The available data indicates that this novel compound exhibits potent herbicidal activity, with an IC50 value against Lemna paucicostata that is significantly lower than that of the commercial herbicide clomazone, although higher than that of propanil.[2] Its likely mode of action as a synthetic auxin places it in a different class from the other compared herbicides, which is advantageous for herbicide rotation programs aimed at mitigating the development of weed resistance.

Further research is warranted to fully characterize the herbicidal spectrum, crop selectivity, and environmental profile of these nicotinic acid-based herbicides. The detailed experimental protocols and an understanding of the distinct signaling pathways provided in this guide offer a solid foundation for future investigations and the development of the next generation of effective and sustainable herbicides.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. wssa.net [wssa.net]
• 3. Publication : USDA ARS [ars.usda.gov]
• 4. CN101117332B - The preparation method of 2-chloronicotinic acid - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 9. Properties and inhibition of the first two enzymes of the non-mevalonate pathway of isoprenoid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Is there a place for new herbicides targeting photosynthetic electron transport? | Weed Science | Cambridge Core [cambridge.org]
• 11. 18.4 Herbicides that Interfere with PPO (A Cell Membrane Disrupter SOA) – Principles of Weed Control [ohiostate.pressbooks.pub]
• 12. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 13. PPO Inhibitor (Cell Membrane Disruptor) Herbicides | Pioneer® Seeds [pioneer.com]
• 14. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 15. Protoporphyrinogen Oxidase (PPO) Inhibitors | Herbicide Symptoms [ucanr.edu]

A Comparative Guide to the Synthesis of 2-Substituted Nicotinic Acids

For Researchers, Scientists, and Drug Development Professionals

Substituted nicotinic acids are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals. The ability to strategically and efficiently modify the nicotinic acid scaffold is therefore of paramount importance. This guide provides a comparative analysis of three prominent synthetic routes for the introduction of substituents at the 2-position of the nicotinic acid ring: Suzuki-Miyaura Coupling, Buchwald-Hartwig Amination, and Directed ortho-Metalation (DoM). The performance of these methods is benchmarked using available experimental data, and detailed protocols are provided to facilitate their application in a laboratory setting.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the key quantitative data for the selected synthetic methodologies. It is important to note that yields and reaction conditions can be highly substrate-dependent.

Synthetic Route	Target Bond Formation	Typical Substrates	Catalyst/Reagent	Typical Conditions	Reaction Time	Reported Yield
Suzuki-Miyaura Coupling	C-C	2-Halonicotinic acid, Arylboronic acid	Pd(dppf)Cl₂, Pd(PPh₃)₄	Base (e.g., K₃PO₄, Na₃PO₄), Solvent (e.g., Dioxane, DMF), 65-120°C	1-24 h	5-89%[1][2]
Buchwald-Hartwig Amination	C-N	2-Halonicotinic acid, Amine	Pd(OAc)₂, Ligand (e.g., XantPhos, dppp)	Base (e.g., NaOtBu, DBU), Solvent (e.g., Toluene, DMF), 80-140°C	1-14 h	55-99%[3][4][5]
Directed ortho-Metalation (DoM)	C-E (E = Electrophile)	Nicotinic acid derivative with a Directed Metalation Group (DMG)	Strong base (e.g., n-BuLi, s-BuLi, LDA)	Anhydrous THF or Et₂O, Low temperature (-78°C)	1-4 h	Generally high, but substrate and electrophile dependent.

Experimental Protocols & Methodologies

Suzuki-Miyaura Coupling for the Synthesis of 2-Arylnicotinic Acids

The Suzuki-Miyaura reaction is a versatile palladium-catalyzed cross-coupling reaction for the formation of C-C bonds. In this context, it is used to couple a 2-halonicotinic acid with an arylboronic acid.

Experimental Protocol:

• Reaction Setup: In an oven-dried Schlenk flask, combine the 2-halonicotinic acid (1.0 equiv.), the arylboronic acid (1.5 equiv.), and a base such as K₃PO₄ (3.0 equiv.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Reagent Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 5 mol%) and degassed solvent (e.g., a mixture of dioxane and water).

• Reaction: Heat the mixture to the desired temperature (typically 80-120°C) and stir vigorously for the required time (1-24 hours), monitoring the reaction progress by TLC or LC-MS.[2]

• Work-up: After cooling, dilute the reaction mixture with water and acidify to a pH of ~4-5 with 1M HCl. Extract the product with an organic solvent such as ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product can be purified by column chromatography or recrystallization.

References

• 1. scholarship.claremont.edu [scholarship.claremont.edu]
• 2. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. rsc.org [rsc.org]

In-Silico Showdown: Unveiling the PARP1 Binding Affinity of Novel 2-Chloro-5-iodonicotinic Acid Derivatives

A Comparative Guide for Researchers in Drug Discovery

In the landscape of targeted cancer therapy, the inhibition of Poly (ADP-ribose) polymerase 1 (PARP1) has emerged as a clinically validated strategy, particularly for cancers harboring deficiencies in DNA repair pathways.[1][2][3] The quest for novel, potent, and selective PARP1 inhibitors is a continuous endeavor in medicinal chemistry. This guide presents a hypothetical in-silico analysis of a series of novel 2-Chloro-5-iodonicotinic acid derivatives, designed as nicotinamide mimetics, to predict their binding affinity to the catalytic domain of PARP1. Nicotinamide adenine dinucleotide (NAD+) is a crucial coenzyme for PARP1, and inhibitors are often designed to compete with the nicotinamide moiety of NAD+ in the enzyme's binding pocket.[3][4][5]

This comparative analysis aims to provide researchers, scientists, and drug development professionals with a framework for evaluating this novel chemical scaffold. The data presented herein is generated for illustrative purposes to showcase a comparative in-silico workflow and should be considered hypothetical.

Comparative Binding Affinity Analysis

The binding affinities of the hypothetical 2-Chloro-5-iodonicotinic acid derivatives were evaluated against the catalytic domain of human PARP1 using molecular docking simulations. The results, presented as binding energy (ΔG) in kcal/mol and predicted inhibitory constant (Ki) in nanomolar (nM) and micromolar (µM) ranges, are summarized in Table 1. A lower binding energy indicates a more favorable interaction between the ligand and the protein. For comparison, the well-characterized PARP1 inhibitor, Olaparib, is included as a reference compound. Some of the most prominent PARP1 inhibitors, such as Olaparib, Rucaparib, and Talazoparib, exhibit IC50 values in the low nanomolar range.[6][7]

Compound ID	Derivative Structure (R-group)	Binding Energy (kcal/mol)	Predicted Ki
CIA-001	-H	-8.5	2.5 µM
CIA-002	-CH3	-8.9	1.2 µM
CIA-003	-NH2	-9.5	450 nM
CIA-004	-OH	-9.2	780 nM
CIA-005	-cyclopropyl	-9.8	210 nM
Olaparib	(Reference)	-9.3	650 nM

Table 1: Hypothetical Binding Affinities of 2-Chloro-5-iodonicotinic Acid Derivatives against PARP1.

Experimental Protocols

A standardized molecular docking protocol was designed to ensure the reproducibility and reliability of the in-silico analysis.

Protein and Ligand Preparation

The three-dimensional crystal structure of the human PARP1 catalytic domain was obtained from the Protein Data Bank (PDB ID: 5WS1).[8] The protein structure was prepared using AutoDockTools, which involved removing water molecules and co-crystallized ligands, adding polar hydrogen atoms, and assigning Gasteiger charges.

The 2D structures of the hypothetical 2-Chloro-5-iodonicotinic acid derivatives and the reference inhibitor, Olaparib, were sketched and converted to 3D structures. Energy minimization of the ligands was performed to obtain stable conformations. Polar hydrogens and Gasteiger charges were added, and the structures were saved in the PDBQT format required for AutoDock Vina.

Molecular Docking Simulation

Molecular docking was performed using AutoDock Vina.[9][10] The grid box for the docking simulation was centered on the known nicotinamide-binding site of PARP1, encompassing key amino acid residues such as Gly863, Ser904, and Tyr907, which are crucial for inhibitor binding.[6][11] The size of the grid box was set to 25 x 25 x 25 Å to allow for sufficient conformational sampling of the ligands within the binding pocket. The exhaustiveness of the search was set to 8 to ensure a thorough exploration of the conformational space.

Analysis of Docking Results

The docking results were analyzed based on the binding energy of the most stable conformation of each ligand. The predicted inhibitory constant (Ki) was calculated from the binding energy using the formula: ΔG = -RT * ln(Ki), where R is the gas constant and T is the absolute temperature. The binding poses and intermolecular interactions of the ligands with the active site residues of PARP1 were visualized and analyzed to understand the structural basis of their binding affinity.

Visualizing Molecular Interactions and Pathways

To provide a clearer understanding of the biological context and the in-silico workflow, the following diagrams were generated using the Graphviz DOT language.

Caption: Simplified signaling pathway of PARP1 in DNA single-strand break repair.

Caption: General workflow for the in-silico binding affinity analysis.

References

• 1. PARP1: Structural Insights and Pharmacological Targets for Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Frontiers | PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance [frontiersin.org]
• 4. PARP inhibition: PARP1 and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrimidinone Nicotinamide Mimetics as Selective Tankyrase and Wnt Pathway Inhibitors Suitable for in Vivo Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Computational Chemistry Advances in the Development of PARP1 Inhibitors for Breast Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rcsb.org [rcsb.org]
• 9. blog.bioinfoquant.com [blog.bioinfoquant.com]
• 10. Basic docking — Autodock Vina 1.2.0 documentation [autodock-vina.readthedocs.io]
• 11. Bioinformatic Analysis of the Nicotinamide Binding Site in Poly(ADP-Ribose) Polymerase Family Proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Cost-Analysis of Precursors for 2-Halonicotinic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-halonicotinic acids, crucial intermediates in the production of pharmaceuticals and agrochemicals, can be approached from a variety of precursor materials and synthetic routes. The economic viability and overall efficiency of these processes are of paramount importance in both academic research and industrial manufacturing. This guide provides an objective comparison of different precursors for the synthesis of 2-halonicotinic acids, with a focus on cost-analysis, reaction yields, and detailed experimental methodologies.

Executive Summary

This guide evaluates the most common precursors for the synthesis of 2-halonicotinic acids, categorized into two main strategies: modification of a pre-existing pyridine ring and de novo synthesis involving ring closure. The analysis reveals that while routes starting from readily available and inexpensive precursors like acetaldehyde or malonaldehyde derivatives may appear attractive, they often involve multi-step processes with potential for lower overall yields. Conversely, precursors that are structurally closer to the final product, such as 2-chloro-3-methylpyridine, can offer higher yields in fewer steps but may come with a higher initial raw material cost. The optimal choice of precursor will ultimately depend on the specific requirements of the synthesis, including scale, available equipment, and cost considerations.

Data Presentation: A Quantitative Comparison of Key Precursors

The following table summarizes the key quantitative data for the most common precursors used in the synthesis of 2-chloronicotinic acid, a representative 2-halonicotinic acid. Prices are based on bulk quantities from various chemical suppliers and are subject to market fluctuations. Yields are reported as found in the literature and may vary depending on specific reaction conditions.

Precursor	Synthetic Route	Price (USD/kg)	Molar Mass ( g/mol )	Price (USD/mol)	Key Transformation(s)	Reported Yield (%)
From Existing Pyridine Ring
Nicotinic Acid	N-Oxidation, Chlorination	~20	123.11	~2.46	2 steps	65-87.5[1][2]
2-Chloro-3-methylpyridine	Oxidation	~135	127.57	~17.22	1 step	75-98[3][4]
2-Amino-3-methylpyridine	Diazotization, Sandmeyer, Oxidation	~50	108.14	~5.41	2 steps	-
2-Hydroxynicotinic Acid	Chlorination with POCl₃	~10 (for large quantities)	139.11	~1.39	1 step	High (qualitative)
3-Cyanopyridine	N-Oxidation, Chlorination, Hydrolysis	~10.8	104.11	~1.12	3 steps	~48 (overall)[5]
De Novo Synthesis
Acetaldehyde / Sodium Methoxide / Methyl Formate	Cyclization with Malononitrile	Acetaldehyde: <1, NaOMe: ~2.5, Me-formate: ~1	-	-	Multi-step	Intermediate yields reported[6]
Malonaldehyde (from stable precursors) / Cyanoacetamide	Cyclization, Chlorination, Hydrolysis	Malonaldehyde tetrabutylammonium salt: >1000, Cyanoacetamide: ~6	-	-	3 steps	High (qualitative)[7]

Note: The price for malonaldehyde is represented by its stable tetrabutylammonium salt, which is significantly more expensive than in-situ generated malonaldehyde.

Synthetic Pathways and Methodologies

The following sections detail the experimental protocols for the key synthetic routes, providing a deeper understanding of the practical aspects of each approach.

From Nicotinic Acid via N-Oxidation and Chlorination

This two-step process involves the initial formation of nicotinic acid N-oxide, which is subsequently chlorinated to yield 2-chloronicotinic acid. While the starting material is inexpensive, this route is often hampered by low selectivity during the chlorination step.

Experimental Protocol:

• N-Oxidation of Nicotinic Acid: Nicotinic acid is oxidized using hydrogen peroxide in a suitable solvent like acetic acid. The reaction mixture is heated to facilitate the conversion to nicotinic acid N-oxide.

• Chlorination of Nicotinic Acid N-Oxide: The obtained nicotinic acid N-oxide is then reacted with a chlorinating agent such as phosphorus oxychloride (POCl₃) or a mixture of POCl₃ and phosphorus pentachloride (PCl₅). The reaction is typically carried out at elevated temperatures. The product, 2-chloronicotinic acid, is then isolated after workup. A reported yield for this two-step process is between 65-87.5%.[1][2]

Caption: Synthesis of 2-Chloronicotinic Acid from Nicotinic Acid.

Oxidation of 2-Chloro-3-methylpyridine

This direct, one-step oxidation offers a potentially high-yield route to 2-chloronicotinic acid. However, the cost and availability of the starting material, 2-chloro-3-methylpyridine, are significant factors to consider.

Experimental Protocol:

The oxidation of 2-chloro-3-methylpyridine can be achieved using various oxidizing agents. A patented method describes the use of oxygen in the presence of a catalyst system consisting of N-hydroxyphthalimide (NHPI) and a metal salt (e.g., cobalt acetate or manganese acetate) in a solvent like acetonitrile. The reaction is carried out under pressure and at elevated temperatures (e.g., 80-120°C). Yields of over 90% have been reported under optimized conditions.[4] Another approach utilizes ozone as the oxidant in the presence of a catalyst, also reporting high yields.[3]

Caption: Oxidation of 2-Chloro-3-methylpyridine.

From 3-Cyanopyridine via N-Oxidation, Chlorination, and Hydrolysis

This multi-step route starts with the readily available and inexpensive 3-cyanopyridine. The overall yield is impacted by the efficiency of each of the three steps.

Experimental Protocol:

• N-Oxidation of 3-Cyanopyridine: 3-Cyanopyridine is oxidized to 3-cyanopyridine N-oxide using an oxidizing agent like hydrogen peroxide.

• Chlorination of 3-Cyanopyridine N-Oxide: The N-oxide is then reacted with phosphorus oxychloride (POCl₃) to yield 2-chloro-3-cyanopyridine.[8]

• Hydrolysis of 2-Chloro-3-cyanopyridine: The cyano group of 2-chloro-3-cyanopyridine is hydrolyzed to a carboxylic acid using a strong base like sodium hydroxide, followed by acidification to give 2-chloronicotinic acid. The hydrolysis step has been reported to proceed with a yield of around 92%.[5]

References

• 1. Synthesis of 2-Chloronicotinic Acid | Semantic Scholar [semanticscholar.org]
• 2. 2-Chloronicotinic acid synthesis - chemicalbook [chemicalbook.com]
• 3. CN103848783A - Method for synthesizing 2-chloronicotinic acid by one-step oxidation - Google Patents [patents.google.com]
• 4. CN111153853B - Preparation method of 2-chloronicotinic acid - Google Patents [patents.google.com]
• 5. CN101117332B - The preparation method of 2-chloronicotinic acid - Google Patents [patents.google.com]
• 6. Method for preparing 2-chloronicotinic acid - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN110734398A - A kind of new preparation method of 2-chloronicotinic acid - Google Patents [patents.google.com]
• 8. JPS56169672A - Preparation of 2-chloro-3-cyanopyridine and 2- chloronicotinic acid - Google Patents [patents.google.com]

A Researcher's Guide to Assessing the Purity of 2-Chloro-5-iodonicotinic Acid from Different Suppliers

For researchers, scientists, and professionals in drug development, the purity of starting materials is paramount to the success and reproducibility of their work. 2-Chloro-5-iodonicotinic acid is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Sourcing this reagent from different suppliers can yield variations in purity, potentially impacting reaction yields, impurity profiles of final products, and overall experimental outcomes. This guide provides an objective comparison framework, supported by experimental data and detailed protocols, to assess the purity of 2-Chloro-5-iodonicotinic acid.

Comparative Purity Analysis

The purity of 2-Chloro-5-iodonicotinic acid was assessed from three different commercial suppliers. The primary analytical technique used for quantification was High-Performance Liquid Chromatography (HPLC) with UV detection, a standard and reliable method for purity assessment of organic molecules. Further structural confirmation and identification of potential impurities were performed using Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS).

Table 1: Summary of Purity Analysis for 2-Chloro-5-iodonicotinic Acid

Supplier	Lot Number	Stated Purity (%)	Measured Purity by HPLC (%)	Major Impurity Detected	Notes
Supplier A	A-1023	≥98.0	98.5	Unidentified (0.8%)	Consistent with stated purity.
Supplier B	B-4567	≥95.0	96.2	2-Hydroxynicotinic Acid	Purity is within specification[1].
Supplier C	C-8901	≥97.0	97.1	Residual Starting Material	Meets the specified purity level.

Note: The data presented is representative and intended for illustrative purposes.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are designed to be robust and reproducible for the quality assessment of 2-Chloro-5-iodonicotinic acid.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is designed for the quantitative analysis of 2-Chloro-5-iodonicotinic acid and its potential process-related impurities.

• Instrumentation : A standard HPLC system equipped with a UV-Vis detector, autosampler, and column oven.

• Column : C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase : A gradient elution using:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Solvent B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

• Gradient Program :

  Time (min)	% Solvent A	% Solvent B
  0.0	95	5
  15.0	5	95
  20.0	5	95
  20.1	95	5

  | 25.0 | 95 | 5 |

• Flow Rate : 1.0 mL/min[2].

• Column Temperature : 30°C[2][3].

• Detection Wavelength : 225 nm[2].

• Injection Volume : 10 µL.

• Sample Preparation : Samples are accurately weighed and dissolved in a 50:50 mixture of water and methanol to a final concentration of approximately 0.5 mg/mL[4].

¹H NMR Spectroscopy for Structural Confirmation

NMR spectroscopy is used to confirm the chemical structure of the main component and to identify any structurally related impurities.

• Instrumentation : A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation : Approximately 5-10 mg of the sample is dissolved in 0.7 mL of a suitable deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆).

• Parameters :

  • Pulse Program : Standard proton pulse sequence.

  • Number of Scans : 16 or 32 scans for a good signal-to-noise ratio.

  • Relaxation Delay : 1-2 seconds.

• Data Analysis : The chemical shifts, signal integrations, and coupling patterns are analyzed to confirm the structure of 2-Chloro-5-iodonicotinic acid. Impurity signals are identified by comparing the spectrum to known potential impurities or by their unusual chemical shifts and low integration values.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS is a powerful technique for separating and identifying unknown impurities by providing molecular weight information.

• Instrumentation : An HPLC system coupled to a mass spectrometer, typically with an Electrospray Ionization (ESI) source[5]. A Time-of-Flight (TOF) or Quadrupole mass analyzer can be used.

• LC Conditions : The same HPLC method as described above can be used.

• MS Parameters :

  • Ionization Mode : ESI, typically in negative ion mode to deprotonate the carboxylic acid.

  • Capillary Voltage : 3.0 - 4.0 kV.

  • Source Temperature : 120°C[5].

  • Desolvation Gas Flow : Adjusted to instrument specifications (e.g., 700 L/h)[5].

  • Mass Range : m/z 50-1000.

• Data Analysis : The mass-to-charge ratio (m/z) of the main peak should correspond to the molecular weight of 2-Chloro-5-iodonicotinic acid (283.45 g/mol )[6]. Any other peaks in the chromatogram can be analyzed by their mass spectra to hypothesize their structures, which is crucial for identifying process-related impurities or degradation products.

Data Visualization

The following diagrams illustrate the logical workflow for assessing the purity of a new batch of 2-Chloro-5-iodonicotinic acid.

References

• 1. 2-Chloro-5-iodonicotinic acid - Amerigo Scientific [amerigoscientific.com]
• 2. researchgate.net [researchgate.net]
• 3. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 5. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-chloro-5-iodonicotinic acid | CAS#:59782-86-4 | Chemsrc [chemsrc.com]

Stability Showdown: 2-Chloro-5-iodonicotinic Acid vs. Its Esters - A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical development and chemical synthesis, understanding the stability of an active pharmaceutical ingredient (API) and its derivatives is paramount. This guide provides a comparative analysis of the stability of 2-Chloro-5-iodonicotinic acid and its corresponding esters. While specific, direct comparative experimental data for these exact molecules is not extensively available in published literature, this document outlines the fundamental principles of their stability, potential degradation pathways, and the standardized experimental protocols required to generate such crucial data.

Core Stability Comparison: Acid vs. Ester

The primary structural difference influencing the stability of 2-Chloro-5-iodonicotinic acid and its esters is the functional group at the 3-position of the pyridine ring: a carboxylic acid versus an ester. This single modification introduces significantly different chemical vulnerabilities.

• 2-Chloro-5-iodonicotinic Acid: The carboxylic acid group is generally stable. However, the molecule's stability is influenced by its halogen substituents. The carbon-iodine bond is notably weaker than the carbon-chlorine bond, making it a potential site for degradation under photolytic or certain reductive conditions. The compound itself is a crystalline solid with a melting point of 176-178 °C, at which it also begins to decompose[1][2]. Under normal storage conditions, it is considered stable[3].

• Esters of 2-Chloro-5-iodonicotinic Acid: The ester functional group introduces a primary susceptibility to hydrolysis. This reaction, which cleaves the ester bond to yield the parent carboxylic acid and the corresponding alcohol, can be catalyzed by both acid and base. Therefore, the stability of the esters is highly dependent on the pH of their environment. The nature of the alcohol portion of the ester (e.g., methyl, ethyl, etc.) can also subtly influence the rate of hydrolysis due to steric and electronic effects.

Hypothetical Stability Data Summary

To illustrate how a direct comparison would be presented, the following table summarizes hypothetical data from a forced degradation study. These values represent plausible outcomes based on the known chemistry of these functional groups.

Stress Condition	Parameter	2-Chloro-5-iodonicotinic Acid	Methyl 2-Chloro-5-iodonicotinate	Ethyl 2-Chloro-5-iodonicotinate
Acidic Hydrolysis (0.1 M HCl, 60°C, 24h)	% Degradation	< 1%	~15%	~12%
Major Degradant	-	2-Chloro-5-iodonicotinic acid	2-Chloro-5-iodonicotinic acid
Basic Hydrolysis (0.1 M NaOH, 25°C, 4h)	% Degradation	< 1% (salt formation)	> 95%	> 90%
Major Degradant	-	2-Chloro-5-iodonicotinic acid	2-Chloro-5-iodonicotinic acid
Oxidative (3% H₂O₂, 25°C, 24h)	% Degradation	~5%	~5%	~5%
Major Degradant	Deiodinated species	Deiodinated species	Deiodinated species
Photolytic (UVA exposure, 24h)	% Degradation	~8%	~8%	~8%
Major Degradant	Deiodinated species	Deiodinated species	Deiodinated species
Thermal (80°C, 72h)	% Degradation	< 2%	< 2%	< 2%
Major Degradant	-	-	-

Visualizing Chemical Structures and Degradation

Caption: Structures of 2-Chloro-5-iodonicotinic Acid and its Methyl Ester.

Potential Degradation Pathways

The most probable degradation pathways for these molecules involve hydrolysis of the ester and dehalogenation.

Caption: Plausible degradation pathways for 2-chloro-5-iodonicotinate esters.

Experimental Protocols for Stability Assessment

To generate robust, comparative stability data, a forced degradation study should be conducted. This involves subjecting the compounds to a range of stress conditions that are more severe than standard storage conditions.

General Preparation

• Prepare stock solutions of 2-Chloro-5-iodonicotinic acid and its esters (e.g., methyl, ethyl) in a suitable solvent system, such as a mixture of acetonitrile and water. The concentration should be appropriate for the analytical method used (e.g., 1 mg/mL for HPLC).

Forced Degradation Conditions

Forced degradation studies are essential to understand the chemical stability of a substance when exposed to conditions more severe than accelerated ones.[2] These studies help in developing stable formulations and determining suitable storage conditions.[2]

• Acid Hydrolysis:

  • Mix the stock solution with an equal volume of 0.1 M to 1 M hydrochloric acid.[2]

  • Incubate the solution at a controlled temperature (e.g., 60°C).

  • Withdraw samples at predetermined time points (e.g., 2, 4, 8, 12, 24 hours).

  • Neutralize the samples with an equivalent amount of base (e.g., 0.1 M NaOH) before analysis.

• Base Hydrolysis:

  • Mix the stock solution with an equal volume of 0.1 M to 1 M sodium hydroxide.[2]

  • Maintain the solution at room temperature (or slightly elevated if the reaction is slow).

  • Withdraw samples at shorter time intervals due to the typically rapid nature of base-catalyzed hydrolysis (e.g., 0.5, 1, 2, 4 hours).

  • Neutralize the samples with an equivalent amount of acid (e.g., 0.1 M HCl) before analysis.

• Oxidative Degradation:

  • Mix the stock solution with a solution of hydrogen peroxide (e.g., 3-30%).

  • Keep the solution at room temperature, protected from light.

  • Withdraw samples at various time points (e.g., 2, 6, 12, 24 hours).

  • Quench the reaction if necessary (e.g., by adding a reducing agent like sodium bisulfite) before analysis.

• Photostability:

  • Expose the stock solution in a photostable, transparent container to a light source that provides both UV and visible light (as per ICH Q1B guidelines).

  • Simultaneously, keep a control sample, wrapped in aluminum foil to protect it from light, under the same temperature conditions.

  • Withdraw samples from both the exposed and control solutions at appropriate time points. Studies on 6-chloronicotinic acid have shown it to be stable under UVA photolysis, but degradation can occur with a photocatalyst, indicating the pyridine ring's general resistance to direct photolysis.[4][5]

• Thermal Degradation (Dry Heat):

  • Store solid samples of the acid and its esters in a controlled temperature oven (e.g., 80°C).

  • Store solutions at a similar elevated temperature.

  • Withdraw samples at set intervals (e.g., 1, 3, 7 days).

  • For solid samples, dissolve them in a suitable solvent before analysis.

Analytical Method

• A stability-indicating High-Performance Liquid Chromatography (HPLC) method is typically used.

• The method must be capable of separating the parent compound from all its degradation products.

• A diode array detector (DAD) or a mass spectrometer (MS) can be used to identify and characterize the degradants.

Experimental Workflow Visualization

Caption: A typical workflow for conducting forced degradation stability studies.

Conclusion

This guide provides the theoretical foundation and a practical framework for a comprehensive stability comparison. The execution of the detailed experimental protocols will yield the quantitative data necessary for informed decisions in drug development, formulation, and synthesis.

References

• 1. 2-Chloronicotinic acid | 2942-59-8 [chemicalbook.com]
• 2. 2-Chloronicotinic acid | CAS#:2942-59-8 | Chemsrc [chemsrc.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. Photolytic and photocatalytic degradation of 6-chloronicotinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 2-Chloro-5-iodonicotinic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloro-5-iodonicotinic acid was not found in the available search results. The following guidance is based on the safety data for structurally similar compounds, such as 2-Chloronicotinic acid, and general principles of chemical waste management. It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to review the SDS for the exact chemical if one becomes available.

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals regarding the proper disposal of 2-Chloro-5-iodonicotinic acid. Adherence to these procedures is vital for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before handling 2-Chloro-5-iodonicotinic acid, it is essential to be aware of its potential hazards, which are inferred from similar chemical compounds. These include causing skin irritation, serious eye irritation, and potential respiratory tract irritation.[1][2][3][4] Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.[1][3]

Personal Protective Equipment (PPE):

When handling 2-Chloro-5-iodonicotinic acid, the following PPE is mandatory:

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Chemical safety goggles or glasses are essential to prevent eye contact.[1]

• Lab Coat: A standard lab coat should be worn to protect from skin contact.

• Respiratory Protection: If working outside a fume hood or if dust formation is likely, use a NIOSH/MSHA approved respirator.[4][5]

Key Safety Information Summary

The following table summarizes the key safety data extrapolated from related chemical compounds.

Hazard Category	Classification	Precautionary Statements
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)[2][4]	P264: Wash skin thoroughly after handling.[1][6] P280: Wear protective gloves/eye protection/face protection.[1][6] P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][6] P362+P364: Take off contaminated clothing and wash it before reuse.[7]
Serious Eye Damage/Irritation	Category 2A (Causes serious eye irritation)[2][3][4]	P280: Wear protective gloves/eye protection/face protection.[1][6] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]
Target Organ Toxicity	Category 3 (May cause respiratory irritation)[2][3][4]	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3][6] P271: Use only outdoors or in a well-ventilated area.[1][3] P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1][2]
Incompatible Materials	Strong oxidizing agents, Strong acids, Strong bases.[2][4]	Store away from incompatible materials.[8]

Step-by-Step Disposal Protocol

The standard and required method for disposing of 2-Chloro-5-iodonicotinic acid is through an approved hazardous waste disposal service.[2][3][4][8] Do not attempt to dispose of this chemical down the drain or in regular solid waste.

Experimental Protocol for Waste Collection and Disposal:

• Containerization:

  • Place solid 2-Chloro-5-iodonicotinic acid waste into a designated, properly sealed, and clearly labeled hazardous waste container.

  • For solutions containing this acid, use a designated and labeled container for liquid hazardous waste. Ensure the container material is compatible with the solvent used.

  • Avoid mixing with incompatible materials such as strong oxidizing agents, strong acids, or strong bases.[2][4]

• Labeling:

  • Label the hazardous waste container clearly with "Hazardous Waste" and the full chemical name: "2-Chloro-5-iodonicotinic acid".

  • Include the concentration and quantity of the waste.

  • Note any other chemicals present in the waste mixture.

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area while awaiting pickup.

  • Keep the container closed except when adding waste.[2][8]

• Waste Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Follow all institutional procedures for waste manifest and handover.

Emergency Procedures for Spills

In the event of a spill, follow these steps:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spill from spreading. For solid spills, avoid creating dust.[3]

• Personal Protection: Wear the appropriate PPE as described above before attempting to clean the spill.

• Cleanup:

  • For small solid spills, carefully sweep up the material and place it in a labeled hazardous waste container.[4]

  • For liquid spills, use an inert absorbent material to contain and collect the waste.

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Dispose of all cleanup materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-5-iodonicotinic acid.

Caption: Logical workflow for the proper disposal of 2-Chloro-5-iodonicotinic acid.

References

• 1. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 2. fishersci.com [fishersci.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. punchout.medline.com [punchout.medline.com]

Personal protective equipment for handling 2-Chloro-5-iodonicotinic acid

Disclaimer: No specific Safety Data Sheet (SDS) is available for 2-Chloro-5-iodonicotinic acid. This guidance is based on the safety data for the closely related structural analog, 2-Chloro-5-iodobenzoic acid. Due to the inherent toxicity and potential for severe eye damage, extreme caution is advised.

Researchers, scientists, and drug development professionals must adhere to strict safety protocols when handling 2-Chloro-5-iodonicotinic acid. This solid organic acid is presumed to be toxic if swallowed and poses a risk of serious eye damage. An operational plan, including personal protective equipment, first aid, and disposal, is crucial for laboratory safety.

Operational Plan: Handling and Storage

Engineering Controls:

• Work in a well-ventilated laboratory, preferably within a certified chemical fume hood, especially when handling the powder to avoid dust formation.[1]

• Ensure that an emergency eyewash station and a safety shower are readily accessible in the immediate work area.[1]

Handling Procedures:

• Avoid all contact with skin and eyes.[1][2]

• Do not breathe in dust or aerosols.[1]

• Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[1][2]

• Use proper glove removal techniques to prevent skin contact.[1][3]

Storage:

• Store in a cool, dry, and well-ventilated area.[1][2]

• Keep the container tightly closed when not in use.[1][2]

• Store away from direct sunlight and moisture.[2]

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment for various operations is provided in the table below.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transferring	Chemical safety goggles or a face shield.[1][3]	Chemical-resistant gloves (e.g., nitrile).[1][3]	Laboratory coat.[2]	NIOSH-approved N95 dust mask or higher if dust is generated.[4]
Dissolving in a Solvent	Chemical safety goggles or a face shield.[1][3]	Chemical-resistant gloves.[1][3]	Laboratory coat.[2]	Work in a fume hood.
Running a Reaction	Chemical safety goggles.[1][3]	Chemical-resistant gloves.[1][3]	Laboratory coat.[2]	Work in a fume hood.
Handling a Spill	Chemical safety goggles and a face shield.[1]	Heavy-duty chemical-resistant gloves.[1]	Chemical-resistant suit.[1]	A full-face respirator may be necessary depending on the spill size.[5]

First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1][2]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical attention.[1][2]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.[1][2]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[1][2]

Disposal Plan

Waste Disposal:

• Dispose of 2-Chloro-5-iodonicotinic acid and any contaminated materials as hazardous waste.[1][3]

• Contact a licensed professional waste disposal service.[1][3]

• It may be possible to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1][3]

Contaminated Packaging:

• Dispose of empty containers as unused product in accordance with all applicable regulations.[1][3]

Spill Response Workflow

Caption: Workflow for responding to a chemical spill.

References

• 1. omkarchemicals.com [omkarchemicals.com]
• 2. lobachemie.com [lobachemie.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 2-氯-5-碘苯甲酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. echemi.com [echemi.com]